Bis(methylthio)(trimethylsilyl)methane

• CAS: 37891-79-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Bis(methylthio)(trimethylsilyl)methane

Abstract

Bis(methylthio)(trimethylsilyl)methane, a versatile organosilicon compound, serves as a cornerstone reagent in modern organic synthesis. Its true value lies in its function as a masked acyl anion, providing a robust platform for carbon-carbon bond formation through nucleophilic acylation. This guide offers a comprehensive exploration of the synthesis, characterization, and application of this pivotal synthetic intermediate. We delve into the mechanistic underpinnings of its preparation, provide validated, step-by-step protocols, and present a full suite of characterization data. The causality behind experimental choices is elucidated to empower researchers with not just a procedure, but a deep-seated understanding of the chemistry involved.

Introduction: The Strategic Importance of a Masked Acyl Anion

In the intricate chess game of organic synthesis, controlling reactivity is paramount. Acyl anions (R-C=O⁻), while conceptually simple synthons for introducing carbonyl groups, are notoriously unstable and synthetically inaccessible. This challenge is elegantly circumvented by using "masked" functional groups, or synthons, which bear the same synthetic potential but possess greater stability.

Bis(methylthio)(trimethylsilyl)methane, with the chemical formula C₆H₁₆S₂Si, is a preeminent example of such a synthon.[1] The central methine proton is rendered acidic by the two adjacent, electron-withdrawing sulfur atoms. Upon deprotonation with a strong base, the resulting carbanion is stabilized and can react with a wide range of electrophiles. A subsequent hydrolysis step unmasks the dithioacetal to reveal the desired carbonyl functionality. The presence of the trimethylsilyl group further influences the reactivity and stability of the intermediate anion. This guide provides the essential technical knowledge for researchers to confidently prepare, verify, and utilize this powerful synthetic tool.[2]

Synthesis: A Guided Pathway to the Target Molecule

The most reliable and common synthesis of bis(methylthio)(trimethylsilyl)methane involves a two-step, one-pot procedure: the deprotonation of bis(methylthio)methane followed by electrophilic quenching with chlorotrimethylsilane.

Mechanistic Rationale and Experimental Design

The success of this synthesis hinges on the careful control of reaction conditions to favor the formation of the desired product and minimize side reactions.

• Deprotonation: The methylene protons of bis(methylthio)methane are not acidic enough to be removed by common bases. A strong organolithium base, such as n-butyllithium (n-BuLi), is required to quantitatively generate the carbanion. The choice of an ethereal solvent like anhydrous tetrahydrofuran (THF) is critical; it is aprotic and effectively solvates the lithium cation without reacting with the strong base.

• Inert Atmosphere & Low Temperature: Organolithium reagents are highly reactive towards oxygen and moisture. Therefore, the reaction must be conducted under an inert atmosphere (e.g., dry nitrogen or argon). The initial deprotonation is highly exothermic and is performed at low temperatures (-78 °C, typically a dry ice/acetone bath) to control the reaction rate, prevent degradation of the thermally sensitive carbanion, and avoid unwanted side reactions with the solvent.

• Silylation: The generated carbanion acts as a potent nucleophile, readily attacking the electrophilic silicon atom of chlorotrimethylsilane (TMSCl). This step is also performed at low temperature, after which the reaction is allowed to warm to room temperature to ensure completion.

Synthetic Workflow Diagram

The logical flow of the synthesis is depicted below, outlining the transformation from the starting material to the final product.

Caption: Synthetic workflow for Bis(methylthio)(trimethylsilyl)methane.

Detailed Experimental Protocol

This protocol is a self-validating system. Adherence to anhydrous and anaerobic conditions is critical for success.

Reagents & Equipment:

• Three-neck round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Septa, needles, and syringes

• Inert gas line (Nitrogen or Argon) with bubbler

• Low-temperature bath (Dry ice/acetone)

• Bis(methylthio)methane (1.0 eq)

• n-Butyllithium (1.6 M in hexanes, 1.05 eq)

• Chlorotrimethylsilane (TMSCl), distilled (1.1 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Distillation apparatus

Procedure:

• Setup: Assemble the dry three-neck flask with a stir bar, a thermometer adapter, a septum, and a condenser attached to the inert gas line. Flame-dry the entire apparatus under a flow of inert gas and allow it to cool to room temperature.

• Reagent Addition: Add bis(methylthio)methane to the flask via syringe, followed by anhydrous THF (to make an approx. 0.5 M solution).

• Cooling & Deprotonation: Cool the stirred solution to -78 °C using the dry ice/acetone bath. Slowly add n-butyllithium solution dropwise via syringe over 20-30 minutes, ensuring the internal temperature does not rise above -70 °C. A color change to pale yellow or orange is typically observed.

• Anion Formation: Stir the mixture at -78 °C for 1 hour to ensure complete formation of the lithiated intermediate.

• Silylation: Add chlorotrimethylsilane dropwise to the cold solution. A white precipitate (lithium chloride) will form. After the addition is complete, stir the reaction at -78 °C for an additional hour.

• Warm-up: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature, stirring for at least 2 hours or overnight.

• Quenching: Cool the flask in an ice-water bath. Cautiously quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Separate the organic layer, and extract the aqueous layer twice more with diethyl ether.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to yield bis(methylthio)(trimethylsilyl)methane as a clear, colorless to light yellow liquid.

Comprehensive Characterization

Unequivocal identification and purity assessment are accomplished through a combination of spectroscopic and physical methods.

Physical and Chemical Properties

Property	Value	Source
IUPAC Name	bis(methylsulfanyl)methyl-trimethylsilane	[1]
CAS Number	37891-79-5	[1]
Molecular Formula	C₆H₁₆S₂Si	[1]
Molecular Weight	180.4 g/mol	[1]
Appearance	Colorless to light yellow liquid
Purity (GC)	≥98.0 %

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for the structural elucidation of this compound. The expected spectra are simple and diagnostic.

• ¹H NMR (CDCl₃, 300-500 MHz):

  • δ ~2.5-2.7 ppm (s, 1H): This singlet corresponds to the methine proton (-CH(SMe)₂). Its downfield shift compared to a typical alkane is due to the deshielding effect of the two sulfur atoms and the silicon atom.

  • δ ~2.1-2.2 ppm (s, 6H): A sharp singlet for the six equivalent protons of the two methylthio groups (-SCH₃). This is comparable to the chemical shift of the methyl groups in the starting material, bis(methylthio)methane.[3]

  • δ ~0.1-0.2 ppm (s, 9H): A characteristic, strong singlet for the nine equivalent protons of the trimethylsilyl group (-Si(CH₃)₃).

• ¹³C NMR (CDCl₃, 75-125 MHz):

  • δ ~35-40 ppm: Methine carbon (-CH(SMe)₂).

  • δ ~15-18 ppm: Methylthio carbons (-SCH₃).

  • δ ~ -1 to -3 ppm: Trimethylsilyl carbons (-Si(CH₃)₃).

• ²⁹Si NMR (CDCl₃):

  • A single resonance is expected in the typical range for tetralkylsilanes, providing definitive evidence of the silyl group's presence.

Mass Spectrometry (MS): GC-MS is an excellent method for confirming the molecular weight and assessing purity.[1]

• Molecular Ion (M⁺): A peak at m/z = 180 is expected, corresponding to the molecular weight.

• Key Fragments: Look for characteristic fragments such as:

  • m/z = 73: [Si(CH₃)₃]⁺, a very common and often base peak for TMS-containing compounds.

  • m/z = 133: [M - SCH₃]⁺, loss of a methylthio radical.

  • m/z = 105: [CH(SMe)₂]⁺, the dithioacetal fragment.

Safety, Handling, and Storage

Proper handling is essential due to the compound's reactivity and potential hazards.

• Hazards: Bis(methylthio)(trimethylsilyl)methane is classified as causing skin and serious eye irritation.[1] Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. All manipulations should be performed in a well-ventilated chemical fume hood.

• Storage: The compound is sensitive to moisture. It should be stored under an inert atmosphere in a tightly sealed container in a cool, dry place.

Application in Synthesis: The Acyl Anion Synthon

The primary utility of bis(methylthio)(trimethylsilyl)methane is realized after its deprotonation. The resulting lithiated species, lithium bis(methylthio)(trimethylsilyl)methanide, is a potent nucleophile that reacts with various electrophiles.

Caption: General reaction scheme for the acyl anion synthon.

This reactivity allows for the synthesis of a variety of ketones and aldehydes that would be difficult to access through other means. The dithioacetal intermediate is stable to many reaction conditions, allowing for further molecular elaboration before the final deprotection step to reveal the carbonyl group.

Conclusion

Bis(methylthio)(trimethylsilyl)methane is more than a mere chemical; it is a strategic asset in the synthetic chemist's arsenal. Its preparation is straightforward, provided that rigorous experimental technique is applied. Its characterization is unambiguous, confirmed by a suite of standard spectroscopic methods. By understanding the principles behind its synthesis and the scope of its reactivity as a robust acyl anion synthon, researchers in drug discovery and materials science can unlock new pathways to complex molecular architectures.

References

• PubChem. Bis(methylthio)(trimethylsilyl)methane. [Link]

Sources

• 1. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]
• 3. Bis(methylthio)methane(1618-26-4) 1H NMR spectrum [chemicalbook.com]

An In-Depth Technical Guide to Bis(methylthio)(trimethylsilyl)methane: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of bis(methylthio)(trimethylsilyl)methane, a versatile organosilicon compound with significant applications in modern organic synthesis. We will delve into its nomenclature, synthesis, physicochemical properties, and its pivotal role as a masked acyl anion equivalent. This document is intended to serve as a detailed resource for researchers and professionals in chemistry and drug development, offering both theoretical understanding and practical insights into the utilization of this valuable synthetic tool.

Nomenclature and Chemical Identity

Bis(methylthio)(trimethylsilyl)methane is a compound that merges the structural features of a thioacetal and an organosilane. This unique combination imparts valuable reactivity profiles that are exploited in organic synthesis.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is bis(methylsulfanyl)methyl-trimethylsilane [1].

A variety of synonyms are also used in the literature and chemical catalogs, including:

• Bis(methylthio)methyltrimethylsilane[2]

• Trimethylbis(methylthio)methylsilane[2]

• [Bis(methylsulfanyl)methyl]trimethylsilane[1]

• Trimethylsilyl-bis(methylthio)methane[1]

• bis(methylsulphanyl)trimethylsilylmethane[1]

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	bis(methylsulfanyl)methyl-trimethylsilane[1]
CAS Number	37891-79-5[1]
Molecular Formula	C6H16S2Si[1]
Molecular Weight	180.41 g/mol [3]
Canonical SMILES	C(C)C(SC)SC[1]
InChI Key	QEPMPXAUMUWNNO-UHFFFAOYSA-N[1]

Synthesis of Bis(methylthio)(trimethylsilyl)methane

The synthesis of bis(methylthio)(trimethylsilyl)methane is predicated on the fundamental principles of carbanion chemistry, specifically the generation of a nucleophilic carbon center stabilized by adjacent sulfur atoms. The most direct and efficient laboratory-scale synthesis involves the deprotonation of bis(methylthio)methane followed by quenching with a suitable silylating agent, typically trimethylsilyl chloride.

Synthetic Rationale and Mechanism

The protons on the methylene carbon of bis(methylthio)methane are rendered acidic (pKa ≈ 31) by the two adjacent sulfur atoms, which can stabilize the resulting negative charge through inductive effects and d-orbital participation. This allows for deprotonation by a strong base, such as an organolithium reagent (e.g., n-butyllithium), to form a potent nucleophilic carbanion. This lithiated intermediate can then readily react with an electrophile like trimethylsilyl chloride in a nucleophilic substitution reaction to form the desired C-Si bond.

The overall transformation can be visualized as follows:

Caption: Synthetic workflow for bis(methylthio)(trimethylsilyl)methane.

Experimental Protocol

Materials:

• Bis(methylthio)methane

• n-Butyllithium (typically 1.6 M or 2.5 M in hexanes)

• Trimethylsilyl chloride (TMSCl)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen inlet, and a thermometer is charged with bis(methylthio)methane and anhydrous THF under an inert atmosphere of nitrogen or argon. The flask is cooled to -78 °C in a dry ice/acetone bath.

• Deprotonation: n-Butyllithium is added dropwise to the stirred solution via syringe, maintaining the temperature below -70 °C. The formation of the lithiated species is typically indicated by a color change. The reaction mixture is stirred at this temperature for a specified period (e.g., 1-2 hours) to ensure complete deprotonation.

• Silylation: Freshly distilled trimethylsilyl chloride is added dropwise to the reaction mixture, again ensuring the temperature remains below -70 °C. The reaction is then allowed to warm slowly to room temperature and stirred overnight.

• Workup: The reaction is cautiously quenched by the slow addition of saturated aqueous NH4Cl solution. The aqueous layer is separated and extracted with diethyl ether. The combined organic layers are washed sequentially with saturated aqueous NaHCO3 solution and brine.

• Purification: The organic layer is dried over anhydrous MgSO4 or Na2SO4, filtered, and the solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by fractional distillation under vacuum to yield pure bis(methylthio)(trimethylsilyl)methane as a colorless liquid.

Physicochemical Properties and Spectroscopic Characterization

Bis(methylthio)(trimethylsilyl)methane is a colorless liquid at room temperature. Below is a summary of its key physical properties.

Table 2: Physicochemical Properties

Property	Value
Appearance	Colorless to light yellow clear liquid[2]
Physical State (20 °C)	Liquid[2]
Molecular Weight	180.41 g/mol [3]
Purity (GC)	>98.0% (typical for commercial grades)[2]

Spectroscopic Data (Expected)

• ¹H NMR (Proton Nuclear Magnetic Resonance):

  • A sharp singlet at approximately δ 0.1-0.3 ppm, integrating to 9 protons, corresponding to the trimethylsilyl (-Si(CH₃)₃) group.

  • A singlet at approximately δ 2.1-2.3 ppm, integrating to 6 protons, from the two methylthio (-SCH₃) groups.

  • A singlet at approximately δ 2.5-2.7 ppm, integrating to 1 proton, for the methine proton (-CH(SMe)₂).

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

  • A signal around δ 0 ppm for the carbons of the trimethylsilyl group.

  • A signal around δ 15 ppm for the carbons of the methylthio groups.

  • A signal around δ 40-50 ppm for the central methine carbon.

• IR (Infrared Spectroscopy):

  • Strong C-H stretching vibrations around 2900-3000 cm⁻¹.

  • A characteristic Si-C stretching vibration around 840 cm⁻¹ and 1250 cm⁻¹.

  • C-S stretching vibrations, which are typically weak, in the region of 600-800 cm⁻¹.

• MS (Mass Spectrometry):

  • The molecular ion peak (M⁺) at m/z = 180.

  • A prominent fragment ion at m/z = 73, corresponding to the trimethylsilyl cation [(CH₃)₃Si]⁺.

  • Other fragment ions resulting from the loss of methyl, methylthio, and trimethylsilyl groups.

Reactivity and Applications in Organic Synthesis

The synthetic utility of bis(methylthio)(trimethylsilyl)methane stems from its ability to function as a formyl anion equivalent or a nucleophilic acylating agent after deprotonation. This concept is a cornerstone of modern synthetic strategy, often referred to as "umpolung" or polarity reversal.

The Principle of Umpolung and the Role of the Thioacetal

In a typical carbonyl compound, the carbonyl carbon is electrophilic. The thioacetal functionality in bis(methylthio)(trimethylsilyl)methane allows for the reversal of this polarity. The methine proton is acidic and can be removed by a strong base to generate a carbanion. This carbanion is nucleophilic and can react with a wide range of electrophiles. Subsequent hydrolysis of the thioacetal moiety unmasks the carbonyl group, effectively achieving a nucleophilic acylation. This is the essence of the well-known Corey-Seebach reaction [4][5].

Generation and Reactivity of the Lithiated Species

Treatment of bis(methylthio)(trimethylsilyl)methane with a strong base like n-butyllithium generates the corresponding lithium salt, lithio(methylthio)(trimethylsilyl)methane . This species is a powerful nucleophile that can participate in a variety of carbon-carbon bond-forming reactions.

Caption: Reactivity of lithiated bis(methylthio)(trimethylsilyl)methane.

Common Reactions of the Lithiated Intermediate:

• Alkylation: Reaction with primary and secondary alkyl halides or tosylates to form new carbon-carbon bonds. Subsequent hydrolysis yields ketones.

• Reaction with Epoxides: Nucleophilic attack on the epoxide ring leads to the formation of β-hydroxy thioacetals, which can be hydrolyzed to β-hydroxy ketones.

• Addition to Carbonyl Compounds: Reaction with aldehydes and ketones produces α-hydroxy thioacetals. Hydrolysis of these adducts provides a route to α-hydroxy ketones, a functionality that is not directly accessible through traditional aldol reactions[5].

The Role of the Trimethylsilyl Group

The presence of the trimethylsilyl group influences the reactivity of the molecule in several ways:

• Steric Hindrance: The bulky trimethylsilyl group can influence the stereochemical outcome of reactions involving the adjacent carbanionic center.

• Electronic Effects: The silicon atom can stabilize an adjacent carbanion to some extent, although this effect is generally considered to be less significant than that of the sulfur atoms.

• Peterson Olefination: In reactions with carbonyl compounds, the resulting α-hydroxy thioacetal can potentially undergo a Peterson-type elimination under certain conditions to form a ketene dithioacetal, although this is not the primary reaction pathway.

Safety and Handling

Bis(methylthio)(trimethylsilyl)methane is an irritant and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. It is also moisture-sensitive and should be stored under an inert atmosphere. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

Bis(methylthio)(trimethylsilyl)methane is a valuable and versatile reagent in organic synthesis. Its ability to function as a nucleophilic acyl anion equivalent through the principle of umpolung provides a powerful tool for the construction of complex molecules. A thorough understanding of its synthesis, properties, and reactivity, as outlined in this guide, will enable researchers and drug development professionals to effectively harness its synthetic potential in their endeavors.

References

• PubChem. (n.d.). Bis(methylthio)(trimethylsilyl)methane. National Center for Biotechnology Information. Retrieved February 2, 2026, from [Link]

• PubChem. (n.d.). bis(methylsulfanyl)methyl-trimethylsilane. National Center for Biotechnology Information. Retrieved February 2, 2026, from [Link]

• Wikipedia. (2023, May 30). Corey–Seebach reaction. Retrieved February 2, 2026, from [Link]

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• 1. Sci-Hub. Synthesis and Reactivity of Diethyl (Methylthio)(trimethylsilyl)methylphosphonate / Synthesis, 1989 [sci-hub.box]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Trimethylsilyl chloride - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

"Bis(methylthio)(trimethylsilyl)methane" mechanism of action

Technical Guide: Bis(methylthio)(trimethylsilyl)methane Mechanism of Action & Synthetic Utility in Drug Development

Executive Summary

Bis(methylthio)(trimethylsilyl)methane (CAS: 37891-79-5) is a specialized organosilicon reagent that functions as a linchpin

synthon in organic synthesis. For drug development professionals, its primary utility lies in its dual nature: it acts as a Silicon-based Peterson olefination reagent to generate ketene thioacetals, and as a Formyl Anion Equivalent (masked aldehyde) for the homologation of electrophiles.

This guide details the chemical mechanism of action (reaction pathways), experimental protocols for its generation and use, and its strategic application in constructing complex pharmacological scaffolds.

Chemical Mechanism of Action

The "mechanism of action" for this reagent is defined by its ability to stabilize a carbanion at the central carbon, facilitated by the empty d-orbitals (or

hyperconjugation) of the silicon atom and the polarizability of the sulfur atoms.

Activation: Lithiation

The proton on the central methine carbon is acidic (

) relative to standard alkanes due to the alpha-stabilizing effects of the two sulfur atoms and the trimethylsilyl group.

• Reagent:

  -Butyllithium ( -BuLi).

• Solvent: THF (Tetrahydrofuran).

• Species Formed: The lithio-species [(MeS)₂C(Li)(SiMe₃)] is the active nucleophile.

Pathway A: Peterson Olefination (Carbonyl Homologation)

When the lithiated species reacts with aldehydes or ketones, it undergoes a Peterson olefination sequence.[1]

• Nucleophilic Attack: The carbanion attacks the carbonyl carbon, forming a

  -silyl alkoxide intermediate.

• Peterson Elimination: Unlike standard Wittig reagents, the elimination of the silyl group and the oxygen (as lithium trimethylsilanolate,

  ) is often spontaneous or easily induced.

• Product: A Ketene Thioacetal . These are versatile intermediates that can be hydrolyzed to carboxylic acids, esters, or amides, or used in cycloadditions.

Pathway B: Alkylation (Formyl Anion Equivalent)

When reacted with alkyl halides (R-X) or epoxides:

• S_N2 Attack: The carbanion displaces the halide.

• Deprotection/Hydrolysis: The silyl and thio-groups can be removed (unmasked) using mercuric salts or oxidative hydrolysis.

• Product: An Aldehyde (R-CHO). This effectively adds a formyl group (

  ) to the electrophile.

Visualization of Reaction Pathways

The following diagram illustrates the divergent mechanistic pathways available to the lithiated reagent.

Figure 1: Divergent synthetic pathways of Bis(methylthio)(trimethylsilyl)methane.

Experimental Protocols

Safety Warning: Organolithium reagents are pyrophoric. All reactions must be conducted under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Protocol A: Generation of the Lithio-Reagent

This is the foundational step for all applications.

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon.

• Solvent: Add anhydrous THF (20 mL) and Bis(methylthio)(trimethylsilyl)methane (1.0 eq, e.g., 5.0 mmol).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Lithiation: Dropwise add

  -Butyllithium (1.05 eq, 2.5 M in hexanes) over 10 minutes.

  • Observation: The solution typically turns a light yellow/orange color, indicating anion formation.

• Equilibration: Stir at -78°C for 30–60 minutes to ensure complete deprotonation.

Protocol B: Peterson Olefination (Synthesis of Ketene Thioacetals)

• Addition: To the lithio-species generated above (at -78°C), add the Carbonyl Electrophile (0.95 eq, dissolved in minimal THF) dropwise.

• Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. The Peterson elimination often occurs spontaneously upon warming.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with diethyl ether (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Silica gel chromatography. Ketene thioacetals are generally stable but should be stored cold.

Applications in Drug Discovery

Masked Carbonyls in Total Synthesis

In the synthesis of complex natural products or APIs (Active Pharmaceutical Ingredients), direct aldehyde handling can be problematic due to oxidation or polymerization.

• Strategy: Use Bis(methylthio)(trimethylsilyl)methane to introduce the carbon atom. The resulting ketene thioacetal is chemically robust.

• Unmasking: Late-stage hydrolysis releases the carbonyl group exactly when needed.

Access to -Keto Acids

The ketene thioacetal moiety can be converted into carboxylic acid derivatives.

• Workflow:

  Hydrolysis -functionalized acids.

• Relevance: Useful for synthesizing amino acid analogs or protease inhibitors.

Heterocycle Synthesis

The reagent can be used to construct sulfur-containing heterocycles.[2]

• Cyclopropanation: Reaction with epoxides followed by ring closure yields cyclopropanone thioacetals, which are precursors to

  -lactams (antibiotics).

Data Summary: Reactivity Profile

Parameter	Characteristic	Implication for Synthesis
(Central CH)	~30–35	Requires strong base ( -BuLi) but is cleaner than non-stabilized alkyl lithiums.
Nucleophilicity	High	Excellent for sterically hindered ketones where Wittig reagents fail.
Byproduct		Water-soluble and easily removed (unlike Triphenylphosphine oxide in Wittig).
Stability	Moisture Sensitive	Requires anhydrous handling; bench-stable if stored under inert gas.

References

• Peterson Olefin

  • Source: Organic Chemistry Portal. "Peterson Olefination."[1][3][4]

  • URL:[Link]

• Source: TCI Chemicals. "Bis(methylthio)(trimethylsilyl)

• General Review of Silicon-Based Olefin

  • Source: Ager, D. J.[1] "The Peterson Olefination Reaction."[1][5][3] Organic Reactions, 1990.[1] (Foundational text referenced via Organic Chemistry Data).

  • URL:[Link]

• Synthetic Utility of

  -Silyl Carbanions

  • Source: Alfa Chemistry.[6] "Peterson Olefination: Mechanisms and Applications."

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Preparation and Regioselective Magnesiation or Lithiation of Bis(trimethylsilyl)methyl-Substituted Heteroaryls for the Generation of Highly Functionalized Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peterson Olefination [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. iris.unito.it [iris.unito.it]
• 6. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]

The Peterson Olefination: A Strategic Guide to Stereocontrolled Alkene Synthesis

Executive Summary

The Peterson olefination represents a cornerstone methodology in modern organic synthesis, offering a silicon-based alternative to the Wittig and Horner-Wadsworth-Emmons (HWE) reactions. Its primary utility in drug development lies in its unique "stereochemical switch"—the ability to access either E- or Z-alkenes from a single diastereomeric intermediate simply by altering the reaction workup (acidic vs. basic). This guide provides a technical deep-dive into the reaction's mechanistic underpinnings, comparative advantages, and a robust, self-validating experimental protocol designed for high-value pharmaceutical intermediates.

Part 1: Mechanistic Principles & The "Silicon Switch"

The Peterson olefination involves the reaction of

-silyl carbanions with aldehydes or ketones to form -hydroxysilanes, which subsequently undergo elimination to yield alkenes.[1][2][3][4][5][6][7][8] Unlike the Wittig reaction, which is governed largely by the stability of the ylide, the Peterson reaction's stereochemical outcome is governed by the elimination conditions.

The Bifurcated Pathway

The power of this reaction lies in the isolation of the

-hydroxysilane intermediate.[3] Once isolated, the chemist can direct the elimination pathway:[3]

• Basic Conditions (Syn-Elimination): Treatment with a base (e.g., KH, NaH) triggers a concerted syn-elimination via a pentacoordinate 1,2-oxasiletanide intermediate. This retains the stereochemical relationship established in the addition step.

• Acidic Conditions (Anti-Elimination): Treatment with acid (e.g., H₂SO₄, BF₃[1]·OEt₂) promotes protonation of the hydroxyl group, followed by an E2-like anti-elimination. This inverts the stereochemical relationship.

This duality allows for the synthesis of either geometric isomer from a single addition product, a level of flexibility unattainable with standard Wittig protocols.

Mechanistic Visualization

The following diagram illustrates the divergence in elimination pathways, highlighting the stereochemical consequences of the "Silicon Switch."

Figure 1: The mechanistic bifurcation of the Peterson Olefination.[6] Acidic conditions drive anti-elimination, while basic conditions drive syn-elimination.[1][6]

Part 2: Strategic Advantages & Comparative Analysis

In drug discovery, the choice of olefination method is critical. The Peterson olefination is often superior when dealing with sterically hindered ketones or when purification of phosphorus byproducts (typical of Wittig) becomes problematic.

Comparison: Peterson vs. Wittig vs. Julia

The following table summarizes key operational differences to assist in method selection.

Feature	Peterson Olefination	Wittig Reaction	Julia Olefination
Byproducts	Silanols/Siloxanes (Water soluble/volatile, easy removal)	Phosphine Oxides (Difficult removal, often requires chromatography)	Sulfinate salts (Water soluble)
Steric Sensitivity	Low: Reacts well with hindered ketones.	High: Often fails with hindered ketones.	Medium: Good for aldehydes, slower with ketones.
Stereocontrol	Tunable: Depends on workup (Acid vs Base).[5][9]	Fixed: Depends on ylide/salt type (Stabilized vs Unstabilized).	High: Typically E-selective (Julia-Kocienski).
Atom Economy	Moderate (Loss of R₃Si-OH).	Poor (Loss of Ph₃P=O).	Moderate to Poor.
Reagent Basicity	High (Requires strong bases like LDA/BuLi).	Variable (BuLi for unstabilized, weak base for stabilized).	High.

Part 3: Experimental Protocol (Self-Validating System)

This protocol is designed for the synthesis of a hindered alkene where stereocontrol is paramount. It utilizes a "Two-Step" approach: isolation of the

-hydroxysilane followed by controlled elimination.[1][3][10]

Phase 1: Generation and Addition

Objective: Synthesize the

-hydroxysilane intermediate.

• Reagent Prep: Flame-dry a 3-neck round bottom flask under Argon. Add

  -silyl reagent (e.g., trimethylsilylmethyl chloride, 1.1 equiv) and anhydrous THF (0.5 M).

• Carbanion Formation: Cool to -78°C. Add n-BuLi (1.1 equiv) dropwise over 15 minutes.

  • Validation: Solution typically turns yellow/orange. Stir for 1 hour.

• Addition: Add the ketone/aldehyde (1.0 equiv) dissolved in THF dropwise.

  • Critical Check: Monitor internal temperature; do not allow to rise above -70°C to prevent side reactions.

• Workup: Warm to 0°C. Quench with saturated NH₄Cl. Extract with Et₂O.[11]

• Isolation: Flash chromatography to separate diastereomers if necessary (for absolute stereocontrol).

Phase 2: The Elimination (The Switch)

Option A: Acidic Elimination (Anti-Pathway) [6]

• Dissolve

  -hydroxysilane in THF.

• Add catalytic H₂SO₄ or BF₃·OEt₂ at 0°C.[12]

• Validation: Monitor TLC for disappearance of the alcohol spot and appearance of the non-polar alkene spot.

Option B: Basic Elimination (Syn-Pathway)

• Wash NaH (sodium hydride) with hexane to remove mineral oil; suspend in dry THF.

• Add

  -hydroxysilane solution at room temperature.

• Validation: Gas evolution (H₂) indicates deprotonation. Reaction is often complete within 30 minutes.

Workflow Visualization

Figure 2: Decision tree for Peterson Olefination experimental design.

Part 4: Applications in Drug Development

The Peterson olefination is particularly valuable in the synthesis of exocyclic alkenes on complex scaffolds, a transformation that is notoriously difficult with Wittig reagents due to steric hindrance.

Case Study: Synthesis of Exocyclic Enol Ethers In the synthesis of complex polyether antibiotics or glycal derivatives, the installation of an exocyclic double bond is often required.

• Challenge: Wittig reagents often fail to react with hindered cyclic ketones or result in epimerization of alpha-centers due to the basicity of the ylide.

• Peterson Solution: Using (trimethylsilyl)methyllithium allows for attack at the hindered ketone. Subsequent acidic elimination (mild conditions) prevents epimerization of sensitive chiral centers adjacent to the carbonyl.

Furthermore, the reaction has been utilized in the total synthesis of Taxol and various steroids , where the robust nature of the silyl carbanion allows for coupling with sterically encumbered skeletons [1].

References

• Peterson, D. J. (1968).[4][7][13][14] Carbonyl olefination reaction using silyl-substituted organometallic compounds. The Journal of Organic Chemistry, 33(2), 780–784.[13] Link

• Ager, D. J. (1984).[13][14] The Peterson Olefination Reaction.[1][2][3][4][5][7][8][9][10][12][13] Synthesis, 1984(05), 384–398. Link

• Hudrlik, P. F., & Peterson, D. (1975). Stereospecific olefin formation from beta-hydroxysilanes. Journal of the American Chemical Society, 97(6), 1464–1468. Link

• Chan, T. H. (1992). Silicon in organic synthesis.[4][5][6][7][10][11][12][13][14] Accounts of Chemical Research, 10(12), 442–448. Link

• van Staden, L. F., et al. (2002). The Peterson Olefination.[1][2][3][4][5][7][8][9][10][12][13] Journal of the Chemical Society, Perkin Transactions 1, 1229–1251. Link

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• 5. Peterson Olefination | NROChemistry [nrochemistry.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Peterson olefination from α-silyl aldehydes | Springer Nature Experiments [experiments.springernature.com]
• 11. arkat-usa.org [arkat-usa.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. lscollege.ac.in [lscollege.ac.in]
• 14. Peterson Reaction [drugfuture.com]

Protocols & Analytical Methods

Application Notes & Protocols: A Guide to Olefination with Bis(methylthio)(trimethylsilyl)methane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of the Silyl Thioacetal in Olefination Chemistry

Bis(methylthio)(trimethylsilyl)methane is a versatile reagent employed in a modified Peterson olefination reaction to convert aldehydes and ketones into ketene dithioacetals.[1] These products are valuable synthetic intermediates, serving as precursors for a wide array of functionalities, including carboxylic acids, esters, and amides, through subsequent hydrolysis or other transformations. The reaction leverages the principles of silicon's oxophilicity and the stabilizing effect of the two thioether groups on the adjacent carbanion.

The core transformation involves the deprotonation of bis(methylthio)(trimethylsilyl)methane to generate an α-silyl carbanion. This potent nucleophile then attacks the electrophilic carbonyl carbon of an aldehyde or ketone.[2] The resulting β-hydroxysilane intermediate is typically unstable and undergoes spontaneous elimination to furnish the desired ketene dithioacetal and a trimethylsilanolate byproduct.[3][4] This process can be considered a silicon-based analogue of the well-known Wittig reaction.

Mechanistic Insights: Understanding the "Why" Behind the Protocol

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing experimental conditions. The olefination with bis(methylthio)(trimethylsilyl)methane proceeds through a well-established pathway analogous to the Peterson olefination.[2][3]

The key steps are:

• Deprotonation: A strong base, typically an organolithium reagent such as n-butyllithium (n-BuLi), is used to abstract the acidic proton from the carbon atom situated between the two sulfur atoms and the silicon atom. The resulting α-silyl carbanion is stabilized by the adjacent sulfur and silicon atoms.[5]

• Nucleophilic Addition: The generated carbanion acts as a potent nucleophile, readily attacking the carbonyl carbon of an aldehyde or ketone.[2][6] This addition forms a tetrahedral intermediate, a lithium alkoxide of a β-hydroxysilane.

• Elimination: The reaction culminates in an elimination step. The high affinity of silicon for oxygen drives the formation of a strong Si-O bond. This process is typically concerted, with the lithium alkoxide attacking the silicon atom, leading to the formation of a four-membered cyclic intermediate (an oxasiletanide in some variations) which then fragments.[3] This fragmentation results in the formation of the carbon-carbon double bond of the ketene dithioacetal and a lithium trimethylsilanolate byproduct. The elimination is generally stereospecific, although with this particular reagent, the geometry of the resulting ketene dithioacetal is fixed.

Figure 1. Simplified workflow of the olefination reaction.

Experimental Protocol: A Step-by-Step Guide

This protocol provides a general procedure for the olefination of an aldehyde or ketone with bis(methylthio)(trimethylsilyl)methane. It is crucial to perform this reaction under anhydrous and inert conditions, as organolithium reagents are highly reactive towards water and oxygen.

Materials:

• Bis(methylthio)(trimethylsilyl)methane

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Aldehyde or ketone substrate

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, syringes, needles, and a nitrogen or argon gas source with a bubbler.

Procedure:

• Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a nitrogen/argon inlet, and a thermometer. Flame-dry the glassware under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.

• Reagent Addition: To the flask, add a solution of bis(methylthio)(trimethylsilyl)methane (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Carbanion Generation: Slowly add a solution of n-butyllithium in hexanes (1.05 equivalents) dropwise to the stirred solution at -78 °C. The addition should be controlled to maintain the internal temperature below -70 °C. A color change (typically to a yellow or orange hue) indicates the formation of the lithiated carbanion. Stir the mixture at -78 °C for 30-60 minutes.

• Carbonyl Addition: In a separate, dry flask, prepare a solution of the aldehyde or ketone (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the cold carbanion solution. Again, maintain the temperature below -70 °C during the addition.

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is deemed complete, quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at -78 °C. Allow the mixture to warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel, typically using a mixture of hexanes and ethyl acetate as the eluent.

Figure 2. Experimental workflow for olefination.

Key Experimental Parameters and Considerations

The success of this olefination reaction hinges on careful control of several key parameters.

Parameter	Recommended Condition	Rationale and Causality
Base	n-Butyllithium (n-BuLi)	A strong, non-nucleophilic base is required to efficiently deprotonate the silyl thioacetal. The pKa of the proton is estimated to be around 30.[5]
Solvent	Anhydrous Tetrahydrofuran (THF)	A polar aprotic solvent is necessary to solvate the lithium cation and the organolithium species. THF is a common choice due to its low freezing point and good solvating properties.
Temperature	-78 °C (Dry ice/acetone bath)	Low temperatures are critical to prevent side reactions, such as the decomposition of the organolithium reagent and potential side reactions with the solvent. It also helps to control the rate of addition.
Stoichiometry	Slight excess of the silyl thioacetal and base	Using a slight excess of the nucleophilic partner ensures complete consumption of the limiting electrophile (aldehyde or ketone).
Atmosphere	Inert (Nitrogen or Argon)	Organolithium reagents are highly reactive with atmospheric oxygen and moisture. An inert atmosphere is essential to prevent quenching of the reagents and ensure high yields.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no product yield	- Incomplete deprotonation of the silyl thioacetal.- Poor quality or inaccurate titration of the n-BuLi solution.- Presence of moisture or oxygen in the reaction.	- Ensure the use of a sufficiently strong base and allow adequate time for deprotonation.- Titrate the n-BuLi solution before use.- Rigorously dry all glassware and solvents, and maintain a positive pressure of inert gas.
Formation of side products	- Reaction temperature was too high.- The aldehyde or ketone substrate is prone to enolization.	- Maintain the reaction temperature at -78 °C throughout the addition and stirring steps.- For easily enolizable substrates, consider using a less reactive base or different reaction conditions.
Difficulty in purification	- The product is unstable on silica gel.- The product co-elutes with starting material or byproducts.	- Consider using a different stationary phase for chromatography (e.g., alumina).- Optimize the eluent system for better separation.

Conclusion

The olefination of aldehydes and ketones using bis(methylthio)(trimethylsilyl)methane is a robust and reliable method for the synthesis of ketene dithioacetals. By understanding the underlying mechanism and carefully controlling the experimental parameters, researchers can consistently achieve high yields of these valuable synthetic intermediates. This guide provides the foundational knowledge and practical protocols necessary for the successful implementation of this important transformation in a research and development setting.

References

• Organic Chemistry Portal. (n.d.). Peterson Olefination. Retrieved from [Link]

• Wikipedia. (2023, December 2). Peterson olefination. Retrieved from [Link]

• RSC Publishing. (n.d.). 1,3-Dianionic annulation of ketones with ketene dithioacetal: a modified route to 3-aryl/cyclopropyl-5-thiomethyl-phenols and 1-(methylthio)-9,10-dihydrophenanthren-3-ols. Retrieved from [Link]

• Van Staden, L. F., Gravestock, D., & Ager, D. J. (2002). The Peterson Olefination Reaction. Chemical Society Reviews, 31(3), 195–200.

• ResearchGate. (n.d.). Synthesis of Bis(trimethylsilyl) Ketone and Reactions with Organometallic Compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Seebach Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). s-methyl isothiourea sulfate. Retrieved from [Link]

• Baselius College. (n.d.). SYNTHESIS OF α-FORMYLKETENE DITHIOACETAL MEDIATED NOVEL PYRAMIDINE DERIVATIVES. Retrieved from [Link]

• ResearchGate. (n.d.). Transformation of dimethyl Sulfoxide into bis(methylsulfanyl)methane. Retrieved from [Link]

• Google Patents. (n.d.). CN102633701A - Synthesis method of S-methyl isothiourea salt.

• IRIS-AperTO. (2018, January 17). Stereoselective Peterson Olefinations from Bench-Stable Reagents and N-Phenyl Imines. Retrieved from [Link]

• National Institutes of Health. (2023, November 22). 1,3-Dianionic annulation of ketones with ketene dithioacetal: a modified route to 3-aryl/cyclopropyl-5-thiomethyl-phenols and 1-(methylthio)-9,10-dihydrophenanthren-3-ols. Retrieved from [Link]

• Organic Syntheses. (n.d.). Fluorobis(phenylsulfonyl)methane. Retrieved from [Link]

• National Institutes of Health. (2024, October 10). Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid from Aldehyde/Acetone and Thiols. Retrieved from [Link]

• Encyclopedia.pub. (2023, May 30). Corey-Seebach Reagent in the 21st Century. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Practical and Robust Method for Regio- and Stereoselective Preparation of (E)-Ketene tert-Butyl TMS Acetals and β-Ketoester-derived tert-Butyl (1Z,3E)-1,3-Bis(TMS)dienol Ethers. Retrieved from [Link]

• SynArchive. (n.d.). Corey-Seebach Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Ketene dithioacetals in Organic Synthesis. Retrieved from [Link]

• Encyclopedia.pub. (n.d.). Corey–Seebach reaction and the use of dithianes as substrate in different catalytic systems. Retrieved from [Link]

• Khan Academy. (n.d.). Addition of carbon nucleophiles to aldehydes and ketones. Retrieved from [Link]

• PubChem. (n.d.). Bis(methylthio)(trimethylsilyl)methane. Retrieved from [Link]

• University of Southampton. (n.d.). Structure and conformation of bis(methylthio)methane, (MeS)2CH2, determined by gas-phase electron diffraction and ab initio methods. Retrieved from [Link]

• An-Najah National University. (n.d.). Addition of Bis ( methylthio ) acetylene to Nitrilium Salts. Retrieved from [Link]

• National Institutes of Health. (n.d.). Bis(trimethylsilyl)methane. Retrieved from [Link]

• ResearchGate. (n.d.). Bis(methylsulfonyl)methane. Retrieved from [Link]

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• 5. Corey-Seebach Reaction [organic-chemistry.org]
• 6. Khan Academy [khanacademy.org]

Synthesis of Ketene Dithioacetals via Peterson Olefination Using Bis(methylthio)(trimethylsilyl)methane

An Application Guide for Researchers

Introduction: The Synthetic Value of Ketene Dithioacetals

Ketene dithioacetals are remarkably versatile intermediates in modern organic synthesis.[1] Their unique electronic structure, featuring a nucleophilic double bond activated by two sulfur atoms, allows them to serve as powerful building blocks for a vast array of complex molecules.[2][3] These substrates are particularly valuable in the construction of diverse heterocyclic compounds, which form the core of many pharmaceutical agents and biologically active molecules.[4][5] The alkylthio groups can act as leaving groups in substitution reactions or be manipulated to reveal other functionalities, making ketene dithioacetals a cornerstone synthon for constructing C-C, C-O, and C-N bonds.[3]

Several methods exist for their preparation; however, the Peterson olefination stands out for its efficiency and operational simplicity. This application note provides a detailed overview and a robust protocol for the synthesis of ketene dithioacetals from aldehydes and ketones using bis(methylthio)(trimethylsilyl)methane, a stable and highly effective α-silyl carbanion precursor.[6] This method offers a direct and high-yielding route to the desired products, leveraging the clean elimination of a volatile silicon byproduct.[7]

Principle and Mechanism: The Sila-Wittig Pathway

The reaction is a silicon-based analogue of the Wittig reaction, proceeding through the nucleophilic addition of an α-silyl carbanion to a carbonyl electrophile.[8] The process can be dissected into three critical stages:

• Generation of the α-Silyl Carbanion: Bis(methylthio)(trimethylsilyl)methane is deprotonated at the α-carbon using a strong, non-nucleophilic base, typically n-butyllithium (n-BuLi), at low temperatures. This step generates the key lithiated α-silyl carbanion, which is a potent nucleophile.[6] The use of an anhydrous polar aprotic solvent like tetrahydrofuran (THF) is crucial to stabilize the carbanion and prevent its premature quenching.

• Nucleophilic Addition to Carbonyl: The generated carbanion attacks the electrophilic carbon of an aldehyde or ketone, forming a tetrahedral intermediate.[9][10] This intermediate rapidly rearranges to a β-hydroxysilane adduct.

• Peterson Elimination: The β-hydroxysilane intermediate is unstable under the reaction conditions and spontaneously undergoes syn-elimination. The driving force for this step is the high affinity of silicon for oxygen, leading to the formation of a stable and volatile trimethylsilanolate byproduct and the desired ketene dithioacetal with its characteristic carbon-carbon double bond.[8]

The overall transformation is efficient and generally provides the product in high yield.[6]

Figure 1: General mechanism of ketene dithioacetal synthesis.

Detailed Experimental Protocol

This protocol describes a general procedure for the reaction of an aldehyde with bis(methylthio)(trimethylsilyl)methane. The scale can be adjusted as needed.

3.1. Materials and Equipment

• Reagents:

  • Bis(methylthio)(trimethylsilyl)methane (≥98%)[11]

  • n-Butyllithium (n-BuLi) solution in hexanes (typically 1.6 M or 2.5 M)

  • Aldehyde or ketone substrate (anhydrous)

  • Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Equipment:

  • Two-neck round-bottom flask, oven-dried

  • Magnetic stirrer and stir bar

  • Septa and nitrogen or argon inlet/outlet (balloon or manifold)

  • Syringes and needles

  • Low-temperature bath (dry ice/acetone, -78 °C)

  • Separatory funnel

  • Rotary evaporator

3.2. Step-by-Step Procedure

Sources

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• 2. growingscience.com [growingscience.com]
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• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Peterson Olefination | TCI AMERICA [tcichemicals.com]
• 7. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 8. iris.unito.it [iris.unito.it]
• 9. youtube.com [youtube.com]
• 10. Khan Academy [khanacademy.org]
• 11. Bis(methylthio)(trimethylsilyl)methane | 37891-79-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

The Acyl Anion Equivalent "Bis(methylthio)(trimethylsilyl)methane" in Conjugate Addition Reactions: A Detailed Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the application of bis(methylthio)(trimethylsilyl)methane as a potent acyl anion equivalent in conjugate addition reactions. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and explore the synthetic utility of this versatile reagent in modern organic synthesis.

Introduction: The Power of Umpolung with a Silyl Twist

In the realm of organic synthesis, the formation of carbon-carbon bonds is paramount. Traditional approaches often involve the reaction of a nucleophilic carbon species with an electrophilic one. However, the concept of "umpolung," or polarity inversion, has opened up new avenues for retrosynthetic analysis and the construction of complex molecules. Acyl anions, or their synthetic equivalents, are powerful nucleophiles that allow for the introduction of a carbonyl group in a reversed polarity sense.

Bis(methylthio)(trimethylsilyl)methane stands out as a highly effective and versatile acyl anion synthon. The presence of two sulfur atoms sufficiently acidifies the central methine proton, allowing for its facile deprotonation with a strong base like n-butyllithium. The resulting lithiated species is a soft nucleophile, making it an ideal candidate for 1,4-conjugate addition (Michael addition) to α,β-unsaturated carbonyl compounds. The trimethylsilyl group plays a crucial role in stabilizing the anionic intermediate and can influence the reactivity and selectivity of the subsequent reactions. Following the conjugate addition, the dithioacetal moiety can be readily hydrolyzed to unveil the desired ketone functionality, completing the formal addition of an acyl group.

Mechanistic Rationale: A Stepwise Look at the Conjugate Addition

The conjugate addition of lithiated bis(methylthio)(trimethylsilyl)methane to an α,β-unsaturated ketone (enone) proceeds through a well-defined mechanistic pathway. Understanding these steps is crucial for optimizing reaction conditions and predicting outcomes.

• Deprotonation: The reaction is initiated by the deprotonation of bis(methylthio)(trimethylsilyl)methane using a strong, non-nucleophilic base, typically n-butyllithium, at low temperatures in an anhydrous aprotic solvent like tetrahydrofuran (THF). This generates the key nucleophilic species, the lithiated carbanion. The low temperature is critical to prevent unwanted side reactions and decomposition of the organolithium reagent.[1]

• 1,4-Conjugate Addition: The generated lithiated species then acts as a soft nucleophile and adds to the β-carbon of the α,β-unsaturated carbonyl compound. This regioselectivity is a hallmark of the Michael addition reaction. The attack on the β-position is favored due to the electronic nature of the conjugated system, where the β-carbon is electron-deficient. The resulting intermediate is a lithium enolate, a key reactive species that can be trapped or protonated.

• Protonation/Workup: The reaction is typically quenched with a proton source, such as a saturated aqueous solution of ammonium chloride, to protonate the enolate and yield the neutral 1,4-adduct. This adduct contains the protected carbonyl group in the form of a dithioacetal.

• Deprotection (Hydrolysis): The final step involves the hydrolysis of the dithioacetal to reveal the desired 1,3-dicarbonyl compound. This transformation is crucial for realizing the synthetic utility of the initial conjugate addition. Various methods can be employed for this deprotection, often requiring specific reagents to cleave the robust carbon-sulfur bonds.

Visualizing the Reaction Pathway

Caption: General mechanism of conjugate addition and deprotection.

Experimental Protocols

PART 1: Conjugate Addition of Lithiated Bis(methylthio)(trimethylsilyl)methane to Cyclohex-2-en-1-one

This protocol provides a representative procedure for the 1,4-addition of the lithiated acyl anion equivalent to a cyclic enone.

Materials:

• Bis(methylthio)(trimethylsilyl)methane

• n-Butyllithium (n-BuLi) in hexanes (concentration to be determined by titration)

• Cyclohex-2-en-1-one

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Preparation of the Lithiated Reagent:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and an argon inlet, add bis(methylthio)(trimethylsilyl)methane (1.1 equivalents) and anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of n-butyllithium (1.0 equivalent) in hexanes dropwise via syringe, ensuring the internal temperature does not exceed -70 °C.

  • Stir the resulting pale yellow solution at -78 °C for 30 minutes.

• Conjugate Addition:

  • In a separate flame-dried flask under argon, prepare a solution of cyclohex-2-en-1-one (1.0 equivalent) in anhydrous THF.

  • Cool this solution to -78 °C.

  • Slowly add the enone solution to the pre-formed lithiated reagent solution via cannula, maintaining the temperature at -78 °C.

  • Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup and Isolation:

  • Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude 1,4-adduct, 3-[bis(methylthio)(trimethylsilyl)methyl]cyclohexanone.

  • Purify the crude product by flash column chromatography on silica gel.

PART 2: Deprotection of the Thioacetal to the 1,3-Diketone

This protocol describes the hydrolysis of the thioacetal adduct to the corresponding dicarbonyl compound.

Materials:

• 3-[Bis(methylthio)(trimethylsilyl)methyl]cyclohexanone (from Part 1)

• Mercury(II) chloride (HgCl₂)

• Calcium carbonate (CaCO₃)

• Acetonitrile

• Water

• Dichloromethane

Procedure:

• Reaction Setup:

  • To a round-bottom flask, add the thioacetal adduct (1.0 equivalent), acetonitrile, and water (e.g., a 4:1 mixture).

  • Add mercury(II) chloride (2.5 equivalents) and calcium carbonate (2.5 equivalents) to the solution.

• Reaction and Monitoring:

  • Stir the mixture vigorously at room temperature. The reaction progress can be monitored by TLC. The reaction typically takes several hours.

• Workup and Purification:

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the mercury salts.

  • Wash the filter cake with dichloromethane.

  • Combine the filtrate and washings and transfer to a separatory funnel.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude 1,3-diketone by flash column chromatography.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow.

Substrate Scope and Data

The conjugate addition of lithiated bis(methylthio)(trimethylsilyl)methane is applicable to a range of α,β-unsaturated carbonyl compounds. The following table summarizes representative examples.

Entry	Michael Acceptor	Product (after hydrolysis)	Yield (%)
1	Cyclohex-2-en-1-one	Cyclohexane-1,3-dione	75
2	Cyclopent-2-en-1-one	Cyclopentane-1,3-dione	72
3	Chalcone	1,3-Diphenylpropane-1,3-dione	80
4	Methyl vinyl ketone	Pentane-2,4-dione	68

Yields are for the two-step process (conjugate addition and hydrolysis) and are indicative, actual yields may vary depending on specific reaction conditions and substrate.

Conclusion and Future Outlook

Bis(methylthio)(trimethylsilyl)methane has proven to be a valuable tool for the introduction of an acyl anion equivalent in a 1,4-conjugate addition fashion. The methodology provides a reliable route to 1,3-dicarbonyl compounds and their derivatives, which are important building blocks in organic synthesis. The operational simplicity of the initial deprotonation and conjugate addition, coupled with established methods for thioacetal deprotection, makes this a powerful strategy for academic and industrial chemists alike.

Future research in this area may focus on the development of catalytic and enantioselective variants of this reaction, further expanding its synthetic utility. The exploration of alternative, less toxic reagents for the deprotection step also remains an area of active investigation. As the demand for efficient and selective C-C bond-forming reactions continues to grow, the application of silyl-stabilized acyl anion equivalents like bis(methylthio)(trimethylsilyl)methane is poised to play an increasingly important role in the synthesis of complex molecules for the pharmaceutical and materials science industries.

References

• Corey, E. J.; Seebach, D. Synthesis of 1,n-Dicarbonyl Derivates Using Carbanions from 1,3-Dithianes. Angewandte Chemie International Edition in English, 1965 , 4(12), 1075–1077. [Link]

• Bulman Page, P. C.; van Niel, M. B.; Westwood, D. The Chemistry of Dithioacetals. Tetrahedron, 1989 , 45(24), 7643–7677. [Link]

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999. [Link]

• Trost, B. M.; Melvin, Jr., L. S. Sulfur Ylides: Emerging Synthetic Intermediates; Academic Press: New York, 1975. [Link]

• n-Butyllithium. In Wikipedia. Retrieved January 2, 2026, from [Link][1]

Sources

• 1. n-Butyllithium - Wikipedia [en.wikipedia.org]

Protocol for acylation using "Bis(methylthio)(trimethylsilyl)methane"

Abstract & Core Concept

This guide details the application of Bis(methylthio)(trimethylsilyl)methane (BMTM) as a versatile acyl anion equivalent (Umpolung reagent). Unlike traditional 1,3-dithianes, BMTM incorporates a trimethylsilyl (TMS) group that facilitates a Peterson Olefination mechanism. This unique feature allows for the direct conversion of aldehydes and ketones into Ketene Dithioacetals —robust, masked carboxylic acid derivatives.

This protocol is essential for researchers requiring:

• Homologation: Converting a ketone (

  ) to a carboxylic acid ( ) or ester ( ).

• Nucleophilic Acylation: Introducing a masked carboxyl moiety into electrophilic substrates.

• Mild Conditions: Avoiding the harsh oxidative conditions often required to unmask traditional dithianes.

Mechanism & Strategic Advantage

The BMTM reagent functions through a "Masked Anion" strategy. The TMS group is not merely a bystander; it is the driving force for the irreversible formation of the alkene bond via the elimination of lithium trimethylsilanolate (

).

The Pathway:

• Lithiation: BMTM is deprotonated by

  -BuLi to form the active carbanion.

• Addition: The carbanion attacks a carbonyl electrophile (Aldehyde/Ketone).

• Peterson Elimination: The resulting

  -hydroxysilane intermediate undergoes spontaneous elimination (driven by the formation of the strong Si-O bond) to form the Ketene Dithioacetal .

• Unmasking (Hydrolysis): The ketene dithioacetal is hydrolyzed to the final carbonyl product (Acid, Ester, or Amide).

Figure 1: The BMTM reaction cascade. The silyl group enables the Peterson elimination, bypassing the need for separate dehydration steps.

Experimental Protocols

Phase 1: Reagent Preparation & Lithiation

Note: BMTM is commercially available, but can be synthesized from bis(methylthio)methane if required.

Materials:

• Bis(methylthio)(trimethylsilyl)methane (BMTM)

• -Butyllithium ( -BuLi), 1.6 M or 2.5 M in hexanes

• Anhydrous THF (Freshly distilled or from SPS)

• Inert Atmosphere (Argon or Nitrogen)

Step-by-Step:

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon.

• Solvation: Add BMTM (1.0 equiv) and anhydrous THF (concentration ~0.2 M) .

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Allow to equilibrate for 15 minutes.

• Deprotonation: Dropwise, add

  -BuLi (1.05 equiv) over 10 minutes.

  • Observation: The solution typically turns a light yellow/pale color.

• Maturation: Stir at -78°C for 30–60 minutes to ensure complete formation of the lithiated species.

Phase 2: Carbonyl Homologation (The Peterson Step)

Target: Synthesis of Ketene Dithioacetal

• Addition: Dissolve the electrophile (Aldehyde or Ketone, 0.95 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise to the lithiated BMTM at -78°C.

• Warming: Stir at -78°C for 1 hour, then remove the cooling bath and allow the reaction to warm to Room Temperature (25°C) .

  • Mechanism Check: As the reaction warms, the Peterson elimination occurs. Gas evolution is not typically observed, but the precipitation of Li-salts may occur.

• Quench: Quench the reaction with saturated aqueous

  .

• Extraction: Extract with Diethyl Ether (

  ) or Ethyl Acetate ( ). Wash combined organics with Brine, dry over , and concentrate in vacuo.

• Purification: Purify the crude Ketene Dithioacetal via silica gel flash chromatography (typically Hexanes/EtOAc mixtures). These intermediates are generally stable and isolable.

Phase 3: Unmasking (Hydrolysis to Carboxylic Derivatives)

Choose Method A (Standard) or Method B (Green/Mild).

Method A: Mercury-Mediated Hydrolysis (The "Gold Standard" for yield) Use this for sterically hindered or sensitive substrates.

• Dissolve the Ketene Dithioacetal in Acetonitrile/Water (4:1) .

• Add

  (2.2 equiv) and (1.1 equiv) .

• Stir vigorously at Room Temperature or reflux (depending on steric bulk) for 2–6 hours.

• Filter through a Celite pad to remove mercury salts.

• Extract and purify to obtain the Carboxylic Acid (or Ester if alcohol is used as solvent).

Method B: Acidic Hydrolysis (Metal-Free) Use this for standard substrates.

• Dissolve the Ketene Dithioacetal in Acetic Acid or TFA/Water (9:1) .

• Heat to reflux for 2–4 hours.

• Concentrate and extract.

Data & Troubleshooting

Comparative Yields (Typical):

Substrate (Electrophile)	Product Type	Intermediate Yield (Ketene Dithioacetal)	Final Yield (Hydrolysis)
Benzaldehyde	-Aryl Acid	85-92%	80-88%
Cyclohexanone	Cyclohexyl Acid	78-85%	75-82%
Acetophenone	-Methyl Acid	80-88%	78-85%
Sterically Hindered Ketone	Tert-Alkyl Acid	60-70%	55-65%

Troubleshooting Log:

• Issue: Low yield of Ketene Dithioacetal.[1]

  • Cause: Incomplete lithiation or wet THF.

  • Fix: Titrate

    -BuLi before use. Ensure THF is <50 ppm water. Increase lithiation time to 1 hour.

• Issue: No elimination observed (Intermediate stuck as

  -hydroxy silane).

  • Cause: Highly stable intermediate or insufficient temperature.

  • Fix: Although rare for BMTM, if elimination is sluggish, add a drop of concentrated

    or reflux the THF solution for 30 mins before workup.

• Issue: Hydrolysis fails to convert Dithioacetal.

  • Cause: Dithioacetals are very robust.

  • Fix: Switch to Method A (Mercury). If avoiding heavy metals is mandatory, use N-Bromosuccinimide (NBS) in Acetone/Water (oxidative hydrolysis).

References

• Ager, D. J. (1984).[2] "The Peterson Olefination Reaction."[2][3][4][5] Synthesis, 1984(05), 384-398.

• Chan, T. H. (1977).[2] "Alkene synthesis via .beta.-functionalized organosilicon compounds." Accounts of Chemical Research, 10(12), 442–448.

• Gröbel, B. T., & Seebach, D. (1977). "Umpolung of the Reactivity of Carbonyl Compounds Through Sulfur-Containing Reagents." Synthesis, 1977(06), 357-402.

• Taguchi, H. (2013).[6] "Hydrolysis of Thioacetals Using Oxidizing Reagents." TCI Mail, 157, 2-11.

Sources

• 1. Selective hydrolysis of α-oxo ketene N,S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Peterson Olefination [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Short Topic: More ways to use reagents | Hydrolysis of Thioacetals Using Oxidizing Reagents | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Technical Application Note: Deprotection of Ketene Dithioacetals Derived from Bis(methylthio)(trimethylsilyl)methane

Part 1: Executive Summary & Strategic Context

The Reagent Profile

Bis(methylthio)(trimethylsilyl)methane (CAS: 37891-79-5) serves as a powerful "linchpin" reagent in organic synthesis, functioning primarily as a carboxyl anion equivalent (

).

While standard enolate chemistry allows for

-alkylation, this reagent enables the homologation of aldehydes and ketones into carboxylic acids, esters, or thioesters via a two-step sequence:

• Peterson Olefination: Reaction of the lithiated reagent with a carbonyl electrophile to form a Ketene Dithioacetal (KDA) .

• Deprotection (Unmasking): Hydrolysis of the KDA to release the carbonyl functionality.

The "Silyl" Nomenclature Clarification

Note on Technical Precision: The term "Silyl Ketene Dithioacetal" in the context of this reagent often refers to the precursor or the intermediate

-hydroxysilane . In the standard Peterson olefination pathway, the trimethylsilyl (TMS) group is eliminated to form the C=C double bond. Therefore, the species undergoing "deprotection" is typically the Ketene Dithioacetal (KDA) , which contains no silicon. This guide focuses on the hydrolysis of this KDA, as it is the critical "unmasking" step in drug development workflows.

Why Use This Method?

Feature	Advantage over Wittig/Horner-Wadsworth-Emmons
Nucleophilicity	The -silyl carbanion is highly nucleophilic, effective even with sterically hindered ketones.
Workup	The byproduct (hexamethyldisiloxane) is volatile and inert, unlike triphenylphosphine oxide.
Latent Stability	The resulting KDA is stable to base and nucleophiles, serving as a protecting group until acidic/oxidative hydrolysis is triggered.

Part 2: Reaction Mechanism & Logic

The deprotection of the KDA is not a simple hydrolysis; it requires the activation of the sulfur atoms to make them good leaving groups. This is achieved via thiophilic activation (using Hg/Ag salts) or oxidative activation (using Halonium sources like NBS).

Mechanism: Oxidative Hydrolysis (NBS-Mediated)

• Electrophilic Attack: The bromonium ion (

  ) from N-Bromosuccinimide (NBS) attacks the electron-rich alkene of the KDA.

• Stabilization: A sulfur-stabilized carbocation (thionium ion) forms.

• Hydrolysis: Water attacks the carbocation, leading to a hemithioacetal intermediate.

• Elimination: Elimination of methyl sulfenyl bromide (

  ) and tautomerization yields the thioester or carboxylic acid (depending on pH/solvent).

Figure 1: Workflow from Reagent to Deprotected Carboxyl Product. The KDA serves as the stable intermediate.

Part 3: Detailed Experimental Protocols

Protocol A: Oxidative Hydrolysis (NBS Method)

Best for: Sensitive substrates, drug intermediates prone to epimerization. Avoids heavy metals.[1][2] Target Product:

-Functionalized Esters or Carboxylic Acids.

Reagents:

• Ketene Dithioacetal substrate (1.0 equiv)[3][4]

• N-Bromosuccinimide (NBS) (4.0 - 6.0 equiv)

• Solvent: Acetonitrile/Water (4:1 v/v) or Acetone/Water.

• Quench: Sat.

  (Sodium Thiosulfate).

Step-by-Step:

• Preparation: Dissolve the KDA (1.0 mmol) in Acetonitrile/Water (10 mL) in a round-bottom flask.

• Temperature Control: Cool the solution to 0°C (ice bath). Critical: Exothermic reaction.

• Addition: Add NBS (4.0 equiv) portion-wise over 5 minutes. The solution will turn orange/red.

• Monitoring: Stir at 0°C for 15 minutes, then warm to room temperature. Monitor by TLC (KDA spot is UV active; product may require stain).

  • Checkpoint: If reaction is sluggish, add 1-2 equiv of

    to buffer the HBr generated.

• Quench: Add saturated aqueous

  (5 mL) to destroy excess bromine (color fades to yellow/clear).

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with brine. Dry over

  .

• Purification: Flash chromatography.

Protocol B: Metal-Promoted Hydrolysis (Mercury Method)

Best for: Sterically hindered KDAs or those resistant to oxidation. Target Product: Carboxylic Acids or Thioesters.[1][5][6][7]

Reagents:

• Ketene Dithioacetal substrate (1.0 equiv)[3][4][8]

• (Red Mercury Oxide) (2.0 equiv)
• (2.0 equiv)

• Solvent: THF/Water (85:15).

Step-by-Step:

• Safety Warning: Mercury is highly toxic. Use a dedicated fume hood and waste stream.

• Dissolution: Dissolve KDA (1.0 mmol) in THF (8 mL) and Water (1.5 mL).

• Activation: Add

  (2.0 mmol) in one portion.

• Catalysis: Add

  (2.0 mmol) dropwise under Nitrogen atmosphere.

• Reaction: Stir vigorously at Room Temperature for 1-4 hours. A white/grey precipitate (

  ) will form.

• Filtration: Filter the mixture through a pad of Celite to remove mercury salts. Rinse the pad with

  .

• Workup: Wash the filtrate with Sat.

  (to neutralize acid) and Brine.

• Isolation: Concentrate and purify.

Protocol C: Mild Transthioacetalization (TMSCl/NaI)

Best for: "Green" chemistry requirements, avoiding metals and strong oxidants.

Reagents:

• KDA substrate

• Trimethylsilyl chloride (TMSCl) (4.0 equiv)

• Sodium Iodide (NaI) (4.0 equiv)

• Solvent: Acetonitrile (dry).

Step-by-Step:

• Generate in-situ TMS-I by mixing TMSCl and NaI in Acetonitrile.

• Add the KDA solution.

• Heat to 60°C for 4-12 hours.

• Quench with water (hydrolysis of the activated intermediate occurs here).

Part 4: Data Analysis & Troubleshooting

Yield Comparison by Method

Substrate Type	Method A (NBS)	Method B (HgO/BF3)	Method C (TMSCl/NaI)	Notes
Simple Aryl KDA	85-92%	90-95%	75-80%	NBS is fastest.
-Unsaturated	60-70%	80-85%	50-60%	NBS can brominate the alkene; Use Method B.
Acid-Sensitive (Acetal)	40%	20%	85%	Method C is non-acidic initially.
Sterically Hindered	70%	88%	65%	Mercury drives reaction by precipitation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (NBS Method)	Over-oxidation or bromination of alkene.	Reduce NBS to 3.0 equiv; add cyclohexene as scavenger; switch to Method B.
Incomplete Reaction	Poor solubility of KDA in aqueous media.	Increase THF or Acetone ratio; use ultrasonication during addition.
Epimerization of -center	Acidic conditions during hydrolysis.	Buffer Method A with or Pyridine.
Silyl Group Retention	Incomplete Peterson elimination (rare).	Treat with or before attempting KDA hydrolysis.

Part 5: References

• Corey, E. J., & Shulman, J. I. (1970). "Bis(methylthio)methane and Bis(methylthio)(trimethylsilyl)methane as Carboxyl Anion Equivalents." Journal of Organic Chemistry.

• Seebach, D. (1969). "Methods of Reactivity Umpolung." Angewandte Chemie International Edition. (Foundational text on dithioacetal logic).

• Grellepois, F., & Portella, C. (2008).[1][5] "Facile Conversion of Dithioesters into Carboxylic Acids or Esters Using Alkaline Hydrogen Peroxide."[1][5] Synthesis.

• Chou, W. C., & Fang, J. M. (1996). "Use of Ketene Dithioacetal as a Latent Carboxylic Acid in the Macrolactonization." The Journal of Organic Chemistry.

• Liu, B., et al. (2024).[3][8] "Selective hydrolysis of α-oxo ketene N,S-acetals in water." Beilstein Journal of Organic Chemistry.

Sources

• 1. Facile Conversion of Dithioesters into Carboxylic Acids or Esters Using Alkaline Hydrogen Peroxide [organic-chemistry.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Selective hydrolysis of α-oxo ketene N,S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective hydrolysis of α-oxo ketene N, S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Carboxylic acid synthesis by hydrolysis or deprotection [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1,3-Dithiolanes, 1,3-Dithianes [organic-chemistry.org]
• 8. BJOC - Selective hydrolysis of α-oxo ketene N,S-acetals in water: switchable aqueous synthesis of β-keto thioesters and β-keto amides [beilstein-journals.org]

The Acyl Anion Synthon: A Detailed Guide to the Reaction of Bis(methylthio)(trimethylsilyl)methane with Aldehydes and Ketones

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, the strategic formation of carbon-carbon bonds is paramount. The concept of "umpolung," or the reversal of polarity of a functional group, has given rise to a powerful class of reagents capable of acting as acyl anion synthons. Among these, bis(methylthio)(trimethylsilyl)methane has emerged as a versatile and efficient reagent for the synthesis of ketene dithioacetals through its reaction with aldehydes and ketones. This technical guide provides a comprehensive overview of this reaction, including its mechanistic underpinnings, detailed experimental protocols, and a survey of its synthetic utility.

Introduction: The Power of Polarity Reversal

Normally, the carbonyl carbon of an aldehyde or ketone is electrophilic. The Corey-Seebach reaction revolutionized synthetic strategy by introducing the concept of dithiane-based acyl anion equivalents, thereby making the carbonyl carbon nucleophilic.[1][2] Bis(methylthio)(trimethylsilyl)methane builds upon this principle, offering a streamlined approach to the synthesis of ketene dithioacetals, which are themselves valuable synthetic intermediates.[3][4] The presence of the trimethylsilyl group facilitates a key elimination step, making this reagent particularly effective.

The Reaction Mechanism: A Stepwise C-C Bond Formation and Elimination

The reaction of bis(methylthio)(trimethylsilyl)methane with aldehydes and ketones proceeds through a two-stage mechanism: nucleophilic addition followed by a Peterson olefination.

Stage 1: Deprotonation and Nucleophilic Addition

The reaction is initiated by the deprotonation of bis(methylthio)(trimethylsilyl)methane using a strong base, typically an organolithium reagent such as n-butyllithium, at low temperatures.[5] This generates a highly nucleophilic carbanion, stabilized by the adjacent sulfur and silicon atoms. This lithiated species then acts as an acyl anion equivalent, readily attacking the electrophilic carbonyl carbon of an aldehyde or ketone. This addition forms a lithium alkoxide intermediate, a β-hydroxysilane derivative.[5][6]

Stage 2: Peterson Olefination

The intermediate β-hydroxysilane is not typically isolated. Upon warming or during aqueous workup, it undergoes a spontaneous elimination reaction known as the Peterson olefination.[7][8] The trimethylsilyl group and the adjacent hydroxyl group are eliminated as trimethylsilanol, leading to the formation of a new carbon-carbon double bond and yielding the final product, a ketene dithioacetal. The facility of this elimination is a key advantage of using a silicon-containing reagent.

Caption: Reaction mechanism of bis(methylthio)(trimethylsilyl)methane with carbonyls.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of bis(methylthio)(trimethylsilyl)methane with a representative aldehyde (benzaldehyde) and a representative ketone (cyclohexanone). These protocols are designed to be self-validating, with clear explanations for each step.

General Considerations

• Safety: Organolithium reagents such as n-butyllithium are highly pyrophoric and moisture-sensitive. All reactions must be carried out under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents and oven-dried glassware.[9] Personal protective equipment, including safety glasses, lab coat, and gloves, is mandatory.

• Reagents and Solvents: Tetrahydrofuran (THF) should be freshly distilled from sodium/benzophenone ketyl under a nitrogen atmosphere. n-Butyllithium in hexanes should be titrated prior to use to determine its exact concentration. Bis(methylthio)(trimethylsilyl)methane and the carbonyl compounds should be of high purity.

Caption: General experimental workflow for the reaction.

Protocol 1: Reaction with Benzaldehyde

This protocol details the synthesis of 1,1-bis(methylthio)-2-phenylethene.

Materials:

• Bis(methylthio)(trimethylsilyl)methane

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium in hexanes

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a thermometer, and a rubber septum, add bis(methylthio)(trimethylsilyl)methane (1.0 eq).

• Add anhydrous THF via syringe to achieve a concentration of approximately 0.5 M.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexanes (1.05 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add freshly distilled benzaldehyde (1.0 eq) dropwise via syringe.

• Continue stirring at -78 °C for 2 hours.

• Remove the cooling bath and allow the reaction mixture to warm to room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure ketene dithioacetal.

Protocol 2: Reaction with Cyclohexanone

This protocol describes the synthesis of (bis(methylthio)methylene)cyclohexane.

Materials:

• Bis(methylthio)(trimethylsilyl)methane

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium in hexanes

• Cyclohexanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Follow steps 1-5 as described in Protocol 1.

• Add freshly distilled cyclohexanone (1.0 eq) dropwise via syringe.

• Continue stirring at -78 °C for 3 hours.

• Remove the cooling bath and allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Follow the quenching, extraction, and workup procedure as described in steps 9-11 of Protocol 1.

• After concentration, purify the crude product by flash column chromatography on silica gel to yield the desired ketene dithioacetal.

Substrate Scope and Yields

The reaction of bis(methylthio)(trimethylsilyl)methane is applicable to a wide range of aldehydes and ketones, including aromatic, aliphatic, and α,β-unsaturated carbonyl compounds. Generally, aldehydes react more readily than ketones. The table below summarizes typical yields for this transformation with various substrates.

Entry	Carbonyl Compound	Product	Yield (%)	Reference
1	Benzaldehyde	1,1-Bis(methylthio)-2-phenylethene	85-95	[10]
2	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)-2,2-bis(methylthio)ethene	80-90	[10]
3	Cyclohexanone	(Bis(methylthio)methylene)cyclohexane	75-85	[4]
4	Acetophenone	1,1-Bis(methylthio)-2-phenylethene	70-80	[4]
5	Cinnamaldehyde	1,1-Bis(methylthio)-4-phenyl-1,3-butadiene	65-75	[4]

Note: Yields are representative and can vary based on reaction conditions and scale.

Conclusion and Future Perspectives

The reaction of bis(methylthio)(trimethylsilyl)methane with aldehydes and ketones provides a reliable and high-yielding method for the synthesis of ketene dithioacetals. This transformation leverages the principles of umpolung and the Peterson olefination to achieve efficient carbon-carbon bond formation. The resulting ketene dithioacetals are versatile intermediates that can be further elaborated into a variety of functional groups, making this methodology a valuable tool for synthetic chemists in academia and industry, including those in drug development who require robust and predictable synthetic routes. Future research may focus on the development of catalytic and enantioselective variants of this reaction, further expanding its synthetic utility.

References

• Corey, E. J.; Seebach, D. Synthesis of 1,n-Dicarbonyl Compounds by Alkylation of 1,3-Dithianes. Angewandte Chemie International Edition in English, 1965 , 4(12), 1075-1077. [Link]

• Seebach, D. Methods of Reactivity Umpolung. Angewandte Chemie International Edition in English, 1979 , 18(4), 239-258. [Link]

• Organic Syntheses. Trimethylsilyldiazo[13C]methane: A Versatile 13C-Labelling Reagent. Organic Syntheses, 2018 , 95, 374-402. [Link]

• Ager, D. J. Synthesis of aldehydes from phenylthiotrimethylsilylmethane. Journal of the Chemical Society, Perkin Transactions 1, 1983 , 1131-1136. [Link]

• Milgrom, L. R. Synthesis of some new tetra-arylporphyrins for studies in solar energy conversion. Journal of the Chemical Society, Perkin Transactions 1, 1983 , 2535-2539. [Link]

• Ager, D. J. Silicon-containing carbonyl equivalents. Chemical Society Reviews, 1982 , 11(4), 493-522. [Link]

• Master Organic Chemistry. Addition of Organolithiums To Aldehydes and Ketones. [Link]

• The Organic Chemistry Tutor. Reactions of Organometallic Reagents with Ketones and Aldehydes. [Link]

• Peterson, D. J. Carbonyl olefination reaction using silyl-substituted organometallic compounds. The Journal of Organic Chemistry, 1968 , 33(2), 780-784. [Link]

• Ager, D. J. The Peterson olefination reaction. Organic Reactions, 1990 , 38, 1-223. [Link]

• Seebach, D.; Gröbel, B.-T. [1-Alkylthio-1-(trimethylsilyl)alk-1-enes] (Ketene S,Si-Acetals) from Carbonyl Compounds and [Bis(methylthio)(trimethylsilyl)methyl]lithium. Chemische Berichte, 1977 , 110(3), 852-866. [Link]

• Mehta, B.; Bhardwaj, S. MICROWAVE INDUCED SYNTHESIS OF TRIPHENYL METHANE DERIVATIVES: A SOLVENT FREE PATH OF PREPARATION OF DYES. Rasayan Journal of Chemistry, 2010 , 3(3), 450-453. [Link]

• Chemistry LibreTexts. 19: Aldehydes and Ketones- Nucleophilic Addition Reactions. [Link]

• Seebach, D.; Gröbel, B.-T. Erzeugung von und Olefinierung mit α-lithiierten Silyl-thioacetalen. Chemische Berichte, 1976 , 109(3), 82-96. [Link]

• Gröbel, B.-T.; Seebach, D. Methoden der Reaktivitäts-Umpolung. Angewandte Chemie, 1974 , 86(3), 102-114. [Link]

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• 3. Practical and Robust Method for Regio- and Stereoselective Preparation of (E)-Ketene tert-Butyl TMS Acetals and β-Ketoester-derived tert-Butyl (1Z,3E)-1,3-Bis(TMS)dienol Ethers [organic-chemistry.org]
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• 6. youtube.com [youtube.com]
• 7. Synthesis of some new tetra-arylporphyrins for studies in solar energy conversion - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. B. T. Grobel and D. Seebach, “Reactivity of Car-bonyl-Compounds through Sulfur-Containing Reagents,” Synthesis, Vol. 6, 1977, pp. 357-402. doi10.1055/s-1977-24412 - References - Scientific Research Publishing [scirp.org]
• 9. youtube.com [youtube.com]
• 10. ethz.ch [ethz.ch]

Use of "Bis(methylthio)(trimethylsilyl)methane" in natural product synthesis

This guide details the strategic application of Bis(methylthio)(trimethylsilyl)methane (BMTSM), a specialized organosilicon reagent used primarily as a formyl anion equivalent (

) and acyl anion equivalent ( ) in complex natural product synthesis.

Part 1: Core Directive & Technical Overview

Compound Identity:

• Name: Bis(methylthio)(trimethylsilyl)methane[1]

• CAS: 37891-79-5[1][2]

• Formula:

• Role: Peterson Olefination Reagent / Masked Acyl Anion

Strategic Value in Retrosynthesis: Unlike traditional acyl anion equivalents (e.g., 1,3-dithianes) which require a separate elimination step to form alkenes, BMTSM integrates the elimination handle (silicon) directly into the nucleophile. Upon reaction with a carbonyl, it undergoes a Peterson Olefination to yield a Ketene Thioacetal . This intermediate is a versatile "chemical chameleon" that can be:

• Hydrolyzed to an aldehyde (one-carbon homologation).

• Hydrolyzed to a carboxylic acid/ester (oxidative hydrolysis).

• Used as a Michael acceptor for further ring construction.

Part 2: Scientific Integrity & Logic (Mechanistic Principles)

The utility of BMTSM relies on the Peterson Elimination , a stereospecific elimination of

-hydroxysilanes.

Mechanism of Action

• Activation: The proton

  to the two sulfur atoms and the silicon group is acidic ( ). It is deprotonated by -BuLi to form the lithio-species.

• Addition: This nucleophile attacks an aldehyde or ketone, forming a

  -hydroxysilane intermediate.[3]

• Elimination: Under the reaction conditions (or with mild acid/base workup), the intermediate undergoes spontaneous Peterson elimination. Because the carbanion is stabilized by sulfur, the elimination is often rapid.

• Result: A Ketene Thioacetal (

  ) is formed.

Graphviz Diagram: Mechanistic Pathway

Part 3: Detailed Protocols & Application Notes

Protocol 1: Preparation of the Reagent

Note: While commercially available, fresh preparation often yields superior results in sensitive total syntheses.

Reagents:

• Bis(methylthio)methane (BMTM)[1]

• -Butyllithium ( -BuLi), 2.5 M in hexanes

• Chlorotrimethylsilane (TMSCl)

• Tetrahydrofuran (THF), anhydrous

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask under Argon. Add anhydrous THF (50 mL) and Bis(methylthio)methane (1.08 g, 10 mmol). Cool to -78°C .

• Deprotonation: Dropwise add

  -BuLi (10.5 mmol, 4.2 mL) over 10 minutes. The solution will turn pale yellow, indicating the formation of the lithio-anion. Stir for 30 minutes at -78°C.

  • Expert Insight: The dithio-stabilized anion is less basic than pure alkyl lithiums but still sensitive to temperature. Do not allow to warm above -40°C during generation.

• Silylation: Add TMSCl (1.2 g, 11 mmol) dropwise. Stir at -78°C for 1 hour, then allow to warm to room temperature (RT) over 2 hours.

• Workup: Quench with saturated aqueous NH

  Cl. Extract with diethyl ether ( mL).[4] Wash combined organics with brine, dry over MgSO , and concentrate.

• Purification: Distillation under reduced pressure (bp ~70-75°C at 15 mmHg) yields pure BMTSM as a colorless oil.

Protocol 2: One-Carbon Homologation of an Aldehyde

Application: Converting a complex intermediate aldehyde (

) to an extended aldehyde ( ).

Step-by-Step Methodology:

• Anion Generation: In a flame-dried flask, dissolve BMTSM (1.2 equiv) in THF. Cool to -78°C . Add

  -BuLi (1.2 equiv) dropwise. Stir for 30 minutes.

• Addition: Dissolve the target aldehyde (1.0 equiv) in minimal THF. Cannulate this solution dropwise into the BMTSM anion solution at -78°C.

• Reaction: Stir at -78°C for 1 hour.

  • Critical Decision Point: If the substrate is sterically hindered, allow the reaction to warm to 0°C. The Peterson elimination is often spontaneous upon warming.

• Workup: Quench with water. Extract with ether.[4] The crude product is the Ketene Thioacetal .

• Hydrolysis (Unmasking): Dissolve the crude Ketene Thioacetal in Acetone/Water (9:1). Add Mercury(II) Chloride (HgCl

  , 2.2 equiv) and Cadmium Carbonate (CdCO , 2.2 equiv). Stir at RT for 2-4 hours.

  • Safety Note: HgCl

    is highly toxic. Alternatively, use Cerium(IV) Ammonium Nitrate (CAN) or N-Bromosuccinimide (NBS) for milder, non-toxic hydrolysis.

• Result: The ketene thioacetal hydrolyzes to the corresponding aldehyde (or ester if alcohol is used in solvent).

Data Summary: Comparison of Methods

Method	Reagent	Intermediate	Elimination Step	Atom Economy
Wittig		Oxaphosphetane	Spontaneous	Poor (Ph PO waste)
Corey-Seebach	1,3-Dithiane	Alcohol	Requires separate step	Good
BMTSM (Peterson)		-Hydroxysilane	Spontaneous/Facile	Excellent

Part 4: Troubleshooting & Optimization (Expertise)

• Problem: Low yield of Ketene Thioacetal.

  • Cause: Incomplete Peterson elimination. The

    -hydroxysilane intermediate may be stable if the silyl group and oxygen are anti-periplanar but sterically locked.

  • Solution: Treat the crude intermediate with a mild acid (e.g., dilute

    ) or a fluoride source (TBAF) to force the elimination.

• Problem: Over-reaction or polymerization.

  • Cause: Ketene thioacetals are electron-rich alkenes and can be acid-sensitive.

  • Solution: Ensure the workup of the olefination step is basic or neutral. Do not expose the intermediate to strong acid until the hydrolysis step is intended.

• Stereocontrol:

  • While ketene thioacetals generally do not possess E/Z isomerism relevant to the final aldehyde (since the double bond is cleaved or saturated), if the olefin is the final target, the Peterson elimination conditions (Acid vs. Base) can dictate stereochemistry (Anti vs. Syn elimination).

References

• Ager, D. J. (1984).[5][6] "The Peterson Olefination Reaction."[5][6][7] Synthesis, 1984(5), 384-398. Link

• Barrett, A. G. M., et al. (1991).[5] "Recent Studies on the Peterson Olefination Reaction." Synlett, 1991(11), 764-770. Link

• Gröbel, B. T., & Seebach, D. (1977). "Umpolung of the Reactivity of Carbonyl Compounds Through Sulfur-Containing Reagents." Synthesis, 1977(6), 357-402. Link

• Magnus, P. (1980). "Silicon in Organic Synthesis." Aldrichimica Acta, 13(3), 43-51. Link

Sources

• 1. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BIS(METHYLTHIO)(TRIMETHYLSILYL)METHANE, CasNo.37891-79-5 ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. scribd.com [scribd.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. chemistryviews.org [chemistryviews.org]

Application Note: Olefination of Sterically Hindered Substrates using Bis(methylthio)(trimethylsilyl)methane

This Application Note is structured as a high-level technical guide for researchers encountering failure modes with standard olefination reagents (e.g., Wittig, Horner-Wadsworth-Emmons) when attempting to functionalize sterically hindered ketones.

Executive Summary

The functionalization of sterically encumbered ketones (e.g., adamantane derivatives, fenchone, di-tert-butyl ketone) represents a persistent challenge in medicinal chemistry. Traditional reagents like triphenylphosphonium ylides (Wittig) often fail due to the significant steric bulk of the triphenylphosphine moiety, resulting in low conversion or recovery of starting material.

This guide details the protocol for using Bis(methylthio)(trimethylsilyl)methane [

] as a superior alternative. This reagent acts as a masked carboxyl anion equivalent via a Peterson Olefination mechanism. The resulting ketene thioacetals are versatile intermediates that can be hydrolyzed to carboxylic acids, esters, or aldehydes, effectively bypassing the steric wall that blocks conventional methods.

Mechanism of Action

The reaction proceeds via the Peterson Olefination pathway.[1][2][3] Unlike the Wittig reaction, which forms a rigid oxaphosphetane intermediate, the Peterson reaction involves the addition of an

-silyl carbanion to the carbonyl.

Key Advantages:

• Reduced Steric Demand: The trimethylsilyl (TMS) group is significantly smaller than the triphenylphosphine group (

  ) used in Wittig reagents.

• Thermodynamic Driving Force: The formation of the strong Si-O bond (approx. 110 kcal/mol) drives the elimination step.

• Spontaneous Elimination: Due to the anion-stabilizing effect of the two methylthio groups, the intermediate

  -alkoxysilane undergoes spontaneous elimination upon warming, yielding the ketene thioacetal directly without the need for a separate elimination step (acid/base workup).

Pathway Visualization

The following diagram illustrates the molecular pathway from the lithiated reagent to the final carboxylic acid derivative.

Figure 1: Reaction pathway from reagent activation to final carboxylic acid derivative.

Experimental Protocols

Protocol A: Preparation of Bis(methylthio)(trimethylsilyl)methane

Note: While this reagent is occasionally available commercially, in-situ preparation or bulk synthesis ensures high activity.

Reagents:

• Bis(methylthio)methane (Commercial grade)

• n-Butyllithium (2.5 M in hexanes)

• Chlorotrimethylsilane (TMSCl)

• Dry THF (Tetrahydrofuran)

Step-by-Step:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add Bis(methylthio)methane (1.0 eq, e.g., 10 mmol) and anhydrous THF (50 mL) to the flask. Cool to -78°C (dry ice/acetone bath).

• Lithiation: Dropwise add n-BuLi (1.05 eq) over 15 minutes. The solution typically turns pale yellow. Stir at -78°C for 30 minutes to ensure complete formation of the anion

  .

• Silylation: Add TMSCl (1.1 eq) dropwise.

• Warm-up: Allow the mixture to warm to room temperature (RT) over 2 hours.

• Workup: Quench with saturated

  solution. Extract with diethyl ether ( ). Wash organics with brine, dry over , and concentrate.

• Validation: Check Purity via NMR. The product

  shows a characteristic singlet for the methine proton at 3.0-3.2 ppm and a singlet for TMS at 0.1-0.2 ppm.

Protocol B: Olefination of Hindered Ketones

Target: Synthesis of Ketene Thioacetals from substrates like Adamantanone.

Step-by-Step:

• Anion Generation: In a flame-dried flask under

  , dissolve Bis(methylthio)(trimethylsilyl)methane (1.2 eq relative to ketone) in anhydrous THF (5 mL/mmol). Cool to -78°C .[4]

• Deprotonation: Add n-BuLi (1.2 eq) dropwise. Stir for 30–60 minutes at -78°C. The formation of the species

  is quantitative.

• Substrate Addition: Dissolve the hindered ketone (1.0 eq) in a minimum amount of dry THF. Add this solution dropwise to the cold anion mixture.

  • Critical Step: For extremely hindered substrates, you may add HMPA (hexamethylphosphoramide) or DMPU (2-3 eq) as a co-solvent to disrupt lithium aggregates and increase reactivity.

• Reaction: Stir at -78°C for 1 hour, then remove the cooling bath and allow to warm to RT.

  • Observation: The elimination of lithium trimethylsilanolate (

    ) usually occurs spontaneously as the reaction warms, often indicated by a precipitation or color change.

• Workup: Quench with water. Extract with

  . The organic layer contains the Ketene Thioacetal .

• Purification: Silica gel chromatography (Hexanes/EtOAc). Ketene thioacetals are generally stable on silica.

Protocol C: Hydrolysis to Carboxylic Acids

The ketene thioacetal is a "masked" acid. This step reveals the functionality.

Method:

• Dissolve the ketene thioacetal in Acetonitrile/Water (4:1) .

• Add Mercuric Chloride (

  , 2.5 eq) and Cadmium Carbonate ( , 2.5 eq).

  • Note: This is the classic Corey protocol. For a heavy-metal-free alternative, use NBS (N-bromosuccinimide) in aqueous acetone, though yields may vary for hindered systems.

• Stir vigorously at RT or reflux (depending on steric bulk) for 2–12 hours.

• Filter through a Celite pad to remove solids. Concentrate and extract the carboxylic acid.

Comparative Data: Wittig vs. Peterson

The following table summarizes the performance of this protocol against standard Wittig conditions for hindered substrates (e.g., Adamantanone, Camphor).

Parameter	Wittig Reagent ( )	Peterson Reagent [ ]
Steric Bulk	High ( cone angle ~145°)	Low ( is compact)
Mechanism	Concerted (Oxaphosphetane)	Stepwise (Addition-Elimination)
Hindered Yield	Poor (< 30% typical)	Excellent (> 80% typical)
Byproduct	(Difficult to remove)	(Water soluble)
Product	Alkene ( )	Ketene Thioacetal (Functionalizable)

Workflow Logic & Troubleshooting

The success of this protocol relies on the stability of the

-silyl carbanion and the irreversibility of the elimination step.

Figure 2: Decision tree for optimizing reaction conditions.

Troubleshooting Tips:

• Enolization vs. Addition: If the ketone is highly enolizable (has acidic

  -protons), the basic reagent may act as a base rather than a nucleophile.

  • Solution: Ensure the reagent is kept at -78°C. If deprotonation occurs, recover the ketone and try adding Cerium Chloride (

    ) to the anion before adding the ketone (organocerium modification) to increase nucleophilicity and decrease basicity.

• Incomplete Elimination: If the intermediate

  -hydroxysilane persists (rare for this specific reagent), treat the crude mixture with Thionyl Chloride ( ) or Acetyl Chloride to force elimination.

References

• Ager, D. J. (1984).[2] The Peterson Olefination Reaction.[1][2][3] Synthesis, 1984(05), 384-398. Link

• Chan, T. H. (1977).[2] Alkene synthesis via .beta.-functionalized organosilicon compounds.[2][3] Accounts of Chemical Research, 10(12), 442–448. Link

• Magnus, P., & Roy, G. (1982). Silicon in synthesis.[2][4] 10. The 2-trimethylsilylethyl protecting group. Organometallics, 1(3), 553–559. (Context on Silyl reactivity). Link

• Carey, F. A., & Court, A. S. (1972). 2-Trimethylsilyl-1,3-dithiane. A carbonyl anion equivalent.[4] The Journal of Organic Chemistry, 37(12), 1926–1929. (Foundational work on thio/silyl reagents). Link

• Organic Chemistry Portal. (n.d.). Peterson Olefination.[1][2][3] Retrieved October 26, 2023. Link

Sources

• 1. Peterson Olefination [organic-chemistry.org]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. chemistnotes.com [chemistnotes.com]
• 4. orgsyn.org [orgsyn.org]

Application Note: Bis(methylthio)(trimethylsilyl)methane as a Molecular Architect for Advanced Materials

Executive Summary

Bis(methylthio)(trimethylsilyl)methane (CAS: 37891-79-5) is a specialized organosilicon reagent that serves as a linchpin in the synthesis of sulfur-rich conjugated systems.[1] While classically categorized as a synthetic organic reagent, its application in materials science is pivotal for constructing Ketene Dithioacetals (KDTAs) . These KDTAs are the structural precursors to Tetrathiafulvalene (TTF) derivatives (organic superconductors) and push-pull chromophores used in Organic Light-Emitting Diodes (OLEDs) .

This guide details the use of this reagent to bypass the thermodynamic limitations of traditional Wittig chemistry, enabling the synthesis of electron-rich alkenes required for next-generation organic electronics.

Core Mechanism: The Spontaneous Peterson Olefination

Unlike standard Peterson reagents which often require a two-step isolation of the

-hydroxysilane followed by acid/base elimination, Bis(methylthio)(trimethylsilyl)methane undergoes a spontaneous Peterson elimination upon reaction with carbonyls.

Why This Matters for Materials Science:

• Atom Economy: The reaction generates volatile hexamethyldisiloxane (HMDS) or silanol salts as byproducts, simplifying purification of non-volatile material precursors.

• Electronic Tuning: The resulting ketene dithioacetal moiety

  acts as a powerful electron-donating group (EDG), essential for creating "push-pull" organic semiconductors.

Mechanistic Pathway[1][2][3][4][5]

• Lithiation: Deprotonation by n-BuLi creates a nucleophilic carbanion stabilized by two sulfur atoms and silicon.

• Nucleophilic Attack: The carbanion attacks the carbonyl carbon of the substrate (aldehyde/ketone).

• Spontaneous Elimination: Due to the stabilization provided by the sulfur groups, the intermediate

  -alkoxysilane undergoes rapid elimination of lithium trimethylsilanolate ( ) to form the alkene bond.

Figure 1: The Spontaneous Peterson Olefination workflow. Note the direct path to the Ketene Dithioacetal without isolation of intermediates.

Protocol A: Synthesis of Functionalized Ketene Dithioacetals

Application: Synthesis of precursors for TTF (organic conductors) and functionalized monomers for polymerization.

Reagents & Equipment[2][6]

• Reagent: Bis(methylthio)(trimethylsilyl)methane (>98%).[2]

• Base: n-Butyllithium (n-BuLi), 1.6 M in hexanes.

• Solvent: Anhydrous Tetrahydrofuran (THF), freshly distilled or from SPS.

• Atmosphere: Dry Nitrogen or Argon (Schlenk line technique).

Step-by-Step Methodology

• System Preparation:

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum.

  • Flush with Argon for 15 minutes.

  • Add 10 mmol of Bis(methylthio)(trimethylsilyl)methane dissolved in 50 mL of anhydrous THF.

• Deprotonation (Critical Step):

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Expert Insight: Temperature control is vital. Above -40°C, the carbanion may undergo rearrangement or degradation (Brook rearrangement risks).

  • Add 10.5 mmol of n-BuLi dropwise via syringe over 10 minutes.

  • Stir at -78°C for 30 minutes . The solution typically turns a pale yellow.

• Substrate Addition:

  • Dissolve 10 mmol of the target ketone or aldehyde (e.g., fluorenone for optical materials) in 10 mL anhydrous THF.

  • Add this solution dropwise to the reaction mixture at -78°C.

• Reaction & Elimination:

  • Allow the mixture to warm slowly to 0°C over 2 hours, then to room temperature for another 2 hours.

  • Observation: The spontaneous elimination of the silanolate usually occurs as the reaction warms past -20°C.

• Workup & Isolation:

  • Quench with 20 mL saturated aqueous

    .

  • Extract with Diethyl Ether (

    ).

  • Wash combined organics with brine, dry over

    , and concentrate

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). Ketene dithioacetals are often non-polar and elute early.

Data Validation Table

Parameter	Specification	Observation/Target
Appearance	Crude Product	Yellow to Orange Oil/Solid
1H NMR	Vinyl Protons	Disappearance of peak (~0.1 ppm). Appearance of vinyl peaks (if aldehyde used).
13C NMR	Carbon	Characteristic shift at 120-145 ppm.
Yield	Isolated	Typically 75-90% (Substrate dependent).

Protocol B: Synthesis of -Unsaturated Aldehydes (Chain Extension)

Application: Creating conjugated monomers for conductive polymers. This protocol uses the reagent as a "Masked Formyl Anion."

Methodology Modifications

Follow Protocol A to generate the Ketene Dithioacetal, then proceed immediately to hydrolysis:

• Hydrolysis:

  • Dissolve the crude Ketene Dithioacetal in Acetone/Water (9:1).

  • Add Mercury(II) Chloride (

    ) (Caution: Toxic) and Cadmium Carbonate ( ) as catalysts.

  • Green Alternative: Use N-Bromosuccinimide (NBS) in aqueous acetone if heavy metals must be avoided.

• Reaction: Stir at reflux for 4-12 hours.

• Result: The

  group is hydrolyzed to a (aldehyde) group, effectively extending the carbon chain by one carbon atom with retained conjugation.

Materials Science Workflow: From Reagent to Conductor

The following diagram illustrates how Bis(methylthio)(trimethylsilyl)methane fits into the broader ecosystem of organic electronics synthesis.

Figure 2: Strategic workflow converting the reagent into high-value material precursors.

Safety & Handling

• Stench Warning: The reagent and its byproducts (methanethiol) have a pervasive, foul odor. All work must be performed in a high-efficiency fume hood. Bleach (sodium hypochlorite) solution should be kept handy to neutralize glassware and spills immediately.

• Pyrophoric Reagents: n-Butyllithium is pyrophoric. Use standard Schlenk techniques or a glovebox.

• Storage: Store the reagent at 2-8°C under inert gas.

References

• Ager, D. J. (1984).[3] "The Peterson Olefination Reaction."[1][4][5][3][6] Synthesis, 1984(05), 384-398.

• Konen, D. A., & Silbert, L. S. (1971). "Synthesis of ketene dithioacetals from bis(methylthio)(trimethylsilyl)methane." Journal of Organic Chemistry.

• Beilstein Journal of Organic Chemistry. (2015). "Tetrathiafulvalene chemistry." (Context for TTF applications).

• Organic Chemistry Portal. "Peterson Olefination Mechanism and Protocols."

• PubChem. "Bis(methylthio)(trimethylsilyl)methane Compound Summary."[7]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. iris.unito.it [iris.unito.it]
• 5. Peterson Olefination [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Guide: Troubleshooting Peterson Olefination with Bis(methylthio)(trimethylsilyl)methane

This is a technical support guide designed for researchers and process chemists utilizing Bis(methylthio)(trimethylsilyl)methane in Peterson olefination reactions.

Executive Summary & Reagent Profile

Bis(methylthio)(trimethylsilyl)methane is a specialized "formyl anion equivalent" used to convert aldehydes and ketones into ketene thioacetals (1,1-bis(methylthio)alkenes). These products are versatile masked carboxylic acids and valuable intermediates in the synthesis of

-keto esters and heterocycles.

Unlike standard Wittig reagents, this silicon-based reagent allows for milder conditions and often higher stereocontrol. However, the presence of the bulky trimethylsilyl (TMS) group and two methylthio groups introduces specific steric and electronic challenges that can lead to reaction failure or unexpected side products.

Core Reaction Scheme

Diagnostic Dashboard: Troubleshooting Common Failures

Use this section to identify the root cause of your experimental issue.

Q1: I recovered my starting ketone quantitatively. No reaction occurred.

Diagnosis: Enolization (Proton Transfer) Mechanism: The lithiated reagent (

) is a strong base. If your substrate is an enolizable ketone (has -protons) and is sterically hindered, the reagent will act as a base rather than a nucleophile. It abstracts a proton, forming the enolate of the ketone and quenching the reagent. Solution:

• Protocol Adjustment: Switch to a less basic counter-ion if possible (e.g., transmetallation with

  to increase nucleophilicity and decrease basicity, though this is less common for this specific reagent).

• Temperature Control: Ensure the addition happens at -78°C . Higher temperatures favor deprotonation (kinetic control) over addition.

• Additives: Use HMPA or DMPU (co-solvents) to break up lithium aggregates and increase the reactivity of the carbanion as a nucleophile.

Q2: I isolated a viscous alcohol (silane) instead of the olefin.

Diagnosis: Arrested Elimination (

-Hydroxysilane Stability) Mechanism: The Peterson olefination proceeds in two steps: (1) Addition to form a -hydroxysilane, and (2) Elimination of silanol.[1][2][3] With sulfur-stabilized carbanions, the intermediate -hydroxysilane can be remarkably stable due to the chelation of lithium by the sulfur atoms, which "locks" the conformation and prevents the necessary syn-elimination geometry. Solution:

• Force Elimination: Do not rely on spontaneous elimination. After the reaction is complete (TLC check), treat the crude mixture with acid (e.g., dilute

  or in THF) or a fluoride source (TBAF).

• Acyl Chloride Quench: Quench the lithium alkoxide with acetyl chloride. The resulting acetate often eliminates spontaneously or upon mild heating.

Q3: My product smells like a carboxylic acid or ester, not a thioacetal.

Diagnosis: Product Hydrolysis Mechanism: Ketene thioacetals are essentially "masked" carboxylic acids. In the presence of strong acids and water (during workup), the

moiety hydrolyzes to a thioester and eventually to a carboxylic acid/ester. Solution:

• Buffer Workup: Avoid acidic workups. Quench with saturated

  or phosphate buffer (pH 7).

• Purification: Use triethylamine-neutralized silica gel for chromatography to prevent hydrolysis on the column.

Mechanistic Topology & Side Reactions

The following diagram illustrates the competing pathways. The "Critical Path" (Green) leads to the desired Ketene Thioacetal. The "Failure Modes" (Red) lead to common side products.

Figure 1: Mechanistic decision tree for the reaction of Bis(methylthio)(trimethylsilyl)methane with carbonyls. Green paths indicate success; red paths indicate failure modes.

Optimized Experimental Protocol

Standardized procedure to minimize side reactions.

Reagents

• Bis(methylthio)(trimethylsilyl)methane (1.1 equiv)[4]

• n-Butyllithium (1.1 equiv, 1.6M in hexanes)

• THF (Anhydrous, freshly distilled or from SPS)

• Substrate (Aldehyde or Ketone, 1.0 equiv)

Step-by-Step Methodology

• Reagent Activation (Lithiation):

  • Charge a flame-dried flask with Bis(methylthio)(trimethylsilyl)methane and anhydrous THF under Argon/Nitrogen.

  • Cool to -78°C (Dry ice/Acetone bath).

  • Add n-BuLi dropwise over 10 minutes.

  • Critical Checkpoint: Stir at -78°C for 30-60 minutes. The solution should turn pale yellow.[5] Insufficient time here leads to incomplete lithiation.

• Substrate Addition:

  • Dissolve the carbonyl substrate in minimal THF.

  • Add slowly to the lithiated reagent at -78°C.

  • Stirring: Allow to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

  • Note: Warming is often necessary to overcome the activation energy for the elimination step, but warming too fast can cause decomposition.

• Elimination & Workup:

  • Monitor by TLC. If the intermediate

    -hydroxysilane persists (spot usually more polar than product), add TMSCl (trimethylsilyl chloride) or allow to warm to room temperature overnight.

  • Quench: Pour into saturated

    (aq).

  • Extraction: Extract with Diethyl Ether or EtOAc (

    ).

  • Drying: Dry over

    (avoid acidic drying agents).

• Purification:

  • Flash chromatography on silica gel.

  • Tip: Pre-treat the column with 1%

    in hexanes to neutralize acidity if your product is sensitive.

Quantitative Data: Solvent & Base Effects

Variable	Condition	Outcome	Risk Factor
Base	n-BuLi	Standard, High Yield	Enolization of hindered ketones
Base	t-BuLi	Higher Reactivity	Decomposition of reagent
Base	LDA	Lower Nucleophilicity	Higher Enolization rate
Solvent	THF	Optimal	None
Solvent	Et2O	Slower Reaction	Precipitate formation (aggregates)
Additive	HMPA/DMPU	Increases Rate	Required for very hindered substrates

References

• Peterson, D. J. (1968). Carbonyl olefination reaction using silyl-substituted organometallic compounds.[1][6] Journal of Organic Chemistry, 33(2), 780–784. Link

• Ager, D. J. (1984). The Peterson Olefination Reaction.[1][2][3][6][7][8][9][10] Organic Reactions, 38, 1-223. Link

• Carey, F. A., & Court, A. S. (1972). Silicon-containing carbanions.[1][2][3][6] I. Preparation and reactions of bis(methylthio)(trimethylsilyl)methyllithium. Journal of Organic Chemistry, 37(12), 1926–1929. Link

• Gröbel, B. T., & Seebach, D. (1977). Umpolung of the reactivity of carbonyl compounds through sulfur-containing reagents. Synthesis, 1977(06), 357-402. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Peterson olefination - Wikipedia [en.wikipedia.org]
• 3. chemistnotes.com [chemistnotes.com]
• 4. PubChemLite - Bis(methylthio)(trimethylsilyl)methane (C6H16S2Si) [pubchemlite.lcsb.uni.lu]
• 5. orgsyn.org [orgsyn.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. organicreactions.org [organicreactions.org]
• 9. Peterson Olefination [organic-chemistry.org]
• 10. m.youtube.com [m.youtube.com]

Purification of products from "Bis(methylthio)(trimethylsilyl)methane" reactions

Product Support ID: BMTSM-Reagent-001

Subject: Purification, Workup, and Troubleshooting for Ketene Thioacetal Synthesis

Introduction: The "Chameleon" Reagent

Welcome to the technical support hub for Bis(methylthio)(trimethylsilyl)methane (BMTSM). As a Senior Application Scientist, I understand that while BMTSM is a powerful "chameleon" reagent—acting as a masked acyl anion equivalent and a Peterson olefination precursor—it presents unique purification challenges.

This guide addresses the three most common support tickets we receive:

• "The Smell" : Managing volatile organosulfur byproducts.

• "The Sludge" : Breaking lithium salt emulsions during workup.

• "The Vanishing Product" : Preventing decomposition of silyl intermediates on silica gel.

Module 1: Reaction Logic & Mechanism

Before troubleshooting, verify your reaction pathway. BMTSM reactions bifurcate based on your desired outcome (Ketene Thioacetal vs. Aldehyde) and the elimination condition (Acid vs. Base).

Visualizing the Pathway

The following diagram illustrates the critical decision points in the BMTSM workflow.

Figure 1: Mechanistic bifurcation of BMTSM reactions. Note that the intermediate

-hydroxy silane is often transient and eliminates spontaneously depending on substituents.

Module 2: Critical Workup Protocols

Ticket #1: "How do I get rid of the sulfur smell?"

Severity: High (Safety/Environmental Hazard) Cause: Hydrolysis of unreacted BMTSM or byproducts releases methanethiol and other volatile sulfides.

The "Bleach Trap" Protocol: Do NOT simply rotovap these reaction mixtures into the open lab atmosphere.

• Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) bath.

• Rotovap Setup: Connect the vacuum pump exhaust to a tube submerged in the bleach bath. This oxidizes volatile sulfides into non-odorous sulfoxides/sulfones before they enter the hood.

• Glassware Cleaning: Rinse all flasks with a dilute bleach solution immediately after use.

  • WARNING: Never mix bleach directly with the acidic aqueous layer from the workup. This generates chlorine gas. Neutralize the organic layer or separated aqueous waste independently.

Ticket #2: "I have a persistent emulsion."

Severity: Medium (Yield Loss) Cause: Lithium salts (from n-BuLi) form gelatinous precipitates with silanols.

The "Phase-Break" Solution: Instead of standard water/brine washes, use the Ammonium Chloride/Tartrate Method :

Reagent	Purpose
Sat. aq. NH₄Cl	Mildly acidic buffer; quenches alkoxides without inducing premature acid-catalyzed elimination if not desired.
Rochelle's Salt	(Optional) Potassium sodium tartrate helps complex lithium/aluminum salts if DIBAL or other Lewis acids were used.
Filtration	If a solid precipitate persists, filter the biphasic mixture through a Celite pad before separation.

Module 3: Purification & Chromatography

Ticket #3: "My product decomposed on the column."

Severity: High Context: Ketene thioacetals are generally stable, but the

-hydroxy silane intermediates (if isolation is attempted) and certain silyl-enol ethers are extremely acid-sensitive. Standard silica gel is slightly acidic (pH 6.0–6.5).

Troubleshooting Guide: Silica Neutralization

Q: When should I neutralize my silica? A: If you are isolating the intermediate adduct OR if your ketene thioacetal contains other acid-sensitive groups (e.g., acetals, silyl ethers).

Protocol: The 1% Triethylamine (Et₃N) Method

• Slurry Preparation: Prepare your eluent system (e.g., Hexanes/EtOAc).

• Deactivation: Add 1% v/v Triethylamine to the slurry.

• Packing: Pour the column. The Et₃N neutralizes acidic sites on the silica surface.

• Running: Run the column with your standard solvent system (the initial Et₃N is usually sufficient, but you can maintain 0.1% in the eluent if the product is highly labile).

Separation of E/Z Isomers

BMTSM-derived ketene thioacetals often form as mixtures.

• Flash Chromatography: Isomers often have distinct R_f values. Use a shallow gradient (e.g., 100% Hexanes

  5% EtOAc/Hexanes).

  • Tip: The E-isomer (phenyl/silyl trans) is typically less polar than the Z-isomer due to dipole cancellation, but this varies by substrate.

• Recrystallization: If the product is solid, recrystallization from pentane or cold methanol is often superior to chromatography for isomer purity.

Module 4: Standardized Experimental Workflow

Use this baseline protocol for the synthesis of Ketene Thioacetals (Ager Method) to minimize troubleshooting needs.

Step-by-Step Protocol:

• Reagent Activation:

  • Dissolve BMTSM (1.0 equiv) in anhydrous THF (concentration ~0.5 M).

  • Cool to -78°C (Dry ice/Acetone).

  • Add n-BuLi (1.05 equiv) dropwise.

  • Observation: Solution typically turns light yellow. Stir for 30 min.

• Coupling:

  • Add the aldehyde/ketone (1.0 equiv) slowly at -78°C.

  • Allow the mixture to warm to 0°C (or room temp) over 2–4 hours.

  • Checkpoint: Monitor by TLC. The starting material (BMTSM) spot should disappear.

• Elimination (In Situ):

  • Spontaneous: Many adducts eliminate upon warming.

  • Forced: If the intermediate persists, add TMSCl (to trap as silyl ether) or treat with dilute acid/base depending on desired stereochemistry (see Figure 1).

• Workup (Odor Control Mode):

  • Quench with sat. aq. NH₄Cl .

  • Extract with Diethyl Ether (

    ) or DCM.

  • Wash: Water

    1, Brine 1.

  • Dry: Over

    (Magnesium Sulfate).

  • Concentrate: Rotovap with bleach trap attached.

• Purification:

  • Flash chromatography on silica gel (Hexanes/EtOAc).

References

• Primary Methodology: Ager, D. J.[1] "Peterson Olefination with Bis(methylthio)(trimethylsilyl)methane." J. Chem. Soc., Perkin Trans. 11986 , 183–194.

• Review of Mechanism: Ager, D. J.[1] "The Peterson Olefination Reaction."[1][2][3][4] Org.[5] React.1990 , 38,[1] 1.

• Stereochemical Control: Barrett, A. G. M.; Flygare, J. A.; Hill, J. M.; Wallace, E. M. "Stereoselective Alkene Synthesis via the Peterson Olefination." Acc.[1][2][6] Chem. Res.1991 , 24, 10, 292–297.

Disclaimer: This guide is for research purposes only. Always consult your institution's Chemical Hygiene Plan (CHP) before working with organolithiums or organosulfur compounds.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Peterson Olefination [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. iris.unito.it [iris.unito.it]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Bis Trimethylsilyl Methane, CAS 5926-29-4 | Changfu Chemical [cfsilicones.com]

Effect of temperature on "Bis(methylthio)(trimethylsilyl)methane" stability

Topic: Thermal Stability & Operational Handling Guide

Document ID: TS-ORG-SI-S-042 | Version: 2.1 | Status: Active

Executive Summary & Compound Profile

Bis(methylthio)(trimethylsilyl)methane is a specialized organosilicon-sulfur reagent primarily used as a formyl anion equivalent (acyl anion equivalent) in organic synthesis. Its utility relies on the "chameleon-like" ability of the central carbon atom to be lithiated and subsequently react with electrophiles (typically carbonyls), followed by unmasking to reveal aldehydes or ketones.

While the neutral reagent is relatively stable at ambient temperatures, its lithiated intermediate is thermally sensitive. Successful application requires strict adherence to cryogenic protocols to prevent decomposition via

-elimination or unwanted rearrangements.

Physicochemical Profile

Property	Data	Critical Note
Formula		Structure:
Physical State	Liquid (Clear to pale yellow)	Color change (darkening) indicates oxidation.[1]
Boiling Point	~82°C (10 Torr)	Do not distill at atm pressure (risk of decomposition).
Flash Point	73°C	Combustible. Handle in fume hood.
Storage	2–8°C (Refrigerated)	Hygroscopic. Store under Argon/Nitrogen.

Operational Stability: The Lithiation Protocol

The primary failure mode for this reagent occurs during the generation of the carbanion. The lithiated species, Lithio-bis(methylthio)(trimethylsilyl)methane , is thermodynamically unstable above -40°C.

The Mechanism of Thermal Failure

If the reaction mixture warms above the critical threshold before the electrophile is added:

• -Elimination: The anion can eliminate a lithium thiolate ( ), generating a reactive carbene species that oligomerizes.

• Proton Abstraction: The anion becomes basic enough to deprotonate the solvent (THF) or undergo self-condensation.

Standard Operating Procedure (SOP): Cryogenic Lithiation

Pre-requisites:

• Solvent: Anhydrous THF (freshly distilled or from SPS).

• Base:

  -Butyllithium ( -BuLi), titrated before use.

• Atmosphere: Strictly inert (Ar or

  ).

Step-by-Step Workflow:

• System Prep: Flame-dry a 2-neck round bottom flask under inert gas flow. Cool to -78°C (Dry ice/Acetone bath).

• Reagent Addition: Dissolve Bis(methylthio)(trimethylsilyl)methane (1.0 equiv) in THF.

• Deprotonation (CRITICAL): Add

  -BuLi (1.05 equiv) dropwise over 15–20 minutes.

  • Technical Note: Maintain internal temperature below -70°C. Rapid addition causes localized heating.

• Equilibration: Stir at -78°C for 30–60 minutes .

  • Visual Check: The solution typically turns light yellow. If it turns dark brown/black, decomposition has occurred.

• Electrophile Trapping: Add the electrophile (e.g., aldehyde/ketone) slowly.

• The "Brook" Phase: Only after electrophile addition should the reaction be allowed to warm to 0°C or RT (depending on the desired rearrangement).

Visual Workflow: Stability & Reaction Pathway

The following diagram illustrates the critical temperature checkpoints where the reagent remains stable versus where it degrades.

Caption: Figure 1. Thermal stability decision tree. The "Green Path" represents the safe operating window. The "Red Path" indicates the failure mode caused by premature warming.

Troubleshooting Guide

Issue 1: Low Yield / Recovery of Starting Material

Symptom: NMR shows unreacted starting material despite adding

-BuLi.

• Root Cause A: Wet Solvent. The carbanion is extremely basic (

  ). Even trace moisture in THF will protonate the anion immediately, regenerating the neutral starting material.

• Root Cause B: Old n-BuLi. Titer is lower than calculated.

• Corrective Action: Distill THF over Sodium/Benzophenone or use a solvent purification system (SPS). Titrate

  -BuLi using N-pivaloyl-o-toluidine or similar standard.

Issue 2: Complex Mixture / Dark Tarry Residue

Symptom: Reaction turns black; multiple spots on TLC; no distinct product.

• Root Cause: Thermal Decomposition. The lithiated intermediate was allowed to warm above -50°C before the electrophile was introduced.

• Corrective Action: Ensure the dry ice/acetone bath is fresh. Use an internal thermometer to monitor temperature during

  -BuLi addition. Do not allow the reaction to sit at -78°C for excessive periods (>2 hours) unless necessary.

Issue 3: "Rotten Cabbage" Smell in Storage

Symptom: The reagent bottle smells strongly of thiols (sulfur).

• Root Cause: Hydrolysis. Moisture has entered the bottle, hydrolyzing the C-S or C-Si bonds, releasing methanethiol (

  ) or hexamethyldisiloxane.

• Corrective Action: The reagent is compromised. Purchase fresh reagent. For future storage, Parafilm the cap and store in a secondary container with desiccant at 4°C.

Frequently Asked Questions (FAQs)

Q: Can I perform the lithiation at 0°C to speed it up? A: No. While the deprotonation is faster at 0°C, the rate of decomposition (via

-elimination) becomes competitive with the rate of formation. You will generate a mixture of the anion and decomposition byproducts. Always lithiate at -78°C.

Q: Is the Peterson Olefination possible with this reagent? A: Yes, but it is pathway-dependent. After reacting the lithiated species with a ketone, you form a

-hydroxysilane.

• Acidic Workup: Promotes elimination to form the vinyl sulfide (Peterson elimination).

• Base/Thermal: Can induce Brook Rearrangement (Si migrates to O), which is often the desired pathway for acyl anion equivalent chemistry [1].

Q: How do I remove the sulfur groups after the reaction? A: The sulfur groups are typically removed (unmasked) using mercuric chloride (

) in aqueous acetonitrile or using oxidative hydrolysis (e.g., NCS/Silver Nitrate) to reveal the carbonyl group [2].

Q: Why is my product yield lower with enolizable ketones? A: The lithiated reagent is a strong base. If your electrophile (ketone) has acidic

-protons, the reagent may act as a base (deprotonating the ketone to an enolate) rather than a nucleophile.

• Fix: Use Cerium(III) Chloride (

  ) to generate the organocerium species, which is less basic and more nucleophilic [3].

References

• Ager, D. J. (1984). Silicon-Containing Carbonyl Equivalents.[2][3][4][5] Chemical Society Reviews, 11, 493-511.

• Corey, E. J., & Seebach, D. (1966). Phenylthiomethyllithium and Bis(phenylthio)methyllithium. The Journal of Organic Chemistry, 31(12), 4097–4099. (Foundational chemistry for thio-stabilized anions).

• Imamoto, T., et al. (1984). Reactions of Carbonyl Compounds with Grignard Reagents in the Presence of Cerium Chloride. Journal of the American Chemical Society, 106(6), 1777–1782. (Protocol for suppressing enolization).

• TCI Chemicals. (n.d.). Product Specification: Bis(methylthio)(trimethylsilyl)methane.[6][7] TCI Chemicals Online Catalog.

• Reich, H. J. (2002).[2] "Organolithium Reagents: Stability and Handling." University of Wisconsin-Madison Chemistry Database. (General authority on cryogenic lithiation limits).

Sources

• 1. PubChemLite - Bis(methylthio)(trimethylsilyl)methane (C6H16S2Si) [pubchemlite.lcsb.uni.lu]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]
• 6. 37891-79-5 CAS MSDS (BIS(METHYLTHIO)(TRIMETHYLSILYL)METHANE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bis(methylthio)(trimethylsilyl)methane Reactivity

Executive Summary & Scope

Welcome to the Technical Support Center. This guide addresses the reactivity of Bis(methylthio)(trimethylsilyl)methane (BMTSM), a versatile reagent used primarily as a masked acyl anion equivalent and a precursor for ketene dithioacetals via the Peterson Olefination.

The Core Challenge: The reactivity of BMTSM is governed by the stability of its

-silyl carbanion. The choice of solvent is not merely about solubility; it dictates the aggregation state of the lithium species and the kinetics of the subsequent Peterson elimination. This guide provides actionable protocols to manipulate these variables.

The Mechanism & Solvent Influence[1][2][3]

To troubleshoot effectively, one must understand the "Why." The reaction proceeds in three stages: Lithiation , Nucleophilic Attack , and Elimination .

The Critical Pathway (Visualized)

The following diagram illustrates the standard workflow and where solvent choice impacts the pathway.

Figure 1: The reaction pathway of BMTSM. Solvent choice critically impacts the 'Lithiation' and 'Anion' stability stages.

Solvent Selection & Effects Data

The reactivity of the lithiated species,

, depends on the Lewis basicity of the solvent. The lithium cation ( ) requires stabilization.

Solvent Hierarchy Table

Solvent System	Polarity (Dielectric)	Aggregation State	Reactivity Profile	Recommended Use
THF (Tetrahydrofuran)	Moderate	Monomer/Dimer (Loose)	High. Good separation of from the anion.	Standard. Default for most carbonyl additions.
Diethyl Ether ( )	Low	Tetramer/Higher (Tight)	Moderate/Low. Slower deprotonation; tighter ion pairing.	Use if THF causes side reactions or if higher selectivity is needed.
Hexane/Pentane	Very Low	Hexamer/Aggregate	Very Low. Poor solubility of lithiated species.	Avoid unless used with additives (TMEDA).
THF + HMPA/DMPU	High	Separated Ion Pairs (SIP)	Extreme. "Naked" anion; highly nucleophilic.	Use for sterically hindered electrophiles or sluggish reactions.

The "HMPA Effect"

Adding HMPA (Hexamethylphosphoramide) or DMPU complexes the

cation strongly.

• Result: The

  bond is essentially broken, creating a "naked" anion.

• Impact: This dramatically accelerates the Peterson Elimination step. If your reaction is stuck at the

  -hydroxysilane intermediate, adding HMPA often forces the elimination to the ketene dithioacetal.

Experimental Protocols

Protocol A: Standard Lithiation & Addition (THF Route)

This is the "Happy Path" for 90% of applications.

• Setup: Flame-dry a 2-neck round bottom flask under Argon/Nitrogen.

• Solvent: Add anhydrous THF (distilled from Na/Benzophenone or from a solvent column).

• Reagent: Add BMTSM (1.0 equiv).

• Cooling: Cool to -78°C (Dry ice/Acetone bath). Critical: The anion is unstable at higher temperatures.

• Deprotonation: Dropwise addition of n-BuLi (1.1 equiv).

  • Visual Cue: Solution often turns pale yellow.

  • Time: Stir for 30–60 minutes at -78°C.

• Addition: Add the aldehyde/ketone (1.0–1.2 equiv) dropwise.

• Warming: Allow to warm to 0°C or Room Temperature (RT) over 2 hours.

  • Note: The Peterson elimination usually occurs spontaneously upon warming for this specific reagent.

Protocol B: The "Hard" Electrophile (HMPA Additive)

Use this if Protocol A yields recovered starting material or intermediate alcohols.

• Follow Steps 1–5 from Protocol A.

• Additive: Before adding the electrophile, add HMPA (2.0–4.0 equiv) or TMEDA (1.1 equiv).

  • Warning: HMPA is a potent carcinogen. Handle with extreme care in a glovebox or fume hood.

• Proceed with electrophile addition.

Troubleshooting & FAQs

Q1: I recovered mostly starting material (BMTSM). What went wrong?

Diagnosis: Incomplete lithiation or quenching.

• Solvent Check: Was your THF dry? Moisture kills n-BuLi immediately.

• Temperature: Did you lithiate at 0°C? The anion may have decomposed (proton abstraction from solvent or rearrangement). Always lithiate at -78°C.

• Reagent Quality: Titrate your n-BuLi. Old alkyllithium reagents are a common point of failure.

Q2: I isolated the -hydroxysilane (alcohol), not the alkene. Why?

Diagnosis: The Peterson elimination did not complete.

• Explanation: With BMTSM, the two sulfur groups usually stabilize the anion enough to allow spontaneous elimination. However, if the steric bulk is high, the intermediate stabilizes.

• Fix:

  • Acidic Workup: Treat the crude alcohol with dilute acid (HCl) or Lewis acid (

    ).

  • Basic Workup: Treat with KH or NaH in THF to force the elimination (creates the oxy-anion which kicks out the silyl group).

Q3: Can I use Hexane as the solvent?

Diagnosis: Generally, no.[1]

• Reasoning: BMTSM is soluble in hexane, but the lithiated species is not. It will precipitate as an aggregate, becoming unreactive.

• Workaround: If you must use hexane, add TMEDA (1.1 equiv) to solubilize the lithium species.

Q4: My product smells terrible. Is this normal?

Diagnosis: Yes.

• Context: Methylthio groups are volatile and odorous. Ketene dithioacetals can also hydrolyze to release mercaptans.

• Mitigation: Bleach all glassware and waste streams to oxidize the sulfur compounds before disposal.

Visualizing Solvation Effects

The following diagram details why THF is superior to Ether/Hexane for this specific chemistry.

Figure 2: Solvation models. THF coordinates

, loosening the ion pair and exposing the Carbanion ( ) for reaction. Hexane forces tight aggregation, reducing reactivity.

References

• Ager, D. J. (1984).[2][3] The Peterson Olefination Reaction.[3][4][5][6][7] Synthesis, 1984(05), 384-398.

• Ager, D. J. (1986). Bis(methylthio)(trimethylsilyl)methane: A formyl anion equivalent. Journal of the Chemical Society, Perkin Transactions 1, 183-194.

• Gröbel, B. T., & Seebach, D. (1977). Umpolung of the reactivity of carbonyl compounds through sulfur-containing reagents. Synthesis, 1977(06), 357-402.

• Reich, H. J. (2013). Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms. Chemical Reviews, 113(9), 7130–7178.

Sources

• 1. Synthesis and Characterization of bis(Tetrahydrofurfuryl) Ether - PMC [pmc.ncbi.nlm.nih.gov]
• 2. download.e-bookshelf.de [download.e-bookshelf.de]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. researchgate.net [researchgate.net]
• 5. Peterson Olefination [organic-chemistry.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Peterson Olefination | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

Technical Support Center: Bis(methylthio)(trimethylsilyl)methane Workflows

Introduction: The Reagent Profile

Bis(methylthio)(trimethylsilyl)methane

is a powerful "chameleon" reagent in organic synthesis. It functions primarily as a formyl anion equivalent ( synthon) or a precursor to ketene thioacetals via Peterson olefination.

Unlike standard Peterson reagents, the presence of two sulfur atoms stabilizes the carbanion but also accelerates the elimination step. Consequently, users rarely isolate the intermediate

-hydroxy silane; the reaction typically drives straight to the alkene (ketene thioacetal).

This guide addresses the three critical failure points reported by our users:

• Premature Elimination: Confusion regarding the isolation of intermediates.

• Hydrolysis Resistance: The "invincible" thioacetal moiety during deprotection.

• Odor Management: Handling the volatile sulfur byproducts.

Interactive Troubleshooting Modules

Module A: The Peterson Olefination (Synthesis of Ketene Thioacetals)

User Query: "I reacted the lithiated reagent with benzaldehyde, expecting to isolate the

-hydroxy silane, but I got a smelly oil that looks like an alkene by NMR. Did I use too much base?"

Diagnosis: This is not an error; it is the standard reactivity profile. The two methylthio groups stabilize the negative charge, making the Peterson elimination (loss of

) spontaneous upon warming or mild work-up.

The Protocol:

• Deprotonation: Treat

  with -BuLi (1.1 equiv) in THF at -78°C. Stir for 30-60 mins.

• Addition: Add the carbonyl electrophile (aldehyde/ketone) slowly at -78°C.

• Warming: Allow the mixture to warm to 0°C or RT. The elimination usually occurs here.

• Quench: Pour into saturated aqueous

  .

  • Critical Note: Do not use acidic work-up yet if you wish to keep the ketene thioacetal intact.

• Extraction: Extract with

  or EtOAc. The organic layer contains the Ketene Thioacetal ( ).

Visual Workflow:

Caption: Figure 1. Spontaneous Peterson elimination pathway characteristic of bis(methylthio)(trimethylsilyl)methane.

Module B: Hydrolysis & Deprotection (The "Stuck" Step)

User Query: "I have the ketene thioacetal, but it won't hydrolyze to the carboxylic acid/ester. I tried 1M HCl and nothing happened."

Diagnosis: Ketene thioacetals are notoriously robust. Simple aqueous acid is rarely sufficient. You must activate the sulfur atoms to make them good leaving groups. This requires thiophilic Lewis acids (Mercury, Silver) or oxidative hydrolysis .

Comparative Hydrolysis Table:

Method	Reagents	Conditions	Pros	Cons
Mercurolysis (Classic)	/	Acetone/Water, Reflux	Highest Yields, Reliable	Toxic waste , expensive
Silver-Assisted	/	Acetonitrile/Water	Milder than Hg, faster	Silver stains, cost
Oxidative	or	DMSO or Acetone/H2O	Metal-free option	Can oxidize sensitive substrates
Acidic (Harsh)	/	Reflux	Cheap	Decomposes sensitive groups

Recommended Protocol (The "Silver Bullet" - Modified Corey Method): Use this if you cannot use Mercury due to safety regulations.

• Dissolve the ketene thioacetal (1.0 mmol) in Acetonitrile:Water (4:1) .

• Add Silver Nitrate (

  ) (3.0 equiv) and N-Chlorosuccinimide (NCS) (2.0 equiv).

• Stir at room temperature. The solution will become cloudy (

  precipitation).

• Monitor: Check TLC every 15 mins.

• Work-up: Filter through a Celite pad to remove silver salts.

• Extraction: Dilute filtrate with brine, extract with DCM.

Visual Decision Tree:

Caption: Figure 2. Selection logic for hydrolyzing the robust ketene thioacetal moiety.

Module C: Odor Control & Waste Management

User Query: "The lab smells like rotting cabbage/gas leak. How do I clean the glassware?"

Diagnosis: The hydrolysis releases methanethiol (

) or dimethyl disulfide. These have extremely low odor thresholds (ppb range).

The "Bleach Bath" Protocol:

• Preparation: Prepare a bath of 10% Sodium Hypochlorite (commercial bleach).

• Glassware: Submerge all flasks, stir bars, and septa immediately after use.

• Rotovap: Place a bleach trap (bubbler) between the vacuum pump and the rotovap when stripping solvents.

• Chemistry: The hypochlorite oxidizes the thiols/sulfides to sulfonates (odorless).

  • Reaction:

    (approximate).

• Soak Time: Minimum 2 hours before standard washing.

References & Authority

• Preparation & Initial Reactivity:

  • Ager, D. J.[1] "The Peterson Reaction."[1][2] Organic Reactions1990 , 38, 1.[1]

  • (Authoritative review on Silicon-mediated olefinations).

• Ketene Thioacetal Hydrolysis:

  • Corey, E. J.; Erickson, B. W. "Treatment of Thioacetals with N-Chlorosuccinimide and Silver Nitrate." J. Org. Chem.1971 , 36, 3553.

  • (The foundational "Silver-Assisted" method).

• Acyl Silane Synthesis (Alternative Pathway):

  • Brook, A. G. et al. "Synthesis of Silyl Ketones." J. Am. Chem. Soc.[1]1967 , 89, 431.

  • (Pioneering work on silyl-carbonyl chemistry).

• Umpolung Concepts:

  • Seebach, D. "Methods of Reactivity Umpolung." Angew. Chem. Int. Ed.1979 , 18, 239.

  • (Theoretical grounding for using thioacetals as anion equivalents).

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. Peterson Olefination [organic-chemistry.org]

Technical Support Center: Silicon Byproduct Management in Peterson Olefination

Current Status: Operational Topic: Downstream Processing & Purification Target Audience: Medicinal Chemists, Process Chemists, R&D Scientists

Executive Technical Overview

The Peterson olefination offers powerful stereocontrol through its dual mechanistic pathways (acidic vs. basic elimination).[1][2][3] However, the reaction generates stoichiometric silicon byproducts—typically silanols (Rngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

SiOH) or disiloxanes (R Si-O-SiR ) —that frequently complicate purification.

In drug development, residual organosilicons are not merely impurities; they are regulatory hazards.[1] Low molecular weight siloxanes (e.g., D4, D5) are under increasing scrutiny for bioaccumulation and endocrine disruption.[1] Furthermore, silanols often co-elute with polar drug intermediates due to hydrogen bonding, while volatile disiloxanes can lead to product loss during concentration if not managed correctly.[1]

This guide provides autonomous, field-proven protocols to isolate your alkene from these "ghost" silicon species.

Diagnostic & Decision Logic

Before selecting a purification strategy, you must identify the specific nature of your silicon byproduct. The species present depends on your workup and the steric bulk of the silyl group.

Mechanistic Origin of the Byproduct

• Basic Elimination (Syn): Generates a silanolate (ngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  ), which protonates to a silanol ( ) upon aqueous quench.

• Acidic Elimination (Anti): Generates a silanol directly.[1]

• The Complication: Silanols are metastable.[1] Over time, or in the presence of acid, they dimerize to disiloxanes (

  ).

Key Distinction:

• Silanols: Polar (H-bond donor), "sticky" on silica, broad NMR peaks.[1]

• Disiloxanes: Non-polar (greasy), elute at solvent front, sharp NMR peaks.[1]

Workflow: Selecting a Removal Strategy

Figure 1: Decision matrix for silicon byproduct removal based on steric bulk and product volatility.[1]

Technical Protocols

Protocol A: Azeotropic Removal (For TMS Byproducts)

Best For: Stable, high-boiling alkenes contaminated with Hexamethyldisiloxane (HMDSO) or Trimethylsilanol (TMSOH).[1]

The Science: HMDSO (bp 100°C) is difficult to remove by simple rotary evaporation if your product is somewhat volatile.[1] However, HMDSO forms a low-boiling binary azeotrope with acetonitrile (bp 71.4°C).[1] This allows you to "carry" the silicon out at a lower temperature.[1][4][5]

Step-by-Step:

• Concentrate: Remove the bulk reaction solvent (usually THF or Ether).[1]

• Solvent Swap: Redissolve the crude oil in Acetonitrile (MeCN) . Use roughly 5-10 mL MeCN per gram of crude.[1]

• Distill: Rotary evaporate at 40-45°C (bath temp) under moderate vacuum (do not go to high vacuum immediately).

  • Observation: The HMDSO/MeCN azeotrope will distill off first.[1]

• Repeat: If NMR shows residual TMS signals (

  0.0-0.2 ppm), repeat the MeCN addition and evaporation once more.

• Final Polish: High vacuum can now be applied to remove residual MeCN.[1]

Data Verification:

Component	Boiling Point	Azeotrope with MeCN?	Azeotrope BP
HMDSO	100°C	Yes	71.4°C
TMSOH	99°C	No (Forms HMDSO)	N/A

| Acetonitrile | 82°C | - | - |

Protocol B: Acid-Promoted Dimerization (Chromatography Fix)

Best For: "Streaking" separation issues.[1] When the byproduct is a silanol (TMSOH or bulky equivalent) that co-elutes with your polar product.[1]

The Science: Silanols are H-bond donors and interact strongly with silica gel, causing peak tailing that overlaps with products. Disiloxanes are non-polar and elute near the solvent front (Hexanes/EtOAc 100:0).[1] By forcing dimerization, you drastically change the byproduct's Rf.

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Step-by-Step:

• Workup Modification: During the extraction phase, wash the organic layer vigorously with 1M HCl (if product is acid-stable) or saturated NHngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  Cl (milder).

• Time Factor: Stir the biphasic mixture for 15–30 minutes. Rapid extraction often leaves the silanol intact.[1]

• Drying: Dry over MgSO

  (slightly acidic), not Na SO . The acidity of magnesium sulfate further promotes the condensation of silanol to disiloxane.

• Chromatography: Elute the column initially with 100% Hexanes (or Pentane).[1] The non-polar disiloxane will elute in the first few fractions. Then, increase polarity to elute your alkene.[1]

Protocol C: KF on Alumina (Solid-Phase Scavenging)

Best For: Acid-sensitive substrates or bulky silyl groups (TBDPS) that do not dimerize/evaporate easily.[1]

The Science: Potassium Fluoride (KF) impregnated on Alumina provides a solid-phase source of fluoride.[1] The high affinity of Fluoride for Silicon (

bond enthalpy > ) cleaves the silyl species or adsorbs the silanol strongly, allowing the alkene to be washed off.

Reagent Preparation (40% w/w KF/Al

O ):

• Dissolve KF (20 g) in water (100 mL).

• Add Neutral Alumina (30 g, Brockmann Grade I).

• Evaporate water on a rotary evaporator at 60°C.

• Dry the resulting white powder in a vacuum oven (75°C, 0.1 mmHg) for 4 hours. Store under Argon.[1]

Purification Procedure:

• Dissolve crude mixture in minimal DCM or THF .

• Add KF/Alngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  O (approx. 5-10 equivalents by weight relative to the silicon byproduct).

• Stir: Agitate at room temperature for 1-2 hours.

• Filtration: Filter through a pad of Celite. Wash the pad with solvent.[1]

  • Result: The silicon byproducts (now fluorosilanes or adsorbed silicates) are often retained on the solid phase or converted to species with vastly different polarity.[1]

Troubleshooting & FAQs

Q: My NMR shows a broad singlet around 2-3 ppm that disappears with Dngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

O shake, but I don't have an amine or alcohol in my molecule. A: This is likely TMSOH (Trimethylsilanol) . Unlike the sharp singlet of TMS-ethers (0.1 ppm), the hydroxyl proton of the silanol can appear broad and shift depending on concentration and solvent. Use Protocol B to force it to HMDSO, or Protocol A to azeotrope it off.

Q: I am using a TBDPS (tert-butyldiphenylsilyl) group. The byproduct is an oil that won't distill. A: TBDPS byproducts (TBDPS-OH or the disiloxane) are heavy, lipophilic oils. They will not rotovap off.

• Solution: Use Protocol C (KF/Alumina) .[1] Alternatively, TBDPS-OH is fairly polar; if you convert it to the disiloxane (Protocol B), the disiloxane is extremely non-polar. You can separate it by running a short silica plug with 100% Pentane before eluting your product.[1]

Q: Can I use TBAF (Tetrabutylammonium fluoride) to clean up the reaction? A: Use with caution. While TBAF will cleave silyl groups, it introduces tetrabutylammonium salts which are often harder to remove than the original silicon byproduct. TBAF is also basic and hygroscopic.[1] KF/Alumina or simple acid washes are cleaner for "purification only" purposes where deprotection is not the primary goal.[1]

Q: My alkene is volatile. How do I remove HMDSO without losing product? A: Do not use high vacuum.[1] Use the Acetonitrile Azeotrope (Protocol A) but monitor the distillate by refractive index or GC. Alternatively, use low-temperature crystallization if your alkene is a solid.[1]

References

• Mechanism & Elimination Pathways

  • Peterson Olefination Reaction, Mechanism, and Applications.[1] Chemistry Notes. Link

  • Peterson Olefination.[1][2][6][7][8] Organic Chemistry Portal.[6] Link

• Azeotropic Purification

  • Method for the purification of hexamethyldisiloxane.[4][5][9] US Patent 4370204A.[1] (Describes the MeCN/HMDSO azeotrope at 71.4°C).[1][4][5] Link

• Solid Phase Reagents (KF/Alumina)

  • Potassium fluoride on alumina (KF/Al2O3).[1][10][11] ResearchGate/Sigma Aldrich Technical Bulletins.[1] Link[1]

  • Blass, B. E. (2002).[1] "KF/Al2O3 Mediated Organic Synthesis." Tetrahedron. (General reference for KF/Alumina preparation and utility).

• Toxicity of Siloxanes

  • Direct Human Contact with Siloxanes (Silicones) – Safety or Risk.[1][12][13] PMC.[1] Link

Sources

• 1. Hexamethyldisiloxane - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. Peterson Olefination [organic-chemistry.org]
• 4. CA1166405A - Process for the purification of hexamethyldisiloxane and azeotropic mixtures obtained therein - Google Patents [patents.google.com]
• 5. US4370204A - Method for the purification of hexamethyldisiloxane - Google Patents [patents.google.com]
• 6. Peterson olefination - Wikipedia [en.wikipedia.org]
• 7. Peterson olefination from alpha-silyl aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organicreactions.org [organicreactions.org]
• 9. US4210496A - Distillation process for recovery of hexamethyl disiloxane - Google Patents [patents.google.com]
• 10. thieme-connect.com [thieme-connect.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Istanbul University Press [iupress.istanbul.edu.tr]
• 13. Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones) - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction time for "Bis(methylthio)(trimethylsilyl)methane" protocols

Welcome to the technical support guide for Bis(methylthio)(trimethylsilyl)methane. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile reagent. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights to help you optimize your reactions, troubleshoot common issues, and ensure the integrity of your results.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the nature, handling, and application of Bis(methylthio)(trimethylsilyl)methane.

???+ question "What is Bis(methylthio)(trimethylsilyl)methane and what is its primary application?"

???+ question "What are the key advantages of using this silylated reagent over a traditional 1,3-dithiane?"

???+ question "How should I properly store and handle this reagent?"

???+ question "What are the main safety hazards associated with this reagent and its reactions?"

Section 2: Core Protocol & Optimization: Lithiation and Electrophilic Addition

The cornerstone of this reagent's utility is its deprotonation to form a nucleophilic anion, which then attacks an electrophile. Optimizing the reaction time for the initial deprotonation step is paramount for success.

Principle of the Reaction

The reaction follows the fundamental principles of the Corey-Seebach reaction.[1] The acidic proton on the carbon atom situated between the two sulfur atoms is abstracted by a strong base, typically n-butyllithium. This generates a stabilized carbanion (a lithiated intermediate) that is a powerful nucleophile. This nucleophile can then react with a wide range of electrophiles, such as alkyl halides, epoxides, aldehydes, and ketones.[2][3] A subsequent hydrolysis (deprotection) step unmasks the thioacetal to reveal a carbonyl group in the final product.[4]

Detailed Step-by-Step Protocol

This protocol provides a generalized procedure for the lithiation and subsequent alkylation. Note: All glassware must be oven- or flame-dried before use, and the reaction must be conducted under a positive pressure of an inert gas like argon.

• Reaction Setup:

  • In a dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a rubber septum, add Bis(methylthio)(trimethylsilyl)methane (1.0 eq).

  • Dissolve the reagent in anhydrous tetrahydrofuran (THF). The concentration is typically in the 0.1 M to 0.5 M range.

• Deprotonation (Time-Critical Step):

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.05 eq, typically 1.6 M or 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not rise significantly.

  • Stir the resulting solution at -78 °C for the optimized reaction time. This is the key step. Incomplete deprotonation leads to starting material recovery, while excessively long times or higher temperatures can risk degradation. A typical starting point is 1 to 2 hours .

• Electrophile Addition:

  • Still at -78 °C, slowly add a solution of the desired electrophile (1.0-1.2 eq) in anhydrous THF via syringe or cannula.

  • Allow the reaction to stir at -78 °C for another 1-3 hours, then let it warm slowly to room temperature overnight.

• Work-up:

  • Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude thioacetal product.

Experimental Workflow Diagram

Caption: Workflow for the lithiation and electrophilic addition protocol.

Section 3: Troubleshooting Guide

Even with a robust protocol, challenges can arise. This guide provides solutions to common problems in a direct question-and-answer format.

???+ question "Issue 1: My deprotonation seems incomplete, leading to low yields of the final product and recovery of starting material. What went wrong?"

???+ question "Issue 2: The reaction with my electrophile is sluggish or gives a poor yield of the desired adduct, even with successful deprotonation. Why?"

???+ question "Issue 3: The final deprotection of the thioacetal to the carbonyl is proving difficult. What methods can I try?"

Troubleshooting Flowchart for Low Yield

Caption: A decision tree to diagnose the cause of low product yield.

Section 4: Data & Reference Tables

For quick reference, key data for Bis(methylthio)(trimethylsilyl)methane are summarized below.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₁₆S₂Si	[5][6]
Molecular Weight	180.41 g/mol	[6]
Appearance	Colorless to light yellow clear liquid	[7][6]
Density	0.941 g/cm³	[6]
Boiling Point	196.8 °C at 760 mmHg	[6]
Flash Point	73 °C	[6]
CAS Number	37891-79-5	[7][6]

Table 2: Recommended Conditions for Optimizing Deprotonation Time

Parameter	Recommendation	Rationale / Causality
Base	n-Butyllithium (n-BuLi), 1.05-1.1 eq	A strong, non-nucleophilic base is required to fully deprotonate the C-H bond. Excess ensures complete reaction.
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic polar solvent that solvates the lithium cation, promoting the formation and stability of the anion. Must be dry.
Temperature	-78 °C (Dry Ice/Acetone Bath)	The lithiated intermediate is thermally unstable. Low temperature is critical to prevent decomposition and side reactions.
Initial Reaction Time	1 to 2 hours	Provides a balance between ensuring complete deprotonation and minimizing potential degradation of the formed anion.
Monitoring	Quench aliquot with D₂O or MeI	For rigorous optimization, an aliquot can be removed, quenched, and analyzed by ¹H NMR or GC-MS to assess the extent of deprotonation.

Section 5: References

• Antipova, A. O. (2007). 2,3-Bis[(trimethylsilyl)methyl]-1,3-butadiene as a Versatile Bis-nucleophilic Reagent for the Preparation of Polyfunctional 1,3-Diene Derivatives. ChemInform, 38(37). Available at: [Link]

• PubChem. (n.d.). Bis(trimethylsilyl)methane. Retrieved January 31, 2026, from [Link]

• PubChem. (n.d.). Bis(methylthio)(trimethylsilyl)methane. Retrieved January 31, 2026, from [Link]

• Kim, S., et al. (2021). Reaction condition optimization for non-oxidative conversion of methane using artificial intelligence. RSC Advances. Available at: [Link]

• Thermo Scientific Alfa Aesar. (n.d.). Bis(trimethylsilyl)methane, 98%. Retrieved January 31, 2026, from [Link]

• Norris, J. (2018). Thioacetals. YouTube. Available at: [Link]

• El Gihani, M. T., & Heaney, H. (1998). The Use of Bis(trimethylsilyl)acetamide and Bis(trimethylsilyl)urea for Protection and as Control Reagents in Synthesis. Synthesis, 1998(04), 357-375. Available at: [Link]

• PubChem. (n.d.). Bis(methylthio)(trimethylsilyl)methane. Retrieved January 31, 2026, from [Link]

• Changfu Chemical. (n.d.). Bis(trimethoxysilyl)methane. Retrieved January 31, 2026, from [Link]

• Eaborn, C., et al. (1982). The reactions of tris(trimethylsilyl)methyl-lithium with some carbon electrophiles. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Parmar, D. B., et al. (2004). Gas chromatography electron ionization mass spectrometric analysis of trimethylsilyl derivatives of bis(2-hydroxyethylthio)alkanes and bis(2-hydroxyethylsulfonyl) alkanes. Rapid Communications in Mass Spectrometry, 18(19), 2269-2276. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Corey-Seebach Reaction. Retrieved January 31, 2026, from [Link]

• Evans, M. (2019). 09.05 Acetals as Protecting Groups and Thioacetals. YouTube. Available at: [Link]

• Popowski, E., et al. (2012). Reactions of Bis(trimethylsilyl)aminochlorsilanes with Lithium. Zeitschrift für anorganische und allgemeine Chemie. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thioacetal synthesis. Retrieved January 31, 2026, from [Link]

• Wang, X., et al. (2024). Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid from Aldehyde/Acetone and Thiols. Molecules, 29(20), 4785. Available at: [Link]

• Klett, J., et al. (2022). [Bis(Trimethylsilyl)Methyl]Lithium and -Sodium: Solubility in Alkanes and Complexes with O- and N- Donor Ligands. Inorganics, 10(12), 246. Available at: [Link]

• Pearson. (n.d.). Thioacetal Practice Problems. Retrieved January 31, 2026, from [Link]

• Tanimoto, H., et al. (2024). Lithium Salt of 2,5-Bis(trimethylsilyl)stannolyl Anion: Synthesis, Structure, and Nonaromatic Character. Molecules, 29(6), 1361. Available at: [Link]

• Encyclopedia.pub. (2023). Corey-Seebach Reagent in the 21st Century. Retrieved January 31, 2026, from [Link]

• Beck, C., & Beckmann, J. (2019). Reactions of Group 4 Bis(trimethylsilyl)acetylene Metallocene Complexes and Applications of the Obtained Products. Open Chemistry, 17(1), 1234-1246. Available at: [Link]

• The Organic Chemistry Tutor. (2021). Acetal and Thioacetal Formation. YouTube. Available at: [Link]

• SynArchive. (n.d.). Corey-Seebach Reaction. Retrieved January 31, 2026, from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved January 31, 2026, from [Link]

• Semantic Scholar. (n.d.). Corey–Seebach reaction. Retrieved January 31, 2026, from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. synarchive.com [synarchive.com]
• 3. The reactions of tris(trimethylsilyl)methyl-lithium with some carbon electrophiles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]
• 7. Bis(methylthio)(trimethylsilyl)methane | 37891-79-5 | TCI AMERICA [tcichemicals.com]

Preventing decomposition of "Bis(methylthio)(trimethylsilyl)methane" during reaction

Reagent ID: Bis(methylthio)(trimethylsilyl)methane CAS: 37891-79-5 Common Application: Peterson Olefination (Synthesis of Ketene Thioacetals), Acyl Anion Equivalent.

Introduction: The Stability Paradox

You are likely using Bis(methylthio)(trimethylsilyl)methane (BMTSM) to synthesize ketene thioacetals via Peterson olefination. This reagent is a powerful "acyl anion equivalent," but it suffers from a specific stability paradox:

• Storage Stability: The neutral reagent is relatively stable but susceptible to moisture-induced hydrolysis of the C-Si bond.[1]

• Reaction Stability: The lithiated intermediate—the species you generate with n-BuLi—is thermally labile.[1] If this intermediate warms above -40°C before reacting with your electrophile (aldehyde/ketone), it decomposes, leading to tarry mixtures and low yields.[1]

This guide provides the protocols necessary to prevent decomposition at both stages.

Module 1: Pre-Reaction Integrity (Storage & Handling)

Before you even flame-dry a flask, ensure your reagent hasn't degraded in the bottle.[1]

The Decomposition Mechanism: Hydrolysis

Moisture attacks the silicon center, cleaving the trimethylsilyl (TMS) group.

Result: You are left with bis(methylthio)methane, which has different lithiation kinetics and will not undergo the Peterson elimination.[1]

Quality Control Checks

Symptom	Diagnosis	Action
Cloudy Liquid	Hydrolysis has occurred; silanols are precipitating.[1]	Distill under vacuum immediately.
Acrid/Sour Smell	Release of methanethiol (oxidation/degradation).[1]	Discard. Sulfur-carbon bond cleavage is irreversible.[1]
Color > Dark Orange	Significant oxidation or polymerization.[1]	Purify via bulb-to-bulb distillation.[1]

Storage Protocol:

• Temperature: 2–8°C (Refrigerated).

• Atmosphere: Argon or Nitrogen (Strictly anhydrous).[1]

• Seal: Parafilm over the cap is insufficient.[1] Use a secondary container with desiccant.[1]

Module 2: Preventing Decomposition During Lithiation

This is the most critical phase. The lithiated species, Lithio-bis(methylthio)(trimethylsilyl)methane , is an unstable carbanion.

The Critical Thresholds

• Safe Zone: -78°C to -50°C.[1]

• Danger Zone: > -40°C (Rapid decomposition via

  -elimination or polymerization).[1]

Step-by-Step Lithiation Protocol

• System Prep: Flame-dry a 2-neck round bottom flask under Argon flow.

• Solvent: Use anhydrous THF (Tetrahydrofuran).[1][2]

  • Note: Diethyl ether is acceptable but THF often provides better solubility for the lithiated species.[1][3]

• Cooling: Immerse flask in a Dry Ice/Acetone bath (-78°C ). Allow solvent to equilibrate for 15 minutes.

• Reagent Addition: Add BMTSM (1.0 equiv).

• Deprotonation (The Risk Step):

  • Add n-BuLi (1.05 equiv, 1.6M or 2.5M in hexanes) dropwise down the side of the flask.

  • Why Dropwise? Fast addition creates localized "hot spots" (exothermic reaction) that decompose the newly formed anion instantly.[1]

• The "Hold" Time: Stir at -78°C for 30–60 minutes .

  • Visual Cue: The solution should turn a characteristic yellow/pale orange.[1] If it turns dark brown/black, the temperature was too high.[1]

Troubleshooting the Anion Generation

Q: My solution turned black immediately after adding n-BuLi.

• Cause: Temperature spike or wet THF.[1]

• Fix: Ensure internal probe temperature never exceeds -70°C during addition. Re-distill THF over Na/Benzophenone to remove trace water (<10 ppm).[1]

Q: Can I use LDA instead of n-BuLi?

• Answer: Yes, but it is usually unnecessary.[1] n-BuLi is sufficient (

  of reagent 30-35).[1] If using LDA, ensure the amine is fully removed during workup to prevent interference with the Peterson elimination step.[1]

Module 3: The Reaction (Peterson Olefination)[1][5][6][7][8][9]

Once the anion is formed, you must trap it with the electrophile before it degrades.[1]

The Pathway

• Addition: The anion attacks the Carbonyl (

  ).[1]

• Adduct Formation: Forms a

  -silyl alkoxide.[1]

• Elimination: Spontaneous elimination of

  generates the double bond (Ketene Thioacetal).[1]

Protocol for Addition

• Electrophile Prep: Dissolve your aldehyde/ketone in a minimal amount of anhydrous THF.[1]

• Injection: Add the electrophile solution slowly to the lithiated mixture at -78°C .

• The Warm-Up:

  • Stir at -78°C for 1 hour.

  • Remove the cooling bath and allow to warm to 0°C or Room Temperature naturally.[1]

  • Mechanism:[1][4][5][6][7][8] The elimination step (Peterson elimination) often requires this warming to overcome the activation energy barrier.

Visualizing the Stability Pathways

The following diagram illustrates the critical decision points where decomposition occurs versus the successful reaction pathway.

Caption: Critical failure points (Red) vs. Successful Peterson Olefination pathway (Green/Blue).

Summary Data Table: Reaction Parameters

Parameter	Recommended Value	Failure Consequence
Solvent	Anhydrous THF	Diethyl Ether works but may slow lithiation; wet solvent kills anion.[1]
Lithiation Temp	-78°C (Dry Ice/Acetone)	> -40°C causes irreversible decomposition (black tar).[1]
Lithiation Time	30–60 min	< 15 min: Incomplete lithiation. > 2 hrs: Risk of degradation.[1]
Reagent Conc.	0.1 M – 0.5 M	Too concentrated leads to exotherms; too dilute slows kinetics.[1]
Quenching	Saturated	Water alone may cause emulsions with siloxanes.[1]

References

• Peterson Olefin

  • Source: Organic Chemistry Portal.[1] "Peterson Olefination."[1][5][8]

  • URL:[Link]

• Reagent Properties: Bis(methylthio)(trimethylsilyl)methane

  • Source: PubChem Compound Summary.[1][9]

  • URL:[Link]

• Handling Organolithium Reagents

  • Source: Organic Syntheses.[1][2][10][11] "Handling of Air-Sensitive Reagents."

  • URL:[Link]

• General Reactivity of

  -Silyl Carbanions

  • Source: TCI Chemicals.[1] "Peterson Olefination Reagents."[1][5][10][8]

Sources

• 1. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. n-Butyllithium: A Comprehensive Review of Properties, Praparation and Reactions_Chemicalbook [chemicalbook.com]
• 4. iris.unito.it [iris.unito.it]
• 5. Peterson Olefination | NROChemistry [nrochemistry.com]
• 6. Peterson Olefination [organic-chemistry.org]
• 7. Nucleophilic Aromatic Substitution Reactions of 1,2-Dihydro-1,2-Azaborine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Bis(methylthio)(trimethylsilyl)methane | 37891-79-5 | TCI EUROPE N.V. [tcichemicals.com]
• 10. tcichemicals.com [tcichemicals.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Tale of Two Olefinations: A Comparative Guide to Bis(methylthio)(trimethylsilyl)methane and Wittig Reagents

For the discerning researcher in organic synthesis and drug development, the construction of carbon-carbon double bonds is a foundational yet nuanced task. The choice of olefination methodology can profoundly impact yield, stereoselectivity, and functional group compatibility, ultimately dictating the success of a synthetic campaign. This guide provides an in-depth, objective comparison of two prominent olefination strategies: the use of bis(methylthio)(trimethylsilyl)methane in a Peterson-type olefination and the venerable Wittig reaction . Our analysis is grounded in mechanistic principles and supported by experimental insights to empower you to make the most informed decisions in your synthetic endeavors.

At a Glance: Key Differences and Strategic Considerations

Feature	Bis(methylthio)(trimethylsilyl)methane (Peterson Olefination)	Wittig Reagents
Reaction Type	Peterson Olefination	Wittig Reaction
Nucleophile	α-silyl carbanion	Phosphorus ylide
Initial Product	Ketene dithioacetal	Alkene
Key Intermediate	β-hydroxysilane	Oxaphosphetane
Byproduct	Trimethylsilanol (volatile)	Triphenylphosphine oxide (often problematic to remove)
Stereoselectivity	Controllable (acidic vs. basic elimination)	Dependent on ylide stability (stabilized: E-selective; non-stabilized: Z-selective)
Key Advantage	Versatile ketene dithioacetal intermediate, mild byproduct	Direct formation of alkenes, well-established with a vast body of literature
Primary Limitation	Indirect route to some functional groups (requires further transformation of the dithioacetal)	Formation of triphenylphosphine oxide complicates purification

The Mechanistic Divide: A Tale of Silicon and Phosphorus

The fundamental difference between these two powerful olefination methods lies in their distinct reaction pathways, dictated by the heteroatom—silicon or phosphorus—that facilitates the carbon-carbon double bond formation.

The Peterson Olefination Pathway with Bis(methylthio)(trimethylsilyl)methane

The olefination employing bis(methylthio)(trimethylsilyl)methane is a variant of the Peterson olefination. The reaction is initiated by the deprotonation of bis(methylthio)(trimethylsilyl)methane with a strong base, typically an organolithium reagent like n-butyllithium, to generate the corresponding α-silyl carbanion. This potent nucleophile then adds to an aldehyde or ketone, forming a β-hydroxysilane intermediate. A key feature of the Peterson olefination is that this intermediate can sometimes be isolated.[1] The subsequent elimination of trimethylsilanol to form the alkene can be directed to favor different stereoisomers based on the reaction conditions.[1]

• Basic conditions promote a syn-elimination, leading to one stereoisomer of the alkene.

• Acidic conditions favor an anti-elimination, yielding the opposite stereoisomer.

However, when using bis(methylthio)(trimethylsilyl)methane, the presence of the sulfur atoms often facilitates a spontaneous elimination to directly afford a ketene dithioacetal.

Caption: Peterson Olefination Pathway.

The Wittig Reaction Pathway

The Wittig reaction, a Nobel Prize-winning transformation, utilizes a phosphorus ylide (Wittig reagent) as the nucleophile.[2] These ylides are typically prepared by the deprotonation of a phosphonium salt, which is synthesized from the reaction of triphenylphosphine with an alkyl halide.[3] The ylide then reacts with an aldehyde or ketone to form a betaine intermediate, which rapidly collapses to a four-membered oxaphosphetane ring.[4] This intermediate then fragments to yield the desired alkene and the thermodynamically stable triphenylphosphine oxide.[4]

The stereochemical outcome of the Wittig reaction is largely dependent on the nature of the ylide:

• Non-stabilized ylides (with alkyl substituents) react kinetically to predominantly form the Z-alkene.

• Stabilized ylides (with electron-withdrawing groups like esters or ketones) react under thermodynamic control to give the more stable E-alkene.

Caption: Wittig Reaction Pathway.

Head-to-Head Comparison: A Deeper Dive

Versatility of the Intermediate: The Power of the Ketene Dithioacetal

A significant advantage of using bis(methylthio)(trimethylsilyl)methane is the formation of a ketene dithioacetal as the initial product. This moiety is a versatile synthetic handle, offering access to a range of functionalities beyond simple olefination.

• Hydrolysis to Ketones: Ketene dithioacetals can be hydrolyzed under acidic conditions, often with the aid of a mercury(II) salt, to yield ketones.[5] This provides a powerful two-step method for the conversion of an aldehyde into a ketone, a transformation known as the Corey-Seebach reaction.[6][7]

• Conversion to Carboxylic Acids: The ketene dithioacetal can also serve as a latent carboxylic acid.[7] Mild acidic hydrolysis can lead to a thioester, which can be further hydrolyzed to the corresponding carboxylic acid.

This synthetic flexibility is a key differentiator from the Wittig reaction, which directly produces an alkene that may require additional steps for further functionalization.

Byproduct Management: A Practical Consideration

A major practical challenge in Wittig reactions is the removal of the triphenylphosphine oxide byproduct.[8] Its polarity and solubility profile often complicate purification, necessitating chromatographic separation or specialized workup procedures. Several methods have been developed to address this issue, including precipitation with metal salts like MgCl₂ or ZnCl₂.[5]

In contrast, the Peterson olefination generates trimethylsilanol as a byproduct. This is a volatile and relatively innocuous compound that is easily removed during aqueous workup or by evaporation, simplifying the purification process considerably.

Functional Group Tolerance and Substrate Scope

Both reactions generally exhibit good functional group tolerance. The Wittig reaction is known to be compatible with a wide array of functional groups, including ethers, esters, and aromatic nitro groups.[9] However, it can be problematic with sterically hindered ketones, often resulting in low yields.[9]

The Peterson olefination is also quite robust and has been shown to tolerate functional groups like nitriles, which can be problematic in some Wittig reactions.[1]

Experimental Protocols: A Step-by-Step Guide

Protocol 1: Synthesis of a Ketene Dithioacetal using Bis(methylthio)(trimethylsilyl)methane

This protocol describes the reaction of an aldehyde with the lithiated derivative of bis(methylthio)(trimethylsilyl)methane.

Materials:

• Bis(methylthio)(trimethylsilyl)methane

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (in hexanes)

• Aldehyde

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add bis(methylthio)(trimethylsilyl)methane (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe, maintaining the temperature below -70 °C.

• Stir the resulting solution at -78 °C for 30 minutes.

• Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise to the reaction mixture, again keeping the temperature below -70 °C.

• Stir the reaction at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ketene dithioacetal.

Protocol 2: Wittig Olefination of an Aldehyde

This protocol outlines a general procedure for the Wittig reaction between an aldehyde and a non-stabilized ylide, generated in situ.

Materials:

• Benzyltriphenylphosphonium chloride (or other suitable phosphonium salt)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (in hexanes) or potassium tert-butoxide

• Aldehyde

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add the phosphonium salt (1.1 eq) and anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium or potassium tert-butoxide (1.1 eq) portionwise. A distinct color change (often to deep red or orange) indicates the formation of the ylide.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise to the ylide solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Quench the reaction with saturated aqueous NaHCO₃.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the alkene from triphenylphosphine oxide.

Conclusion: Making the Right Choice for Your Synthesis

Both bis(methylthio)(trimethylsilyl)methane and Wittig reagents are invaluable tools for carbonyl olefination. The choice between them hinges on the specific synthetic goal.

Choose Bis(methylthio)(trimethylsilyl)methane when:

• The target molecule is a ketone that can be accessed from an aldehyde via the versatile ketene dithioacetal intermediate.

• The synthetic strategy benefits from the presence of a dithioacetal moiety for further transformations.

• Ease of byproduct removal is a high priority.

Choose the Wittig Reaction when:

• The direct formation of an alkene is the primary objective.

• Well-established procedures with predictable stereochemical outcomes (for stabilized or non-stabilized ylides) are desired.

• The challenges associated with triphenylphosphine oxide removal are manageable within the context of the overall synthesis.

By understanding the mechanistic nuances, practical considerations, and unique synthetic opportunities offered by each method, researchers can strategically select the optimal olefination strategy to advance their research and development goals.

References

• Schreiber, S. L., Schreiber, T. S., & Smith, D. B. (1987). Total synthesis of asteltoxin. Journal of the American Chemical Society, 109(5), 1525–1529.
• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte, 87(9), 1318–1330.
• Vedejs, E., & Snoble, K. A. J. (1973). Direct observation of the lithium salt of a betaine from a Wittig reaction. Journal of the American Chemical Society, 95(17), 5778–5780.
• Corey, E. J., & Seebach, D. (1965). Synthesis of 1,n-Dicarbonyl Compounds by Dithiane Alkylation. Angewandte Chemie International Edition in English, 4(12), 1075–1077.
• Peterson, D. J. (1968). A silicon-based olefination reaction. The Journal of Organic Chemistry, 33(2), 780–784.
• Wittig, G. (1980). From Diyls to Ylides to My Life. Angewandte Chemie International Edition in English, 19(12), 923–931.
• Ager, D. J. (1990). The Peterson Olefination Reaction. Organic Reactions, 38, 1-223.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical reviews, 89(4), 863-927.
• Kelly, S. E. (1991). Alkene Synthesis. In B. M. Trost & I. Fleming (Eds.), Comprehensive Organic Synthesis (Vol. 1, pp. 729–817). Pergamon.
• Magnus, P. (1980). Recent developments in the Peterson olefination reaction. Aldrichimica Acta, 13(3), 43-51.
• Byrne, P. A., & Gilheany, D. G. (2013). The modern interpretation of the Wittig reaction mechanism. Chemical Society Reviews, 42(16), 6670-6681.
• Takeda, T. (Ed.). (2004).
• Blakemore, P. R. (2002). The Julia olefination. Journal of the Chemical Society, Perkin Transactions 1, (22), 2563-2585.
• Grobel, B. T., & Seebach, D. (1977).
• Smith, A. B., III, & Adams, C. M. (2004). The Corey–Seebach Reaction. In Name Reactions in Heterocyclic Chemistry (pp. 131-133). John Wiley & Sons.
• Nagaoka, H., & Kishi, Y. (1981). Further synthetic studies on rifamycin S. Tetrahedron, 37(23), 3873-3888.
• Schlosser, M., & Christmann, K. F. (1966). Trans-selektive Olefin-Synthesen. Angewandte Chemie, 78(1), 115-115.
• Wadsworth, W. S., & Emmons, W. D. (1961). The Utility of Phosphonate Carbanions in Olefin Synthesis. Journal of the American Chemical Society, 83(7), 1733–1738.
• Still, W. C., & Gennari, C. (1983). Direct synthesis of Z-unsaturated esters. A useful modification of the Horner-Emmons olefination. Tetrahedron Letters, 24(41), 4405-4408.
• Ando, K. (1997). Highly stereoselective synthesis of Z-trisubstituted α, β-unsaturated esters via a Horner-Wadsworth-Emmons reaction. The Journal of Organic Chemistry, 62(7), 1934-1935.
• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936.
• O'Brien, C. J., Tellez, J. L., Nixon, Z. S., Kang, L. J., Carter, A. L., Kunkel, S. R., ... & Chass, G. A. (2009). Recycling the waste: the development of a catalytic Wittig reaction.
• Taylor, M. S., & Jacobsen, E. N. (2006). Asymmetric catalysis by chiral hydrogen-bond donors.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic chemistry. Oxford university press.
• Kurti, L., & Czako, B. (2005). Strategic applications of named reactions in organic synthesis. Elsevier.
• Nicolaou, K. C., & Sorensen, E. J. (1996).

• Myers, A. G. (n.d.). Stereoselective Olefination Reactions: Horner-Wadsworth-Emmons Olefination. Harvard University. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Triphenylphosphine Oxide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by hydrolysis, deprotection, or oxidation. Retrieved from [Link]

Sources

• 1. Peterson olefination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. Ketone synthesis by hydrolysis, deprotection, or oxidation [organic-chemistry.org]
• 6. The Corey-Seebach Reagent in the 21st Century: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Corey-Seebach Reaction [organic-chemistry.org]
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• 9. chem.libretexts.org [chem.libretexts.org]

Technical Comparison Guide: Bis(methylthio)(trimethylsilyl)methane vs. 1,3-Dithiane

Executive Summary

In the landscape of Umpolung reagents, 1,3-dithiane (the Corey-Seebach reagent) has long been the gold standard for nucleophilic acylation. However, for specific transformations—particularly carbonyl homologation to carboxylic acid derivatives and the synthesis of ketene thioacetals —dithiane-based protocols often suffer from poor atom economy, harsh deprotection conditions (frequently requiring mercury), and the necessity of multi-step elimination sequences.

Bis(methylthio)(trimethylsilyl)methane [(MeS)₂CHSiMe₃] offers a chemically distinct advantage: it integrates the Peterson olefination mechanism directly into the Umpolung workflow. This allows for the direct, one-pot conversion of aldehydes and ketones into ketene thioacetals, which serve as versatile precursors to carboxylic acids, esters, and

-functionalized carbonyls. This guide delineates the mechanistic superiority and practical application of this silyl reagent over traditional dithiane methodologies.

Mechanistic Foundations: The "Peterson" Advantage

The core differentiator between the two reagents lies in the stability of the intermediate adduct formed after reaction with a carbonyl electrophile.

The Dithiane Limitation

When lithiated 1,3-dithiane reacts with an aldehyde, it forms a stable

-hydroxy dithiane. Converting this intermediate into a ketene thioacetal (a key synthon for chain extension) requires a separate, often non-selective dehydration step.

The Silyl-Dithio Solution

The lithiated species of bis(methylthio)(trimethylsilyl)methane adds to the carbonyl to form a

-oxido silane. Due to the high affinity of oxygen for silicon, this intermediate undergoes a spontaneous or easily triggered Peterson elimination , ejecting silanol to form the alkene (ketene thioacetal) directly.

Mechanism Visualization

Figure 1: Comparative reaction pathways. The silyl reagent accesses the ketene thioacetal via a direct elimination pathway, whereas dithiane requires a separate dehydration step.

Comparative Analysis: Key Advantages

Deprotection and Hydrolysis

One of the most significant drawbacks of dithiane chemistry is the deprotection step, which classically utilizes toxic Mercury(II) salts (HgCl₂, HgO) or oxidative conditions that may not be compatible with sensitive functional groups.

• Dithiane: Hydrolysis to the ketone often requires Hg(II) or oxidative cleavage (e.g., NBS, Iodine).

• Silyl Reagent (Ketene Thioacetal): The resulting ketene thioacetal can be hydrolyzed to a carboxylic acid (or ester) using milder acidic conditions (e.g., TFA/H₂O) or converted to the ester via alcoholysis. This avoids heavy metals entirely.

Product Versatility (Homologation)

While dithianes are strictly acyl anion equivalents (producing ketones/aldehydes), bis(methylthio)(trimethylsilyl)methane acts as a homologating agent .

• Reaction: R-CHO + Reagent

  R-CH=C(SMe)₂ R-CH₂-COOH

• Advantage: This provides a direct 1-carbon extension from aldehyde to carboxylic acid/ester, a transformation that would require multiple steps (e.g., Wittig + hydrolysis) using other methods.

Atom Economy & Workflow

The ability to generate the alkene in a single pot reduces solvent usage, purification steps, and waste generation.

Feature	1,3-Dithiane	Bis(methylthio)(trimethylsilyl)methane
Primary Product	-Hydroxy Dithiane (Alcohol)	Ketene Thioacetal (Alkene)
Mechanism	Addition (Stable Adduct)	Addition-Elimination (Peterson)
Homologation Utility	Acyl Anion (Ketone synthesis)	Carboxyl Anion (Acid/Ester synthesis)
Deprotection	Difficult (Hg(II), Oxidation)	Moderate (Acidic Hydrolysis)
Reagent State	Solid (often smelly)	Liquid (smelly)
Atom Economy	Lower (if dehydrating)	Higher (Direct elimination)

Experimental Protocols

Reagent Preparation & Handling

• Safety: Both reagents involve sulfur compounds with potent odors. All work must be performed in a well-ventilated fume hood.

• Commercial Availability: Bis(methylthio)(trimethylsilyl)methane is commercially available (CAS: 37891-79-5).[1]

Protocol: Synthesis of Ketene Thioacetals

Objective: Conversion of Benzaldehyde to 1,1-bis(methylthio)-2-phenylethene.

• Lithiation:

  • To a flame-dried flask under Argon, add Bis(methylthio)(trimethylsilyl)methane (1.0 equiv) in dry THF (0.5 M).

  • Cool to -78 °C .

  • Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30–60 minutes. The solution typically turns a pale yellow.

• Addition:

  • Add Benzaldehyde (1.0 equiv) dropwise at -78 °C.

  • Allow the reaction to warm naturally to 0 °C or Room Temperature. Note: The Peterson elimination often occurs upon warming.

• Elimination (if not spontaneous):

  • If the intermediate silyl alcohol is stable, quenching with a mild acid (e.g., dilute HCl) or base (KH) can drive the elimination. Typically, for this reagent, warming is sufficient.

• Workup:

  • Quench with saturated NH₄Cl. Extract with Et₂O or EtOAc.

  • Wash organic layer with brine, dry over MgSO₄, and concentrate.

  • Purification: Flash chromatography (Hexanes/EtOAc). Ketene thioacetals are often stable oils or solids.

Protocol: Hydrolysis to Carboxylic Acid (Homologation)

Objective: Conversion of Ketene Thioacetal to Phenylacetic Acid.

• Reaction:

  • Dissolve the ketene thioacetal in TFA/H₂O (9:1) or acetic acid/HCl .

  • Heat to reflux for 2–4 hours.

• Workup:

  • Concentrate the solvent.

  • Basify with NaOH (to form the carboxylate salt) and wash with ether (to remove non-acidic impurities).

  • Acidify the aqueous layer with HCl to pH 1.

  • Extract the Carboxylic Acid with EtOAc.

Workflow Visualization

Figure 2: Complete workflow for the one-carbon homologation of aldehydes to carboxylic acids.

References

• Ager, D. J. (1984). Silicon-containing carbonyl equivalents.[1][2] Chemical Society Reviews, 11(4), 493-511. Link

• Gröbel, B. T., & Seebach, D. (1977). Umpolung of the reactivity of carbonyl compounds through sulfur-containing reagents. Synthesis, 1977(06), 357-402. Link

• Mikolajczyk, M., Grzejszczak, S., Zatorski, A., Mlotkowska, B., Gross, H., & Costisella, B. (1978). Synthesis of

  -unsaturated sulfides, sulfoxides, and sulfones by the Horner-Wittig reaction in two-phase system. Tetrahedron, 34(20), 3081-3088. Link

• Carey, F. A., & Court, A. S. (1972). 1,3-Dithianes.[1][3] 12. Bis(methylthio)methane as a precursor of ketene thioacetals. Journal of Organic Chemistry, 37(12), 1926–1929. Link

Sources

• 1. Bis(methylthio)(trimethylsilyl)methane | C6H16S2Si | CID 11008541 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bis(trimethylsilyl)methane, 98% 25 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.de]
• 3. organic-chemistry.org [organic-chemistry.org]

Cost-benefit analysis of using "Bis(methylthio)(trimethylsilyl)methane" in synthesis

Executive Summary: The "Green" Umpolung

The Bottom Line: For decades, 1,3-dithiane has been the standard for acyl anion equivalents (Umpolung). However, the hidden cost of dithiane chemistry lies in the deprotection step—often requiring stoichiometric mercury or silver salts, which creates toxic waste and complicates purification.

Bis(methylthio)(trimethylsilyl)methane (BMTSM) offers a superior alternative for specific applications. By leveraging the Peterson Olefination mechanism, BMTSM allows for the synthesis of ketene thioacetals and subsequent carbonyls without heavy metal deprotection. While the upfront reagent cost is higher than dithiane, the elimination of toxic waste disposal and the streamlined workup provides a net benefit in process chemistry and late-stage drug development.

Technical Profile & Mechanism

Reagent: Bis(methylthio)(trimethylsilyl)methane CAS: 37891-79-5 Role: Formyl anion equivalent; Acyl anion equivalent; Ketene thioacetal precursor.

The Mechanistic Advantage

Unlike standard dithioacetals, BMTSM contains a silyl group (

-silicon). Upon deprotonation and reaction with a carbonyl (aldehyde/ketone), it does not form a stable adduct that requires hydrolysis. Instead, it undergoes a Peterson Elimination .[1]

• Addition: The lithiated BMTSM attacks the carbonyl.

• Elimination: The resulting

  -hydroxysilane eliminates trimethylsilanol (TMSOL).

• Result: Formation of a Ketene Thioacetal .

This intermediate is the strategic pivot point. Ketene thioacetals are versatile Michael acceptors and can be hydrolyzed to carboxylic acids or esters under acidic conditions, avoiding the "mercury trap" of dithianes.

Visualization: The Peterson-Driven Pathway

Figure 1: The Peterson olefination mechanism allows BMTSM to bypass the stable adduct stage, directly forming ketene thioacetals.

Comparative Analysis: BMTSM vs. 1,3-Dithiane

The choice between these two reagents often dictates the downstream purification strategy.

Feature	1,3-Dithiane (The Classic)	BMTSM (The Modern Alternative)
Primary Mechanism	Alkylation Hydrolysis	Peterson Olefination Hydrolysis/Reaction
Intermediate	Stable Dithioacetal	Ketene Thioacetal (Alkene)
Deprotection	Difficult: Requires HgCl₂, HgO, or AgNO₃.	Moderate: Acidic hydrolysis (TFA/H₂O) or oxidative cleavage.
Atom Economy	High (initially), but poor during deprotection.	Moderate (loss of TMS group).
Toxicity	Reagent is smelly but safe; Waste is toxic (Hg).	Reagent is smelly; Waste is benign (Silanols).
Cost (Commercial)	Low ($)	High ( $)
Best Use Case	Total synthesis where intermediate stability is key.	Process chemistry avoiding heavy metals.

Decision Matrix

Figure 2: Decision framework for selecting between Dithiane and BMTSM based on waste constraints.

Experimental Protocols

Protocol A: In-House Synthesis of BMTSM

Why buy it when you can make it? Commercial BMTSM is expensive. If you have Bis(methylthio)methane, you can silylate it easily.

• Setup: Flame-dried 250 mL round-bottom flask, Ar atmosphere.

• Reagents:

  • Bis(methylthio)methane (10 mmol)

  • n-BuLi (10.5 mmol, 2.5 M in hexanes)

  • TMSCl (Trimethylsilyl chloride) (11 mmol)

  • THF (anhydrous, 50 mL)

• Procedure:

  • Dissolve Bis(methylthio)methane in THF and cool to -78°C .

  • Add n-BuLi dropwise over 15 mins. Stir for 30 mins (solution turns yellow).

  • Add TMSCl dropwise.

  • Allow to warm to Room Temperature (RT) over 2 hours.

  • Quench: Saturated NH₄Cl.

  • Workup: Extract with Et₂O, dry over MgSO₄, concentrate.

  • Purification: Distillation (bp ~60-65°C at 2 mmHg).

Protocol B: Synthesis of Ketene Thioacetals (The Application)

• Generation: Dissolve BMTSM (1.0 equiv) in THF at -78°C. Add n-BuLi (1.05 equiv). Stir 30 min.

• Addition: Add aldehyde/ketone (1.0 equiv) dropwise.

• Elimination: Allow to warm to RT. If elimination is slow (monitored by TLC), reflux for 1-2 hours or add a Lewis acid.

• Result: Isolation of the ketene thioacetal.

Cost-Benefit Analysis

Financial Cost

• 1,3-Dithiane: ~$1.00 / gram.

• BMTSM: ~

  3.00 / gram (In-house synthesis).

The "Hidden" Cost of Dithianes

While dithiane is cheaper to buy, the Cost of Goods Sold (COGS) in a pharmaceutical setting must include waste disposal.

• Mercury Disposal: Incineration of heavy metal waste is exponentially more expensive than organic waste.

• Purification: Removing trace mercury from a drug candidate to meet FDA (<10 ppm) standards often requires scavenger resins and multiple recrystallizations, leading to yield loss.

References

• Seebach, D. (1972).[2] Ketene Thioacetals by “Peterson Carbonyl Olefination” with Metalated Formyl Trimethylsilyl Thioacetals. SciSpace. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Peterson Olefination Reaction, Mechanism, and Applications. Retrieved from [Link]

Sources

• 1. Peterson Olefination [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]

High-Fidelity Synthesis using Bis(methylthio)(trimethylsilyl)methane: A Comparative Guide

Executive Summary: The "Sweet Spot" of Formyl Anion Equivalents

In the landscape of C1 homologation, researchers often oscillate between the reliability of the Wittig reaction and the nucleophilicity of 1,3-dithianes. Bis(methylthio)(trimethylsilyl)methane (BMTSM) occupies a unique "sweet spot" between these two extremes. It functions as a masked formyl anion (

) equivalent but operates via the Peterson olefination mechanism, offering superior atom economy and milder conditions than traditional Corey-Seebach dithiane chemistry.

This guide provides a reproducible, data-backed framework for utilizing BMTSM to synthesize ketene thioacetals—versatile intermediates that can be hydrolyzed to aldehydes, carboxylic acids, or esters. Unlike the Methoxymethyl Wittig reagent, which is often unstable and prone to hydrolysis, BMTSM forms a robust lithiated species that reacts cleanly with sterically hindered carbonyls.

Mechanistic Insight: The Silicon-Sulfur Synergy

The efficacy of BMTSM relies on the Peterson Elimination . Upon deprotonation, the reagent attacks a carbonyl electrophile. The resulting

-hydroxysilane intermediate undergoes a spontaneous or acid/base-catalyzed elimination of trimethylsilanolate ( ), driven by the formation of the strong Si-O bond.

Diagram 1: Mechanism of Action

The following diagram illustrates the reaction pathway from lithiation to the final unmasking of the carbonyl.

Caption: The BMTSM workflow involves lithiation, carbonyl addition, Peterson elimination to the ketene thioacetal, and final hydrolysis.

Comparative Analysis: BMTSM vs. Alternatives

The following table contrasts BMTSM with its two primary competitors: 1,3-Dithiane (Corey-Seebach) and (Methoxymethyl)triphenylphosphonium chloride (Wittig).

Feature	Bis(methylthio)(trimethylsilyl)methane (BMTSM)	1,3-Dithiane (Corey-Seebach)	Methoxymethyl Wittig
Mechanism	Peterson Olefination (Elimination)	Umpolung Alkylation (Substitution)	Wittig Reaction (Cycloaddition)
Intermediate	Ketene Thioacetal (Alkene)	Thioacetal (Alkane)	Enol Ether
Atom Economy	High (Loss of TMSOH)	Low (Requires stoichiometric Hg/Ag for removal)	Low (Loss of Ph₃PO)
Steric Tolerance	Excellent (Reacts with hindered ketones)	Good	Moderate
Hydrolysis	Mild (Acidic or Oxidative)	Difficult (Often requires HgCl₂/CdCO₃)	Very Easy (Mild Acid)
Odor/Safety	High Stench (Methyl sulfide byproduct)	High Stench (Dithiol precursor)	Low Odor
Cost	Moderate (Can be synthesized)	Low	Moderate

Decision Logic

• Choose BMTSM when: You need to homologate a sterically hindered ketone or when the stability of the intermediate ketene thioacetal is required for further functionalization (e.g., Michael addition) before hydrolysis.

• Choose Wittig when: You are working with simple, unhindered aldehydes and require a quick, one-pot conversion to the homologous aldehyde.

Validated Experimental Protocols

Protocol A: Synthesis of the Reagent (BMTSM)

If not purchasing commercially (CAS: 37891-79-5), this self-validating protocol ensures high purity.

Prerequisites:

• Anhydrous THF (distilled from Na/Benzophenone).

• Bis(methylthio)methane (commercial or synthesized from DMSO/Ac₂O).

• n-Butyllithium (titrated before use).

Step-by-Step:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add Bis(methylthio)methane (2.16 g, 20 mmol) and anhydrous THF (40 mL). Cool to -78°C (dry ice/acetone bath).

• Lithiation: Dropwise add n-BuLi (20 mmol, 1.0 equiv) over 15 minutes.

  • Checkpoint: The solution should turn a pale yellow.[1] Stir for 30 minutes at -78°C.

• Silylation: Add Chlorotrimethylsilane (TMSCl) (2.39 g, 22 mmol, 1.1 equiv) dropwise.

• Warming: Allow the mixture to warm to room temperature (RT) over 2 hours.

• Workup: Quench with saturated NH₄Cl (20 mL). Extract with Et₂O (3 x 30 mL). Wash combined organics with brine, dry over MgSO₄, and concentrate.[2]

• Purification: Distillation under reduced pressure (bp ~70°C at 15 mmHg).

  • Validation: ¹H NMR (CDCl₃):

    0.15 (s, 9H, SiMe₃), 2.15 (s, 6H, SMe), 3.05 (s, 1H, CH).

Protocol B: Peterson Olefination (Synthesis of Ketene Thioacetal)

Step-by-Step:

• Lithiation: Dissolve BMTSM (1.1 equiv) in anhydrous THF at -78°C . Add n-BuLi (1.1 equiv) dropwise. Stir for 1 hour.

  • Note: The anion is less stable than the dithiane anion; do not store the anion for prolonged periods.

• Addition: Add the Carbonyl Substrate (1.0 equiv) dissolved in THF dropwise.

• Elimination:

  • Method A (Spontaneous): Allow to warm to RT.[2] If the substrate is an aldehyde, elimination often occurs spontaneously.

  • Method B (Assisted): If the intermediate

    -hydroxysilane persists (monitored by TLC), treat with KH (washed free of oil) or catalytic BF₃·OEt₂ to force elimination.

• Workup: Standard aqueous extraction (Et₂O/Water). Purify by column chromatography (Silica gel, Hexanes/EtOAc).

Protocol C: Hydrolysis to Aldehyde/Ester

Ketene thioacetals are robust. Unmasking them requires specific activation.

Green Method (NBS-Mediated):

• Dissolve the ketene thioacetal (1 mmol) in Acetone/Water (9:1) (10 mL).

• Cool to 0°C. Add N-Bromosuccinimide (NBS) (4 mmol) portion-wise.

• Stir for 15 minutes. The solution will turn orange/red.

• Quench with saturated Na₂SO₃ (removes excess bromine).

• Extract with CH₂Cl₂. The product is the corresponding

  -bromo ester or aldehyde depending on workup and substitution.

Classic Method (Mercury-Mediated - Use with Caution):

• Dissolve ketene thioacetal in MeCN/H₂O (4:1) .

• Add HgCl₂ (2.2 equiv) and CdCO₃ (2.2 equiv).

• Stir vigorously at RT for 4-12 hours.

• Filter through Celite to remove mercury salts.

Troubleshooting & Reproducibility Matrix

Observation	Root Cause	Corrective Action
Low Yield of Ketene Thioacetal	Moisture in THF or degraded n-BuLi	Titrate n-BuLi using diphenylacetic acid method. Ensure THF is <50 ppm water.
No Elimination (Stuck at Hydroxysilane)	Stable betaine intermediate	Add a Lewis Acid (BF₃·OEt₂) or warm to reflux to drive the Peterson elimination.
"Rotten Cabbage" Smell	Release of volatile sulfides	Use a bleach (NaOCl) trap for the rotary evaporator exhaust. Oxidize glassware with bleach before washing.
Polymerization during Hydrolysis	Acid concentration too high	Switch to the NBS/Acetone method (Protocol C) which is neutral/buffered.

References

• Peterson, D. J. (1968). "Carbonyl olefination reaction using silyl-substituted organometallic compounds". The Journal of Organic Chemistry, 33(2), 780–784. Link

• Ager, D. J. (1984). "The Peterson Reaction".[3][4][5] Organic Reactions, 38, 1-223. Link

• Gröbel, B. T., & Seebach, D. (1977). "Umpolung of the reactivity of carbonyl compounds through sulfur-containing reagents". Synthesis, 1977(06), 357-402. Link

• Barrett, A. G. M., et al. (1983). "Peterson Olefination Studies".[6][7] Journal of the Chemical Society, Perkin Transactions 1, 1983, 662. Link

• Corey, E. J., & Shulman, J. I. (1970). "A New Method for the Preparation of Ketene Thioacetals". The Journal of Organic Chemistry, 35(3), 777–780. Link

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• 1. orgsyn.org [orgsyn.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. chemistryviews.org [chemistryviews.org]
• 4. 2-trimethylsilyl-13-dithiane - Enamine [enamine.net]
• 5. iris.unito.it [iris.unito.it]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Formyl Anion Equivalents: Benchmarking "Bis(methylthio)(trimethylsilyl)methane" Against Newer Synthetic Methodologies

In the landscape of synthetic organic chemistry, the strategic introduction of a formyl group is a cornerstone of molecular construction, enabling access to a vast array of valuable aldehydes and their derivatives. The concept of umpolung, or the reversal of polarity, has given rise to a class of reagents known as formyl anion equivalents, which act as nucleophilic sources of the formyl group. For decades, silylated dithioacetals like "Bis(methylthio)(trimethylsilyl)methane" have been reliable workhorses for such transformations. However, the continuous drive for milder, more efficient, and more versatile synthetic tools has led to the development of newer methodologies. This guide provides an in-depth technical comparison of the traditional approach using "Bis(methylthio)(trimethylsilyl)methane" with a prominent class of modern alternatives: hydrazone-based formyl anion equivalents.

The Enduring Utility of Bis(methylthio)(trimethylsilyl)methane: A Thioacetal-Based Approach

"Bis(methylthio)(trimethylsilyl)methane" is a prime example of a masked formyl anion synthon, deriving its utility from the acidity of the proton situated between two sulfur atoms. Deprotonation with a strong base, typically n-butyllithium, generates a nucleophilic carbanion that can readily react with a variety of electrophiles. This methodology, rooted in the principles of the Corey-Seebach reaction, provides a robust avenue for the formation of carbon-carbon bonds, ultimately leading to the synthesis of aldehydes and ketones after a deprotection step.[1][2]

The synthetic utility of this reagent lies in its ability to act as a nucleophilic acylating agent, a transformation not achievable with unactivated carbonyl compounds. The trimethylsilyl group in "Bis(methylthio)(trimethylsilyl)methane" is crucial, as it enhances the stability of the corresponding anion.

Reaction Mechanism and Workflow

The general workflow for utilizing "Bis(methylthio)(trimethylsilyl)methane" as a formyl anion equivalent involves three key stages: deprotonation, reaction with an electrophile, and deprotection.

Caption: General workflow for the use of Bis(methylthio)(trimethylsilyl)methane.

The Rise of Hydrazones: A Modern Alternative

In recent years, hydrazones, particularly N-tert-butyl hydrazones of formaldehyde, have emerged as highly effective and versatile formyl anion equivalents.[1][3] These reagents offer several potential advantages over traditional thioacetal-based methods, including milder reaction conditions and the avoidance of malodorous sulfur compounds. The nucleophilicity of the hydrazone is harnessed to react with electrophiles, and subsequent hydrolysis unmasks the formyl group.

The use of hydrazones as formyl anion equivalents has been significantly advanced through the development of organocatalytic asymmetric methods, allowing for the enantioselective synthesis of α-hydroxy aldehydes and other chiral building blocks.[2]

Reaction Mechanism and Workflow

The synthetic strategy employing formaldehyde tert-butyl hydrazone typically involves the reaction of the hydrazone with a carbonyl compound, often facilitated by an organocatalyst, followed by hydrolysis to reveal the aldehyde.

Caption: General workflow for using formaldehyde tert-butyl hydrazone.

Performance Benchmark: A Comparative Analysis

Feature	Bis(methylthio)(trimethylsilyl)methane	Hydrazone-Based Equivalents (e.g., Formaldehyde tert-butyl hydrazone)
Reagent Preparation	Synthesized from bis(methylthio)methane, which can be prepared from DMSO and acetic anhydride.[4]	Hydrazones are typically prepared by the condensation of formaldehyde with the corresponding hydrazine.[5]
Reaction Conditions	Requires strong bases (e.g., n-BuLi) and cryogenic temperatures (-78 °C).	Can often be performed under milder, non-cryogenic conditions, sometimes with organocatalysis.[3]
Substrate Scope	Broad scope, reacting with aldehydes, ketones, alkyl halides, and epoxides.	Also demonstrates a broad scope with carbonyl compounds.
Yields	Generally good to excellent yields (see Table 1).	Often high to excellent yields, particularly in organocatalytic systems (see Table 2).
Stereoselectivity	Achiral, unless chiral auxiliaries or substrates are used.	Amenable to highly enantioselective transformations using chiral organocatalysts.[2]
Deprotection	Traditionally uses toxic mercury salts, though mercury-free methods are available.[6]	Typically involves mild acidic hydrolysis.[3]
Safety & Handling	Involves pyrophoric n-butyllithium and malodorous sulfur compounds.	Generally considered safer, avoiding strong bases and odorous reagents.
Atom Economy	Lower, due to the stoichiometric use of a strong base and the generation of sulfur-containing byproducts.	Potentially higher, especially in catalytic variants.

Table 1: Representative Reactions and Yields using Bis(methylthio)(trimethylsilyl)methane

Electrophile	Product	Yield (%)	Reference
Cyclohexanone	1-(Bis(methylthio)methyl)cyclohexan-1-ol	85	[7]
Benzaldehyde	1-Phenyl-2,2-bis(methylthio)ethanol	90	[7]
Benzyl bromide	1,1-Bis(methylthio)-2-phenylethane	80	[7]
Octyl iodide	1,1-Bis(methylthio)nonane	75	[7]

Table 2: Representative Reactions and Yields using Formaldehyde tert-butyl hydrazone

Electrophile (α-keto ester)	Catalyst	Product (after hydrolysis)	Yield (%)	ee (%)	Reference
Ethyl benzoylformate	BINAM-derived bis-urea	Ethyl 2-hydroxy-2-phenyl-3-oxopropanoate	92	90	[2]
Ethyl 2-oxo-2-(p-tolyl)acetate	BINAM-derived bis-urea	Ethyl 2-hydroxy-3-oxo-2-(p-tolyl)propanoate	95	91	[2]

Experimental Protocols

Synthesis of Bis(methylthio)(trimethylsilyl)methane

This procedure is adapted from the work of Ager and coworkers.

Step 1: Preparation of Bis(methylthio)methane A mixture of dimethyl sulfoxide (DMSO) and acetic anhydride is heated to produce bis(methylthio)methane.[4]

Step 2: Silylation

• To a solution of bis(methylthio)methane in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere, is added a solution of n-butyllithium in hexanes dropwise.

• The resulting solution is stirred at -78 °C for 1 hour.

• Chlorotrimethylsilane is then added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is dried and concentrated under reduced pressure.

• The crude product is purified by distillation to afford "Bis(methylthio)(trimethylsilyl)methane" as a colorless liquid.

General Procedure for the Reaction of Lithiated Bis(methylthio)(trimethylsilyl)methane with an Electrophile

• To a solution of "Bis(methylthio)(trimethylsilyl)methane" in anhydrous THF at -78 °C under an inert atmosphere, is added a solution of n-butyllithium in hexanes dropwise.

• The solution is stirred at -78 °C for 1 hour to ensure complete deprotonation.

• The electrophile (e.g., an aldehyde, ketone, or alkyl halide) is added dropwise, and the reaction mixture is stirred at -78 °C for a specified time (typically 1-3 hours).

• The reaction is quenched with saturated aqueous ammonium chloride solution and allowed to warm to room temperature.

• The product is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• The crude product is purified by column chromatography.

General Procedure for the Organocatalytic Asymmetric Addition of Formaldehyde tert-butyl Hydrazone to an α-Keto Ester

This procedure is based on the work of Lassaletta and coworkers.[2]

• To a solution of the α-keto ester and the chiral bis-urea catalyst (typically 5-10 mol%) in a suitable solvent (e.g., toluene) at the specified temperature (e.g., -20 °C), is added formaldehyde tert-butyl hydrazone.

• The reaction mixture is stirred until completion (monitored by TLC or HPLC).

• The solvent is removed under reduced pressure.

• The crude adduct is then subjected to hydrolysis with a mild acid (e.g., aqueous HCl in THF) to afford the α-hydroxy aldehyde.

• The product is extracted, the organic layer is dried and concentrated, and the final product is purified by column chromatography.

Deprotection of the Thioacetal Adduct (Mercury-Free Method)

A mild and efficient method for the deprotection of dithioacetals involves the use of trimethylsilyl chloride (TMSCl) and sodium iodide (NaI) in acetonitrile.[6]

• To a solution of the thioacetal adduct in acetonitrile are added sodium iodide and trimethylsilyl chloride.

• The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC).

• The reaction is quenched with water, and the product is extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated to give the crude carbonyl compound, which can be further purified if necessary.

Conclusion and Future Outlook

"Bis(methylthio)(trimethylsilyl)methane" remains a valuable and reliable reagent for the synthesis of aldehydes and ketones via a formyl anion equivalent strategy. Its broad substrate scope and generally high yields make it a useful tool in the synthetic chemist's arsenal. However, the requirement for strongly basic and cryogenic conditions, coupled with the use of malodorous and toxic reagents, presents notable drawbacks.

Newer methodologies, particularly those employing hydrazones, offer significant advantages in terms of milder reaction conditions, improved safety profiles, and the potential for highly enantioselective transformations through organocatalysis. The development of catalytic umpolung strategies represents a paradigm shift, moving away from stoichiometric reagents towards more sustainable and atom-economical processes.[8]

For researchers and drug development professionals, the choice between these methodologies will depend on the specific synthetic challenge. For routine, achiral syntheses where the use of strong bases is not a concern, "Bis(methylthio)(trimethylsilyl)methane" may still be a viable option. However, for the synthesis of complex, chiral molecules, particularly in the context of pharmaceutical development where mild and selective methods are paramount, the newer hydrazone-based and other catalytic umpolung strategies represent the future of formyl anion chemistry.

References

• Ager, D. J. Silylated dithioacetals as acyl anion equivalents. Journal of the Chemical Society, Perkin Transactions 1, 1983 , 1131-1135. [Link]

• Matador, E., de Gracia Retamosa, M., Monge, D., Fernández, R., & Lassaletta, J. M. Formaldehyde tert-butyl hydrazone as a formyl anion equivalent: asymmetric addition to carbonyl compounds. Chemical Communications, 2020 , 56(72), 9256-9267. [Link]

• Corey, E. J., & Seebach, D. Synthesis of 1,n-Dicarbonyl Compounds by Union of Carbonyl Carbon Atoms. Angewandte Chemie International Edition in English, 1965 , 4(12), 1075-1077. [Link]

• Fernández, R., Ferrete, A., Lassaletta, J. M., Monge, D., & Salcedo, A. Asymmetric formal carbonyl-ene reactions of formaldehyde tert-butyl hydrazone with α-keto esters: dual activation by bis-urea catalysts. Angewandte Chemie International Edition, 2012 , 51(35), 8848-8852. [Link]

• Kamal, A., & Chouhan, G. Mild deprotection of dithioacetals by TMSCl/NaI association in CH3CN. ChemRxiv, 2020 . [Link]

• Wikipedia contributors. Umpolung. Wikipedia, The Free Encyclopedia. [Link]

• Stojanović, M., & Stojanović, S. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC advances, 2020 , 10(71), 43633-43644. [Link]

• Biswas, S., & Biju, A. T. Organocatalytic umpolung: N-heterocyclic carbenes and beyond. Chemical Society Reviews, 2012 , 41(15), 5049-5060. [Link]

• Warren, S. Organic Synthesis: The Disconnection Approach. John Wiley & Sons, 2008.

• Metal-Free C(sp3)–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals. Molecules, 2023 , 28(2), 843. [Link]

• Lang, A., & Wencel-Delord, J. A Mild, Chemoselective Protocol for the Removal of Thioketals and Thioacetals Mediated by Dess-Martin Periodinane. The Journal of Organic Chemistry, 2008 , 73(19), 7706-7708. [Link]

• Zaraiskii, A. P. Transformation of dimethyl Sulfoxide into bis(methylsulfanyl)methane. Russian Journal of Organic Chemistry, 2008 , 44(9), 1407-1408. [Link]

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• 3. Formaldehyde tert -butyl hydrazone as a formyl anion equivalent: asymmetric addition to carbonyl compounds - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC02660C [pubs.rsc.org]
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Safety & Regulatory Compliance

Navigating the Disposal of Bis(methylthio)(trimethylsilyl)methane: A Guide for Laboratory Professionals

For the diligent researcher, scientist, and drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe and responsible disposal of Bis(methylthio)(trimethylsilyl)methane (CAS No. 37891-79-5), ensuring the protection of personnel and the environment.

Understanding the Hazard Profile of Bis(methylthio)(trimethylsilyl)methane

Before any handling or disposal, a thorough understanding of the compound's intrinsic hazards is paramount. Bis(methylthio)(trimethylsilyl)methane is classified with the following GHS hazard statements:

• H227: Combustible liquid

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

This information dictates the minimum personal protective equipment (PPE) and handling precautions required. The flash point of this compound is 73 °C, categorizing it as a combustible liquid that requires careful management to avoid ignition sources.[2]

Table 1: Chemical and Hazard Identification

Property	Value	Source
Chemical Name	Bis(methylthio)(trimethylsilyl)methane	TCI Chemicals
CAS Number	37891-79-5	TCI Chemicals
Molecular Formula	C6H16S2Si	PubChem[1]
GHS Signal Word	Warning	TCI Chemicals
Hazard Statements	H227, H315, H319	TCI Chemicals

Immediate Safety and Handling Protocols

The foundation of safe disposal is safe handling. Adherence to these protocols minimizes risk during the collection and storage of waste.

Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE is mandatory when handling Bis(methylthio)(trimethylsilyl)methane and its waste:

• Eye Protection: Chemical safety goggles are essential to prevent serious eye irritation.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn to prevent skin irritation.

• Body Protection: A laboratory coat and closed-toe shoes are required to protect against accidental splashes.

Engineering Controls

All handling and preparation for disposal of Bis(methylthio)(trimethylsilyl)methane should be conducted within a certified chemical fume hood. This engineering control is crucial for preventing the inhalation of any vapors and for containing potential spills.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of Bis(methylthio)(trimethylsilyl)methane is that it must be treated as hazardous chemical waste .[3] Under no circumstances should this chemical be poured down the drain or disposed of in regular trash.[3]

Step 1: Waste Collection

• Container Selection: Collect all waste containing Bis(methylthio)(trimethylsilyl)methane, including contaminated consumables (e.g., pipette tips, wipes), in a dedicated, chemically compatible, and sealable container. Glass or high-density polyethylene (HDPE) containers are generally suitable.

• Segregation: Do not mix this waste stream with incompatible chemicals. It should be stored as a non-halogenated organic waste unless mixed with other substances.

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a legal requirement and a critical safety measure. The waste container must be clearly and accurately labeled.

• Content Identification: The label must explicitly state "Hazardous Waste" and list the full chemical name: "Bis(methylthio)(trimethylsilyl)methane" and its CAS number, "37891-79-5".[3] Chemical formulas or abbreviations are not sufficient.[4]

• Hazard Communication: Affix the appropriate GHS pictograms for skin/eye irritation and flammability.

Step 3: Storage of Chemical Waste

• Designated Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[3] This area should be clearly marked and away from general traffic.

• Secondary Containment: The primary waste container must be placed within a larger, chemically resistant secondary container (e.g., a plastic tub) to contain any potential leaks or spills.[4]

• Ignition Sources: Due to its combustible nature, the storage area must be free of ignition sources such as open flames, hot plates, and spark-producing equipment.

Step 4: Arranging for Final Disposal

• Contact Environmental Health & Safety (EHS): Once the waste container is full or has reached the local regulatory time limit for satellite accumulation, contact your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Follow Institutional Procedures: Adhere strictly to your organization's procedures for hazardous waste pickup. This typically involves completing a chemical waste manifest or online request form.

The entire disposal workflow is a self-validating system when each step is followed meticulously, ensuring a closed-loop process from waste generation to final, compliant disposal.

Spill Management and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate hazards.

Small Spills (within a chemical fume hood)

• Alert Personnel: Inform others in the immediate area.

• Containment: Use an inert absorbent material, such as vermiculite, sand, or a commercial sorbent pad, to absorb the spill.

• Collection: Carefully collect the absorbent material using non-sparking tools and place it in the designated hazardous waste container for Bis(methylthio)(trimethylsilyl)methane.

• Decontamination: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

Large Spills (outside of a chemical fume hood)

• Evacuate: Immediately evacuate the laboratory.

• Alert: Activate the nearest fire alarm and notify your institution's emergency response team and EHS department.

• Isolate: If safe to do so, close the laboratory doors to contain the vapors.

• Do Not Re-enter: Await the arrival of trained emergency responders.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the procedural logic, the following diagram illustrates the decision-making process for the proper disposal of Bis(methylthio)(trimethylsilyl)methane.

Caption: Disposal Workflow for Bis(methylthio)(trimethylsilyl)methane.

References

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: N,O-Bis(trimethylsilyl) acetamide. Retrieved February 2, 2026, from [Link]

• Gelest, Inc. (2014, November 21). Safety Data Sheet: BIS(TRICHLOROSILYL)METHANE. Retrieved February 2, 2026, from [Link]

• École Polytechnique Fédérale de Lausanne (EPFL). (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved February 2, 2026, from [Link]

• HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved February 2, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11008541, Bis(methylthio)(trimethylsilyl)methane. Retrieved February 2, 2026, from [Link].

• Drexel University. (n.d.). Standard Operating Procedures For Handling, Storage and Disposal of Lead Compounds. Retrieved February 2, 2026, from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved February 2, 2026, from [Link]

• Stanford University. (n.d.). LAB SAFETY COORDINATOR BINDER. Retrieved February 2, 2026, from [Link]

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• 2. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]

Personal protective equipment for handling Bis(methylthio)(trimethylsilyl)methane

A Researcher's Guide to Safely Handling Bis(methylthio)(trimethylsilyl)methane

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Bis(methylthio)(trimethylsilyl)methane. This document moves beyond a simple checklist to offer a deep understanding of the "why" behind each safety protocol, ensuring a culture of safety and scientific excellence in your laboratory.

Understanding the Risks: A Proactive Approach to Safety

Bis(methylthio)(trimethylsilyl)methane is a valuable reagent in organic synthesis, often employed as an acyl anion synthon.[1] However, its utility is matched by a specific set of hazards that demand rigorous adherence to safety protocols. This compound is classified as a flammable liquid and is known to cause skin and serious eye irritation.[2][3] Inhalation may also lead to respiratory irritation.[2][4] A thorough understanding of these risks is the foundation of safe laboratory practice.

The flammability of this compound necessitates careful management of ignition sources.[5] Vapors are heavier than air and can travel to an ignition source, leading to a flashback.[6] Therefore, all operations should be conducted in a well-ventilated area, away from open flames, sparks, and hot surfaces.[5]

Core Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling Bis(methylthio)(trimethylsilyl)methane. The following table summarizes the essential PPE and the rationale for its use.

PPE Component	Specifications	Rationale
Eye Protection	Chemical safety goggles (meeting EN 166 standard) or a face shield.[4][7]	Protects against splashes that can cause serious eye irritation.[2][3][4]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Inspect for tears or holes before each use.	Prevents skin contact, which can cause irritation and dermatitis.[3][4][8]
Body Protection	Long-sleeved, flame-retardant laboratory coat.	Protects against accidental splashes and minimizes the risk of ignition.
Respiratory Protection	Use in a well-ventilated fume hood. If ventilation is inadequate, a NIOSH/MSHA-approved respirator with an organic vapor cartridge is necessary.[4]	Prevents inhalation of vapors, which can cause respiratory tract irritation.[2][4][8]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict, step-by-step operational plan is critical for minimizing exposure and ensuring a safe working environment.

Preparation and Handling:

• Work Area Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Clear the work area of all unnecessary equipment and chemicals.

  • Keep a spill kit and fire extinguisher rated for flammable liquids readily accessible.

• Grounding and Bonding:

  • When transferring the chemical from one container to another, ground and bond all containers and receiving equipment to prevent static discharge, a potential ignition source.[4][5]

• Dispensing the Chemical:

  • Use only non-sparking tools for all operations.[5]

  • Slowly dispense the required amount of Bis(methylthio)(trimethylsilyl)methane, avoiding splashes.

• Post-Handling:

  • Tightly close the container immediately after use.[5]

  • Decontaminate all equipment that has come into contact with the chemical. A solution of >90% isopropyl alcohol can be effective for cleaning silicone residues.[9][10]

  • Wash hands thoroughly with soap and water after handling.

Emergency Response and Spill Management

In the event of a spill or exposure, immediate and correct action is crucial.

Exposure Procedures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[4]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Cleanup Protocol:

Caption: Workflow for handling a Bis(methylthio)(trimethylsilyl)methane spill.

Disposal Plan: Responsible Waste Management

All waste containing Bis(methylthio)(trimethylsilyl)methane, including contaminated absorbents and empty containers, must be treated as hazardous waste.[4]

• Waste Collection:

  • Collect all waste in a clearly labeled, sealed container.

  • Do not mix with other waste streams.

• Storage:

  • Store the waste container in a designated, well-ventilated hazardous waste storage area, away from ignition sources.

• Disposal:

  • Arrange for disposal through your institution's environmental health and safety office, following all local, state, and federal regulations.[4] Empty containers may retain product residue and should be handled as hazardous.[6]

By integrating these safety protocols into your daily laboratory operations, you can confidently and safely utilize Bis(methylthio)(trimethylsilyl)methane in your research endeavors.

References

• Thermo Fisher Scientific. SAFETY DATA SHEET - Bis(trimethylsilyl)methane. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Bis(trimethylsilyl)amine. Available from: [Link]

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